Calcium carbonate-13C

• CAS: 287389-46-2

Core Science & Biosynthesis

A Technical Guide to the Synthesis of Calcium Carbonate-13C for Isotopic Labeling

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of Calcium carbonate-13C (Ca¹³CO₃), a crucial isotopically labeled compound for a variety of research and development applications. This guide details the primary synthesis methodologies, experimental protocols, and expected quantitative outcomes. It also includes visualizations of a key biological pathway involving calcium carbonate precipitation and a general synthesis workflow.

Introduction to Calcium Carbonate-13C

Calcium carbonate labeled with the stable isotope carbon-13 is a non-radioactive tracer used extensively in scientific research. Its applications range from metabolic flux analysis and environmental science to being a key intermediate in the synthesis of more complex ¹³C-labeled molecules for drug development and clinical diagnostics. The incorporation of ¹³C allows for the tracking and quantification of molecules and their transformations using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). Commercially available Calcium carbonate-¹³C typically boasts high isotopic purity, serving as a benchmark for laboratory synthesis.[1]

Quantitative Data on Calcium Carbonate-13C

The successful synthesis of Calcium carbonate-13C is evaluated based on its chemical purity, isotopic enrichment, and overall yield. While specific yields can vary based on the experimental setup and scale, the methods described are designed for high efficiency.

Parameter	Typical Value	Source
Isotopic Purity	>99 atom % ¹³C	Commercial Suppliers[1]
Chemical Purity	>98%	Commercial Suppliers[1]
Molecular Weight	101.08 g/mol	Calculated
Expected Yield	High (approaching 100% of theoretical)	Inferred from analogous syntheses[2]

Synthesis Methodologies and Experimental Protocols

Two primary methods are employed for the synthesis of Calcium carbonate-13C: the carbonation of calcium hydroxide (B78521) and the precipitation from aqueous solutions. Both methods can achieve high yields and isotopic purity when performed with care to avoid contamination from atmospheric carbon dioxide.

Carbonation of Calcium Hydroxide with ¹³CO₂

This method involves the direct reaction of a ¹³C-labeled carbon dioxide gas with a slurry of calcium hydroxide. It is a robust method for producing highly enriched ¹³C-calcite. The protocol is adapted from the synthesis of ¹²C-enriched calcite.[2]

Experimental Protocol:

• Reactor Setup: Place one mole (approximately 74.1 g) of high-purity calcium hydroxide (Ca(OH)₂) into a high-pressure reactor (e.g., a 2 L Parr autoclave).

• Temperature Stabilization: Heat the reactor to a constant temperature, for example, 30°C.

• Introduction of ¹³CO₂: Introduce high-purity ¹³CO₂ gas (e.g., 99 atom % ¹³C) into the static bed reactor to a pressure of approximately 20 bar.

• Reaction: Allow the reaction to proceed for 24 hours to reach macroscopic equilibrium. The reaction can be monitored by the decrease in pressure within the reactor. Reaction Equation: Ca(OH)₂(s) + ¹³CO₂(g) → Ca¹³CO₃(s) + H₂O(l)

• Product Recovery: After the reaction is complete, degas the reactor to remove any unreacted ¹³CO₂.

• Drying: Dry the resulting Calcium carbonate-13C precipitate under vacuum (e.g., P < 8 mbar) at an elevated temperature (e.g., 110°C) for 72 hours to remove residual water.

• Characterization: Analyze the final product for isotopic enrichment using Cavity Ring-Down Spectroscopy (CRDS) or Isotope Ratio Mass Spectrometry (IRMS).[2]

Precipitation from Aqueous Solution

This method relies on the reaction of a soluble calcium salt, such as calcium chloride (CaCl₂), with a soluble ¹³C-labeled carbonate salt, typically sodium carbonate-¹³C (Na₂¹³CO₃), in an aqueous solution.

Experimental Protocol:

• Prepare Reactant Solutions:

  • Prepare a solution of a soluble calcium salt (e.g., 0.5 M CaCl₂) in deionized water.

  • Prepare a solution of sodium carbonate-¹³C (e.g., 0.5 M Na₂¹³CO₃) in deionized water. The sodium carbonate-¹³C should have a high isotopic purity (e.g., 99 atom % ¹³C).

• Precipitation:

  • Slowly add the sodium carbonate-¹³C solution to the calcium chloride solution with constant stirring. A white precipitate of Calcium carbonate-13C will form immediately.

  • The reaction should be carried out in a vessel that minimizes exposure to atmospheric CO₂ to prevent isotopic dilution. Reaction Equation: CaCl₂(aq) + Na₂¹³CO₃(aq) → Ca¹³CO₃(s) + 2NaCl(aq)

• Aging the Precipitate: Continue stirring the suspension for a period (e.g., 1-2 hours) to allow for crystal growth and uniform particle size.

• Filtration: Collect the precipitate by vacuum filtration using a Buchner funnel and an appropriate filter paper.

• Washing: Wash the precipitate several times with deionized water to remove any soluble byproducts, such as sodium chloride.

• Drying: Dry the collected Calcium carbonate-13C in an oven at a temperature that is sufficient to remove water without causing decomposition (e.g., 100-110°C) until a constant weight is achieved.

• Characterization: Confirm the isotopic purity of the final product using appropriate analytical techniques like IRMS or NMR.

Visualization of Pathways and Workflows

Diagrams created using Graphviz (DOT language) are provided below to illustrate a relevant biological pathway and a general experimental workflow for the synthesis of Calcium carbonate-13C.

Urease-Mediated Microbial Calcium Carbonate Precipitation

Microbially induced calcium carbonate precipitation (MICP) is a biogeochemical process where microorganisms facilitate the formation of calcium carbonate. The urease-mediated pathway is a well-studied example. This process can be utilized for various biotechnological applications, and the use of ¹³C-labeled urea (B33335) would result in the formation of ¹³C-labeled calcium carbonate, providing a means to trace the process.

Caption: Urease-mediated pathway for microbial precipitation of ¹³C-labeled calcium carbonate.

General Experimental Workflow for Precipitation Synthesis

The following diagram outlines the key steps in the synthesis of Calcium carbonate-13C via the precipitation method.

Caption: Workflow for the synthesis of Calcium carbonate-13C by the precipitation method.

Conclusion

The synthesis of Calcium carbonate-13C is a fundamental procedure for producing a versatile tool for isotopic labeling in research and development. Both the carbonation and precipitation methods are effective in generating a high-purity, highly enriched product. Careful execution of the experimental protocols is essential to achieve the desired quantitative outcomes and to avoid isotopic dilution from atmospheric carbon dioxide. The provided methodologies and diagrams serve as a comprehensive guide for scientists and researchers in the successful synthesis and application of this important labeled compound.

References

• 1. Calcium carbonate (¹³C, 99%)- Cambridge Isotope Laboratories, CLM-7564-1 [isotope.com]
• 2. osti.gov [osti.gov]

Physical and chemical properties of "Calcium carbonate-13C"

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium carbonate-13C (Ca¹³CO₃) is a stable isotope-labeled form of calcium carbonate, in which the naturally occurring carbon-12 isotope is enriched with the carbon-13 isotope. This isotopic labeling provides a powerful tool for researchers across various scientific disciplines, particularly in drug development, metabolic research, and environmental science. The non-radioactive nature of ¹³C makes it a safe and effective tracer for in vivo and in vitro studies, allowing for the precise tracking of the carbonate ion's metabolic fate and the quantification of physiological and biochemical processes. This technical guide provides a comprehensive overview of the physical and chemical properties of Calcium carbonate-13C, detailed experimental protocols for its analysis, and illustrates its application in a research context.

Physical and Chemical Properties

Calcium carbonate-13C is a white, odorless solid.[1][2] Its fundamental properties are largely identical to those of natural calcium carbonate, with the key distinction being the increased mass due to the ¹³C isotope. This mass difference is the basis for its use as a tracer in mass spectrometry-based analyses.

Table 1: General and Physical Properties of Calcium Carbonate-13C

Property	Value	References
Chemical Name	Calcium carbonate-13C	[1]
Synonyms	Calcium (13C)Carbonate, Carbonic-13C acid calcium salt	[1][3]
CAS Number	287389-46-2	[1][3]
Molecular Formula	Ca¹³CO₃	[3][4]
Molecular Weight	~101.08 g/mol	[3][4][5]
Appearance	White solid/powder	[1][6]
Melting Point	825 °C (decomposes)	[1][3][6]
Density	~2.93 g/mL at 25 °C (Aragonite)	[2]
Isotopic Purity	Typically ≥98 atom % ¹³C	[3][4][6][7]

Table 2: Solubility and Crystal Structure of Calcium Carbonate-13C

Property	Description	References
Solubility in Water	Practically insoluble. Solubility is increased by the presence of CO₂ or ammonium (B1175870) salts. Alkalinity reduces solubility.	[2][8]
Solubility in Acid	Readily soluble in dilute acids with effervescence.	[2]
Crystal Structure	Primarily exists in two main crystalline forms (polymorphs): Calcite (hexagonal) and Aragonite (orthorhombic). The specific form depends on the synthesis conditions.	[9][10]

Experimental Protocols

Determination of Isotopic Purity by Isotope Ratio Mass Spectrometry (IRMS)

This protocol describes the general procedure for determining the ¹³C enrichment of Calcium carbonate-13C.

Methodology:

• Sample Preparation: A small amount of the Calcium carbonate-13C sample (typically 100-200 µg) is weighed into a sample vial.[1] The sample should be a fine, homogeneous powder.

• Acid Digestion: The sample is reacted with an excess of 100% phosphoric acid (H₃PO₄) under vacuum at a constant temperature (e.g., 70°C). This reaction quantitatively releases the carbonate as carbon dioxide (CO₂) gas. Ca¹³CO₃(s) + 2H₃PO₄(l) → Ca(H₂PO₄)₂(aq) + H₂O(l) + ¹³CO₂(g)

• Gas Purification: The evolved CO₂ is cryogenically purified to remove water and other potential contaminants.

• IRMS Analysis: The purified ¹³CO₂ gas is introduced into the dual-inlet system of an isotope ratio mass spectrometer. The mass-to-charge ratios of m/z 44, 45, and 46, corresponding to the different isotopologues of CO₂, are measured.

• Data Analysis: The ratio of ¹³C to ¹²C is calculated and compared against a calibrated reference standard (e.g., Vienna Pee Dee Belemnite - VPDB) to determine the δ¹³C value and the atom percent ¹³C.

In Vitro Solubility and Dissolution Rate Determination

This protocol is adapted from the USP dissolution testing method for solid dosage forms and can be applied to assess the solubility and dissolution characteristics of Calcium carbonate-13C powder or formulations.

Methodology:

• Apparatus: A USP-compliant dissolution apparatus (e.g., Apparatus 2, paddle method) is used.

• Dissolution Medium: A suitable dissolution medium is prepared, typically 0.1 N HCl to simulate gastric fluid. The volume is usually 900 mL.

• Temperature Control: The temperature of the dissolution medium is maintained at 37 ± 0.5 °C.

• Sample Introduction: A precisely weighed amount of Calcium carbonate-13C is introduced into the dissolution vessel.

• Agitation: The paddle is rotated at a specified speed (e.g., 75 rpm).

• Sampling: Aliquots of the dissolution medium are withdrawn at predetermined time intervals (e.g., 5, 10, 15, 30, 45, and 60 minutes). The withdrawn volume is replaced with fresh, pre-warmed medium.

• Sample Analysis: The concentration of dissolved calcium in the collected samples is determined by a suitable analytical method, such as atomic absorption spectroscopy or inductively coupled plasma mass spectrometry (ICP-MS).

• Data Analysis: The cumulative amount of dissolved Calcium carbonate-13C is plotted against time to determine the dissolution profile.

Crystal Structure Analysis by X-ray Powder Diffraction (PXRD)

This protocol outlines the general procedure for identifying the crystalline phase(s) of Calcium carbonate-13C.

Methodology:

• Sample Preparation: A small amount of the fine powder sample is packed into a sample holder.

• Instrument Setup: An X-ray diffractometer equipped with a Cu Kα radiation source is used. The instrument is calibrated using a standard reference material.

• Data Collection: The sample is scanned over a specific 2θ range (e.g., 10-80°) with a defined step size and scan speed.

• Data Analysis: The resulting diffraction pattern (a plot of intensity vs. 2θ) is analyzed. The positions and intensities of the diffraction peaks are compared with standard diffraction patterns from databases (e.g., the International Centre for Diffraction Data - ICDD) to identify the crystalline phases present (e.g., calcite, aragonite, or vaterite).

Applications and Workflows

Hypothetical Experimental Workflow: Tracing Calcium and Carbonate Metabolism in a Gut Microbiome Model using Calcium carbonate-13C

This workflow illustrates how Calcium carbonate-13C can be used as a tracer to investigate the influence of dietary calcium on the gut microbiome and host metabolism. This is a proposed experimental design based on methodologies from gut microbiome research.

Caption: Experimental workflow for a gut microbiome study using Calcium carbonate-13C.

Signaling Pathway Context: Potential Application in Studying Cellular Calcium and Bicarbonate Signaling

Calcium (Ca²⁺) and bicarbonate (HCO₃⁻) are crucial signaling molecules involved in numerous cellular processes, including proliferation, apoptosis, and pH regulation. Calcium carbonate-13C can be a valuable tool to dissect these pathways. For instance, after dissolution in the acidic tumor microenvironment, ¹³C-labeled bicarbonate could be traced into cellular metabolic pathways that are sensitive to pH changes, while the calcium could be tracked for its role in calcium-dependent signaling cascades.

Caption: Tracing Ca²⁺ and H¹³CO₃⁻ in cellular signaling and metabolism.

Conclusion

Calcium carbonate-13C is a versatile and powerful research tool with significant potential in drug development and biomedical research. Its stable isotopic label allows for safe and precise tracing of calcium and carbonate ions through complex biological systems. The methodologies outlined in this guide provide a framework for the accurate characterization and application of this compound. As research into areas such as the gut microbiome, cellular signaling, and drug delivery continues to advance, the utility of Calcium carbonate-13C as a tracer is expected to grow, offering deeper insights into fundamental biological processes and the mechanisms of disease.

References

• 1. tietopankki.luomus.fi [tietopankki.luomus.fi]
• 2. Calcium carbonate nano- and microparticles: synthesis methods and biological applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Carbonate Analysis δ13C and δ18O | Oregon State Stable Isotope Collaboratory | College of Earth, Ocean, and Atmospheric Sciences | Oregon State University [ceoas.oregonstate.edu]
• 4. mdpi.com [mdpi.com]
• 5. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 6. New guidelines for delta13C measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The fate of calcium carbonate nanoparticles administered by oral route: absorption and their interaction with biological matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. 13C-Stable isotope resolved metabolomics uncovers dynamic biochemical landscape of gut microbiome-host organ communications in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. osti.gov [osti.gov]

Applications of Calcium Carbonate-13C in Geochemistry: An In-depth Technical Guide

December 2025

Abstract

Stable isotopes are indispensable tools in geochemistry, providing profound insights into a myriad of geological processes. Among these, Carbon-13 (¹³C), particularly in the form of labeled calcium carbonate (Ca¹³CO₃), has emerged as a powerful tracer for elucidating the dynamics of carbon cycling, paleoclimatic conditions, and the impacts of ocean acidification. This technical guide provides a comprehensive overview of the core applications of ¹³C-labeled calcium carbonate in geochemistry. It is intended for researchers, scientists, and professionals in drug development who require a detailed understanding of the experimental protocols, data interpretation, and the fundamental principles governing the use of this isotopic tracer. This document summarizes key quantitative data in structured tables, offers detailed experimental methodologies, and employs visualizations to illustrate complex workflows and relationships.

Introduction to ¹³C in Geochemistry

Carbon has two stable isotopes: the more abundant Carbon-12 (¹²C) and the rarer Carbon-13 (¹³C). The ratio of these isotopes (¹³C/¹²C), expressed in delta notation (δ¹³C) in parts per mil (‰) relative to the Vienna Pee Dee Belemnite (VPDB) standard, varies in natural materials due to isotopic fractionation during physical, chemical, and biological processes. These variations serve as powerful proxies for reconstructing past environmental conditions and tracing the pathways of carbon through different geological reservoirs.

Calcium carbonate (CaCO₃), a ubiquitous mineral in marine and terrestrial environments, incorporates carbon from the dissolved inorganic carbon (DIC) pool of the water from which it precipitates. The δ¹³C value of CaCO₃ is therefore a record of the δ¹³C of the DIC, which in turn is influenced by a variety of factors including biological productivity, the source of carbon, and exchange with the atmosphere. The deliberate use of ¹³C-enriched calcium carbonate as a tracer allows for the precise tracking of carbonate dissolution and precipitation rates in controlled experiments, offering insights that are often unattainable through conventional methods.

Core Applications in Geochemistry

The applications of ¹³C-labeled calcium carbonate in geochemistry are diverse, spanning multiple sub-disciplines. Key areas of research include:

• Carbon Sequestration and Ocean Acidification: Quantifying the dissolution rates of calcium carbonate in seawater is crucial for understanding the ocean's capacity to buffer rising atmospheric CO₂ levels.[1] ¹³C-labeled calcite allows for highly sensitive measurements of dissolution kinetics.[1]

• Paleoclimatology and Paleoenvironmental Reconstruction: The δ¹³C values of ancient carbonates, such as those found in marine sediments, foraminifera shells, and pedogenic carbonates, provide invaluable information about past climate, ocean circulation, and terrestrial ecosystem dynamics.[2][3][4]

• Hydrocarbon Seep Systems: Authigenic carbonates formed at hydrocarbon seeps exhibit a wide range of δ¹³C values, reflecting the diverse sources of dissolved inorganic carbon, including methane, seawater DIC, and residual CO₂ from methanogenesis.[5]

• Diagenesis and Isotope Exchange: Understanding the post-depositional alteration of carbonate minerals is critical for the accurate interpretation of paleoclimate records. ¹³C tracers can be used to study the mechanisms and rates of carbon isotope exchange between carbonate minerals and pore fluids.[6]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies utilizing ¹³C in calcium carbonate for geochemical applications.

Table 1: Representative δ¹³C Values in Different Geochemical Settings

Geochemical Setting	Material	δ¹³C (‰, VPDB) Range	Mean δ¹³C (‰, VPDB)	Key Inferences
Hydrocarbon Seeps (Green Canyon, Gulf of Mexico) [5]	Authigenic Carbonate Clasts	-39.6 to 2.3	-27.6	Dominance of methane-derived fluids during initial formation.
Authigenic Carbonate Matrix	-29.4 to 3.4	-11.6	Mixture of carbon sources.
Authigenic Carbonate Pore-filling Cements	-3.2 to 3.6	1.7	Formation from seawater DIC and residual CO₂ from methanogenesis.
Lacustrine Microbial Mats [2]	Syndepositional Carbonate Spherules	5.31 to 8.11	-	Reflects spatial and temporal changes in photosynthesis intensity.
Syndepositional Micrite	1.41 to 5.77	-	Records different aspects of the carbon cycle within the microbial mat.
Modern Oceanic Carbonates [4]	Pelagic Calcium Carbonates	~0 to +1	-	Represents open ocean dissolved inorganic carbon.
Shallow-water Carbonate Platforms	+1 to +6	-	Influenced by local biological activity and aragonite precipitation.

Table 2: Precision of Analytical Techniques for δ¹³C Measurement in Carbonates

Analytical Technique	Precision (‰)	Key Features	Reference
Cavity Ring-Down Spectroscopy (CRDS)	< 0.4	High sensitivity, suitable for small sample sizes (µg of carbon).	[6]
Continuous-Flow Isotope Ratio Mass Spectrometry (CF-IRMS) with GasBench	< 0.1	Routine high-precision analysis.	[7]
Elemental Analyzer-Isotope Ratio Mass Spectrometry (EA-IRMS)	0.05 - 0.21	Can be used for pure calcium carbonate samples.	[7]
Off-Axis Integrated Cavity Output Spectroscopy (OA-ICOS)	≤ ±0.07	Capable of analyzing sulfide-bearing carbonate samples.	[8]

Experimental Protocols

Isotopic Labeling and Dissolution Experiments

A powerful application of ¹³C-labeled calcium carbonate is in quantifying dissolution rates, particularly in the context of ocean acidification and carbon sequestration.

Objective: To measure the dissolution rate of calcite in seawater at the molecular level.

Methodology:

• Synthesis of ¹³C-labeled Calcite: Calcite is synthesized to be made entirely of the rare carbon-13 isotope.[1]

• Dissolution Experiment: The ¹³C-labeled calcite is introduced into a known volume of seawater with a well-defined initial carbonate chemistry (pH, alkalinity, DIC).

• Time-Series Sampling: Aliquots of the seawater are collected over time.

• Isotopic Analysis: The ratio of ¹²C to ¹³C in the dissolved inorganic carbon of the seawater samples is measured using an isotope ratio mass spectrometer (IRMS) or a cavity ring-down spectrometer (CRDS).

• Calculation of Dissolution Rate: The change in the ¹³C/¹²C ratio over time directly corresponds to the amount of ¹³C-calcite that has dissolved, allowing for a highly precise calculation of the dissolution rate.[1] This method has been shown to be approximately 200 times more sensitive than techniques that rely on measuring changes in pH.[1]

^{Figure 1: Workflow for a ¹³C-labeled calcite dissolution experiment.}

Analysis of δ¹³C in Carbonate Samples using CF-IRMS with a GasBench

Continuous-flow isotope ratio mass spectrometry (CF-IRMS) coupled with a GasBench is a standard method for high-precision δ¹³C analysis of carbonate minerals.

Objective: To determine the stable carbon isotope composition (δ¹³C) of powdered carbonate samples.

Methodology:

• Sample Preparation: Carbonate samples are ground to a fine powder (~50-100 µm). A precise weight of the sample (e.g., ~0.300 mg of pure calcite) is placed into a glass vial.[9]

• Acid Digestion: A small volume of anhydrous phosphoric acid (H₃PO₄) is added to the vial, which is then sealed and flushed with an inert gas like helium.[9] The vial is then tilted to allow the acid to react with the carbonate powder, producing CO₂ gas.[9]

• Reaction and Equilibration: The reaction is allowed to proceed for a specific duration at a controlled temperature (e.g., a minimum of 5 hours for calcite at 25°C).[9]

• Gas Analysis: The CO₂ in the headspace of the vial is automatically sampled and introduced into the IRMS.[9] The mass spectrometer measures the ratio of ¹³CO₂ to ¹²CO₂, from which the δ¹³C value is calculated.

• Calibration: The results are calibrated against international standards such as NBS 18 and NBS 19 to report the δ¹³C values on the VPDB scale.[7]

^{Figure 2: Analytical workflow for δ¹³C measurement using CF-IRMS with a GasBench.}

Logical Relationships in Carbon Isotope Geochemistry

The interpretation of δ¹³C values in calcium carbonate requires an understanding of the various factors that influence the isotopic composition of the dissolved inorganic carbon (DIC) from which the carbonate precipitates.

The primary sources of DIC in many geological systems are the weathering of carbonate and silicate (B1173343) minerals and the dissolution of biogenic CO₂. The δ¹³C of the resulting DIC is a mixture of these sources. For instance, the weathering of carbonate minerals by carbonic acid results in a DIC δ¹³C value that is intermediate between the compositions of the carbonate and the carbonic acid.[10]

^{Figure 3: Simplified logical relationship of carbon sources influencing the δ¹³C of precipitated CaCO₃.}

Conclusion

The use of ¹³C-labeled calcium carbonate as an experimental tracer and the analysis of natural variations in the δ¹³C of carbonate minerals are fundamental to modern geochemistry. These techniques provide unparalleled insights into critical Earth processes, from the molecular-level kinetics of mineral dissolution to the grand scale of the global carbon cycle and its evolution through geological time. The continued refinement of analytical techniques and the creative design of new experimental approaches will undoubtedly expand the role of calcium carbonate-13C in addressing pressing environmental and geological questions. This guide has provided a foundational overview of the core principles, methodologies, and applications, serving as a valuable resource for researchers and professionals in the field.

References

• 1. Key to Speeding Up Carbon Sequestration Discovered - www.caltech.edu [caltech.edu]
• 2. Stable carbon isotope values of syndepositional carbonate spherules and micrite record spatial and temporal changes in photosynthesis intensity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Global synchronous changes in the carbon isotopic composition of carbonate sediments unrelated to changes in the global carbon cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Uncovering the temporal carbon isotope (δ13C) heterogeneity in seep carbonates: a case study from Green Canyon, northern Gulf of Mexico [frontiersin.org]
• 6. osti.gov [osti.gov]
• 7. Delta13C analyses of calcium carbonate: Comparison between the GasBench and elemental analyzer techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 9. ucalgary.ca [ucalgary.ca]
• 10. USGS -- Isotope Tracers -- Resources [wwwrcamnl.wr.usgs.gov]

A Technical Guide to Calcium Carbonate-13C in Paleoclimatology Research

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

The stable isotope ratio of carbon-13 to carbon-12 (expressed as δ¹³C) in calcium carbonate (CaCO₃) is a cornerstone of paleoclimatology research. Preserved in natural archives such as marine foraminifera, terrestrial speleothems, and pedogenic carbonates, the δ¹³C signature provides a powerful proxy for reconstructing past environmental conditions. This technical guide offers a comprehensive overview of the principles, methodologies, and applications of calcium carbonate-13C analysis in paleoclimatology, designed for researchers and scientists seeking to utilize this valuable tool.

Theoretical Background: The Carbon Isotope Proxy

The utility of δ¹³C as a paleoclimate proxy is rooted in the isotopic fractionation that occurs during various physical, chemical, and biological processes. The primary reservoirs of carbon in the Earth's system—the atmosphere, oceans, and biosphere—each have distinct δ¹³C signatures. Photosynthesis, for example, preferentially incorporates the lighter ¹²C isotope, leading to organic matter being depleted in ¹³C compared to the atmosphere.

The δ¹³C value of calcium carbonate is influenced by the isotopic composition of the dissolved inorganic carbon (DIC) from which it precipitates. The δ¹³C of DIC, in turn, is controlled by a variety of factors, including the δ¹³C of atmospheric CO₂, ocean circulation patterns, and the input of carbon from the terrestrial biosphere. By analyzing the δ¹³C of ancient calcium carbonate, scientists can infer changes in these environmental parameters over geological timescales.

Key Archives for δ¹³C Paleoclimatology

Different geological archives record the δ¹³C signal in distinct ways, each offering unique insights into past climates.

• Foraminifera: The shells of these marine protozoa are a fundamental archive for paleoceanography. The δ¹³C of foraminiferal calcite reflects the δ¹³C of the DIC in the water where they lived, providing information on water mass circulation, nutrient cycling, and the global carbon cycle.[1][2]

• Speleothems: These cave deposits, such as stalagmites and stalactites, form from dripping water. Their δ¹³C values are influenced by the overlying vegetation (C3 vs. C4 plants), soil microbial activity, and atmospheric CO₂ levels, making them valuable archives of terrestrial paleoenvironments.[3][4][5][6][7][8][9][10][11]

• Pedogenic Carbonates: Calcium carbonate nodules and coatings that form in soils can preserve a record of the δ¹³C of soil CO₂, which is a mixture of atmospheric CO₂ and CO₂ from plant root respiration and microbial decomposition of organic matter. This allows for the reconstruction of past vegetation types and can be used to estimate paleo-atmospheric CO₂ concentrations.[12][13][14][15][16][17][18][19]

Data Presentation: Quantitative Isotope Data

The following tables summarize key quantitative data relevant to the interpretation of δ¹³C in paleoclimatology.

Table 1: Typical δ¹³C Values of Key Carbon Reservoirs and Materials

Carbon Reservoir/Material	Typical δ¹³C Value (‰ vs. VPDB)	Reference(s)
Atmospheric CO₂ (Pre-industrial)	~ -6.5‰	[20]
Atmospheric CO₂ (Modern)	~ -8.5‰	[20]
Marine Dissolved Inorganic Carbon (DIC)	~ 0 to +2‰	[1]
C3 Plants	-22‰ to -35‰	[21][22][23]
C4 Plants	-10‰ to -16‰	[22][23][24]
Soil Organic Matter (C3 dominated)	~ -27‰
Soil Organic Matter (C4 dominated)	~ -13‰

Table 2: Carbon Isotope Fractionation Factors in Paleoclimatology

Fractionation Process	Isotope Enrichment Factor (ε)	Notes	Reference(s)
CO₂ (gas) - HCO₃⁻ (aq)	Temperature-dependent	Describes the equilibrium fractionation between atmospheric CO₂ and dissolved bicarbonate in water.	[20]
Calcite - HCO₃⁻ (aq)	~ +1.0 ± 0.2‰ at 25°C	Represents the equilibrium fractionation during the precipitation of calcite from bicarbonate.
CO₂ diffusion in soil	~ +4.4‰	Enrichment of ¹³C in soil CO₂ due to the slower diffusion of ¹³CO₂ relative to ¹²CO₂.	[18]

Experimental Protocols

Accurate and precise measurement of δ¹³C in calcium carbonate is critical for robust paleoclimatological reconstructions. The following sections detail generalized experimental protocols for the analysis of different carbonate archives.

General Sample Preparation

• Cleaning: Samples are physically and chemically cleaned to remove any contaminants. This may involve ultrasonication in deionized water, methanol, and/or hydrogen peroxide to remove organic matter and adhered particles. For foraminifera, individual shells are often picked under a microscope.

• Powdering: Samples are ground to a fine, homogeneous powder (typically < 63 µm) using an agate mortar and pestle or a micro-mill. This ensures a consistent reaction with acid.

• Drying: The powdered samples are dried in an oven at a low temperature (e.g., 50-70°C) to remove any residual moisture.

δ¹³C Analysis using GasBench II - IRMS

This method is widely used for high-throughput analysis of carbonate samples.

• Sample Weighing: A small amount of the powdered carbonate (typically 100-200 µg) is weighed into a clean, dry glass vial.

• Acidification: The vials are placed in an autosampler. The headspace of each vial is flushed with high-purity helium to remove atmospheric CO₂.[25] Phosphoric acid (H₃PO₄) is then automatically dispensed into each vial to react with the calcium carbonate and produce CO₂ gas.[25]

  • CaCO₃(s) + 2H⁺(aq) → Ca²⁺(aq) + H₂O(l) + CO₂(g)

• Equilibration: The vials are heated (e.g., to 70°C) for a specific duration (e.g., 1 hour) to ensure the reaction goes to completion.[25]

• Gas Analysis: The CO₂ gas in the headspace of each vial is sequentially sampled by a gas chromatograph (GC) column to separate the CO₂ from other gases. The purified CO₂ is then introduced into an Isotope Ratio Mass Spectrometer (IRMS).

• Isotope Ratio Measurement: The IRMS measures the ratio of ¹³C/¹²C in the CO₂ gas. This ratio is compared to that of a known reference gas that is also introduced into the IRMS.

• Data Correction: The raw data is corrected for instrumental drift and linearity effects using international standards (e.g., NBS-19, LSVEC) that are analyzed alongside the samples. The final δ¹³C values are reported in per mil (‰) relative to the Vienna Pee Dee Belemnite (VPDB) standard.

δ¹³C Analysis using Kiel IV Carbonate Device - IRMS

This method is often used for smaller sample sizes and can offer higher precision.

• Sample Loading: Weighed carbonate samples (as low as 10-20 µg) are loaded into individual reaction vessels.

• Acid Digestion: The samples are individually reacted with orthophosphoric acid at a controlled temperature (e.g., 70°C) under vacuum.[26]

• Water Removal: The evolved CO₂ and water vapor are passed through a series of cryogenic traps to separate the CO₂ from the water.[26]

• Gas Introduction: The purified CO₂ is then introduced into the dual-inlet system of the IRMS.

• Isotope Ratio Measurement and Calibration: The ¹³C/¹²C ratio is measured relative to a reference gas, and the data is calibrated using standards in a similar manner to the GasBench method.

Visualization of Workflows and Pathways

The following diagrams, created using the DOT language, illustrate key workflows and conceptual relationships in δ¹³C paleoclimatology.

General experimental workflow for δ¹³C analysis of carbonates.

References

• 1. researchgate.net [researchgate.net]
• 2. "Improving Paleoclimate Reconstructions using Models and Observations o" by Daniel E. Gaskell [elischolar.library.yale.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. jsg.utexas.edu [jsg.utexas.edu]
• 7. CP - Distinguishing the combined vegetation and soil component of δ13C variation in speleothem records from subsequent degassing and prior calcite precipitation effects [cp.copernicus.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Unravelling the controls on carbon isotopes in speleothems-a multiproxy approach [inis.iaea.org]
• 11. wwwuser.gwdguser.de [wwwuser.gwdguser.de]
• 12. PEDOGENIC CARBONATE δ13C AND ENVIRONMENTAL PRECIPITATION CONDITIONS | EQA - International Journal of Environmental Quality [eqa.unibo.it]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 17. Paleo CO₂ [paleo-co2.org]
• 18. Atmospheric CO2 concentrations during ancient greenhouse climates were similar to those predicted for A.D. 2100 - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Carbon dioxide in the atmosphere: Evidence from cenozoic and mesozoic paleosols (Journal Article) | OSTI.GOV [osti.gov]
• 20. fiveable.me [fiveable.me]
• 21. pnas.org [pnas.org]
• 22. BG - Carbon isotopic ratios of modern C3 and C4 vegetation on the Indian peninsula and changes along the plant–soil–river continuum – implications for vegetation reconstructions [bg.copernicus.org]
• 23. vliz.be [vliz.be]
• 24. δ13C values of an herbivore and the ratio of C3 to C4 plant carbon in its diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. documents.thermofisher.com [documents.thermofisher.com]
• 26. Carbonate Analysis δ13C and δ18O | Oregon State Stable Isotope Collaboratory | College of Earth, Ocean, and Atmospheric Sciences | Oregon State University [ceoas.oregonstate.edu]

A Technical Guide to Isotopic Enrichment Levels of Commercially Available Calcium Carbonate-¹³C

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic enrichment levels of commercially available Calcium carbonate-¹³C (Ca¹³CO₃). It is designed to assist researchers, scientists, and professionals in drug development in sourcing and utilizing this critical isotopically labeled compound. This document outlines the typical enrichment levels, the analytical methodologies for their determination, and provides representative experimental protocols.

Introduction

Calcium carbonate-¹³C is a stable, non-radioactive isotopically labeled compound widely used in a variety of scientific applications. Its primary utility lies in its role as a tracer in metabolic research, clinical diagnostics, and as a starting material for the synthesis of other ¹³C-labeled molecules. The precise knowledge of its isotopic enrichment is paramount for the accuracy and reliability of experimental results. This guide serves to consolidate the available information on commercially available Ca¹³CO₃, with a focus on its isotopic purity.

Commercially Available Calcium Carbonate-¹³C: A Comparative Overview

Several reputable chemical suppliers offer high-purity Calcium carbonate-¹³C. The isotopic enrichment is consistently high across the board, reflecting the stringent quality control measures employed in its production. The following table summarizes the key specifications from major commercial suppliers.

Supplier/Brand	Product Name/Number	Isotopic Purity (¹³C atom %)	Chemical Purity (%)
Sigma-Aldrich	Calcium carbonate-¹³C	99	Information not consistently provided
Cambridge Isotope Laboratories, Inc.	Calcium carbonate (¹³C, 99%)	99	≥98
Eurisotop (a subsidiary of CIL)	CALCIUM CARBONATE (13C, 99%)	99	98

Note: The information presented in this table is based on publicly available data from the suppliers' websites and catalogs. For the most current and lot-specific information, it is always recommended to consult the supplier's Certificate of Analysis (CoA).

Analytical Methodologies for Isotopic Enrichment Determination

The determination of the isotopic enrichment of ¹³C in calcium carbonate is primarily accomplished through two powerful analytical techniques: Isotope Ratio Mass Spectrometry (IRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy. These methods offer high precision and accuracy in quantifying the relative abundance of isotopes. While specific in-house protocols of commercial suppliers are proprietary, the following sections describe the general principles and representative experimental workflows for these techniques.[1]

Isotope Ratio Mass Spectrometry (IRMS)

IRMS is the gold standard for high-precision isotope ratio measurements. The technique is capable of determining minute differences in the isotopic composition of a sample. For the analysis of calcium carbonate, the solid sample is first converted into carbon dioxide (CO₂) gas, which is then introduced into the mass spectrometer.

A common method for this conversion is acid digestion, where the calcium carbonate is reacted with a strong acid, such as phosphoric acid (H₃PO₄), to release CO₂. The resulting gas is then purified and introduced into the IRMS instrument. The mass spectrometer separates the different isotopic forms of CO₂ (e.g., ¹²CO₂ and ¹³CO₂) based on their mass-to-charge ratio, and their relative abundances are measured by sensitive detectors.

The general workflow for determining the ¹³C enrichment of Calcium carbonate-¹³C using IRMS is depicted in the following diagram.

A representative workflow for determining ¹³C enrichment in Calcium carbonate-¹³C using IRMS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy is another powerful, non-destructive technique that can be used to determine the isotopic enrichment of labeled compounds. This method relies on the magnetic properties of the ¹³C nucleus. In a strong magnetic field, ¹³C nuclei absorb radiofrequency radiation at a specific frequency, and the intensity of the resulting signal is directly proportional to the number of ¹³C atoms in the sample.

For quantitative ¹³C NMR, a known amount of the Calcium carbonate-¹³C sample is dissolved in a suitable solvent (often an acidic aqueous solution to form a soluble salt) and analyzed. To ensure accurate quantification, a calibrated internal standard with a known ¹³C concentration may be used. The isotopic enrichment is determined by comparing the integral of the ¹³C signal from the sample to that of the internal standard or by using a calibration curve.

The logical flow for determining ¹³C enrichment using quantitative ¹³C NMR is illustrated below.

A logical workflow for the determination of ¹³C enrichment in Calcium carbonate-¹³C via quantitative ¹³C NMR.

Representative Experimental Protocols

The following are detailed, representative protocols for the determination of ¹³C isotopic enrichment in Calcium carbonate-¹³C. It is important to note that these are generalized methods, and specific parameters may vary depending on the instrumentation and laboratory standard operating procedures.

Representative Protocol 1: Isotope Ratio Mass Spectrometry (IRMS)

1. Materials and Reagents:

• Calcium carbonate-¹³C sample

• Phosphoric acid (100% H₃PO₄)

• Reference materials with known ¹³C isotopic composition (e.g., IAEA-CO-1, NBS 19)

• High-purity helium for flushing

• Sample vials with septa

2. Sample Preparation:

• Accurately weigh approximately 0.1-0.2 mg of the dried Calcium carbonate-¹³C sample into a clean, dry sample vial.

• Similarly, prepare vials with the reference materials.

• Seal the vials with septa.

• Place the vials in an autosampler tray connected to a gas preparation module (e.g., a GasBench II).

3. Acid Digestion and Gas Purification:

• The automated system will flush each vial with high-purity helium to remove atmospheric CO₂.

• A precise volume of 100% phosphoric acid is then injected into each vial.

• The reaction is allowed to proceed at a controlled temperature (e.g., 72°C) to ensure complete conversion of the carbonate to CO₂.

• The evolved CO₂ is then passed through a series of traps (e.g., a water trap and a gas chromatography column) to remove any impurities.

4. IRMS Analysis:

• The purified CO₂ is introduced into the ion source of the mass spectrometer.

• The CO₂ molecules are ionized, and the resulting ions are accelerated and separated according to their mass-to-charge ratios in a magnetic field.

• The ion beams corresponding to mass 44 (¹²C¹⁶O₂) and mass 45 (¹³C¹⁶O₂) are simultaneously collected by Faraday cup detectors.

5. Data Analysis:

• The ratio of the ion currents (mass 45 / mass 44) is measured for both the sample and the reference materials.

• The raw delta values (δ¹³C) are calculated relative to a working reference gas.

• A calibration curve is generated using the known δ¹³C values of the international reference materials.

• The δ¹³C value of the sample is then normalized to the Vienna Pee Dee Belemnite (VPDB) scale.

• The atom percent ¹³C is calculated from the normalized δ¹³C value.

Representative Protocol 2: Quantitative ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

1. Materials and Reagents:

• Calcium carbonate-¹³C sample

• Deuterated water (D₂O)

• Hydrochloric acid (HCl) or another suitable acid for dissolution

• Internal standard with a known ¹³C concentration and a distinct NMR signal (e.g., ¹³C-labeled formate)

• NMR tubes

2. Sample Preparation:

• Accurately weigh a precise amount of the Calcium carbonate-¹³C sample (e.g., 10-20 mg) into a small vial.

• Add a precise volume of the acidic D₂O solution to dissolve the sample completely.

• If using an internal standard, add a precise volume of the standard solution to the sample solution.

• Transfer the final solution to a 5 mm NMR tube.

3. NMR Data Acquisition:

• Insert the NMR tube into the NMR spectrometer.

• Tune and shim the spectrometer to ensure a homogeneous magnetic field.

• Acquire a quantitative ¹³C NMR spectrum. Key parameters for quantitative analysis include:

  • A calibrated 90° pulse angle.

  • A long relaxation delay (at least 5 times the longest T₁ relaxation time of the signals of interest) to ensure full relaxation of the nuclei between scans.

  • Proton decoupling to collapse proton-carbon couplings and improve the signal-to-noise ratio.

  • A sufficient number of scans to achieve a good signal-to-noise ratio.

4. Data Processing and Analysis:

• Process the acquired Free Induction Decay (FID) with an appropriate window function (e.g., exponential multiplication with a small line broadening) and perform a Fourier transform.

• Phase and baseline correct the resulting spectrum.

• Integrate the area of the ¹³C signal corresponding to the carbonate and the signal of the internal standard (if used).

• Calculate the concentration of ¹³C in the sample based on the integral ratio and the known concentration of the internal standard.

• From the calculated ¹³C concentration and the initial sample weight, determine the atom percent ¹³C enrichment.

Conclusion

Commercially available Calcium carbonate-¹³C is a high-purity reagent with a typical isotopic enrichment of 99 atom % ¹³C. The determination of this critical parameter is performed using robust and precise analytical techniques, primarily Isotope Ratio Mass Spectrometry and Nuclear Magnetic Resonance Spectroscopy. The representative protocols provided in this guide offer insight into the rigorous quality control that underpins the reliability of this essential compound in research, diagnostics, and drug development. For specific applications, it is always advisable to obtain the Certificate of Analysis from the supplier to ensure the material meets the required specifications.

References

• 1. Cambridge Isotope Laboratories Reference Materials | LGC Standards [lgcstandards.com]

An In-depth Technical Guide to the Natural Abundance of ¹³C in Calcium Carbonate Minerals

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance of the stable carbon isotope, ¹³C, in various calcium carbonate (CaCO₃) minerals. It is intended to serve as a valuable resource for researchers in geochemistry, paleoclimatology, and biomineralization, as well as professionals in drug development who may utilize isotopic labeling in their studies. This document details the typical δ¹³C values found in nature, outlines the experimental protocols for their measurement, and illustrates the key factors and processes that influence ¹³C fractionation in these minerals.

Data Presentation: Natural Abundance of ¹³C in Calcium Carbonate Minerals

The stable carbon isotope composition is expressed in delta (δ) notation in parts per thousand (‰) relative to the Vienna Pee Dee Belemnite (VPDB) standard. The δ¹³C value is calculated as:

δ¹³C (‰) = [ (¹³C/¹²C)ₛₐₘₚₗₑ / (¹³C/¹²C)ₛₜₐₙₐₐᵣₔ - 1 ] × 1000

The following table summarizes the typical range of δ¹³C values for the most common calcium carbonate polymorphs—calcite, aragonite, and vaterite—as well as the mineral dolomite, from various geological and biological sources.

Mineral	Source/Environment	Typical δ¹³C Range (‰, VPDB)	Notes
Calcite	Geological
Marine (inorganic)	-2 to +4	Reflects the δ¹³C of dissolved inorganic carbon (DIC) in seawater.
Speleothems (caves)	-12 to +2	Influenced by the overlying soil and vegetation (C3 vs. C4 plants) and kinetic fractionation during precipitation.[1]
Soil (pedogenic)	-10 to +5	A mixture of atmospheric CO₂ and soil-respired CO₂ from organic matter decomposition.[2]
Lacustrine (lakes)	-5 to +10	Can be highly variable due to local biological productivity and water chemistry.
Biological
Foraminifera (planktonic)	-2 to +3	Primarily reflects the δ¹³C of surface ocean DIC.[3]
Foraminifera (benthic)	-1 to +2	Reflects the δ¹³C of bottom water DIC, influenced by the remineralization of organic matter.[4][5]
Coccolithophores	-2 to +2	Major contributors to marine sediments.
Aragonite	Geological
Marine (inorganic)	0 to +5	Often precipitates in warmer, supersaturated waters.
Speleothems (caves)	-10 to +3	Can co-exist with calcite, often showing a slight ¹³C enrichment.[6]
Biological
Corals (skeletons)	-5 to +2	Influenced by the photosynthetic activity of symbiotic algae (zooxanthellae) and the coral's metabolism.[1][2][6][7][8]
Mollusks (shells)	-15 to +5	Can incorporate both ambient DIC and metabolic carbon, leading to a wide range of values.[9][10][11][12][13]
Dolomite	Geological
Marine (diagenetic)	-10 to +15	Can have a wide range of values depending on the timing and mechanism of dolomitization.[14][15][16]
Lacustrine	-5 to +2	Forms in specific alkaline and magnesium-rich lake environments.[17]
Vaterite	Geological/Biological	Highly variable	A metastable and rare polymorph; its isotopic composition is not as well-constrained but can be influenced by rapid precipitation and cold temperatures.[18]

Experimental Protocols for δ¹³C Analysis of Calcium Carbonate

The determination of δ¹³C in calcium carbonate minerals is a precise and well-established analytical procedure. The most common method involves acid digestion of the carbonate to produce CO₂ gas, which is then analyzed by isotope ratio mass spectrometry (IRMS).

Sample Preparation

Proper sample preparation is critical to obtain accurate and reproducible results.

• Grinding: Samples must be ground to a fine, homogeneous powder (typically <100 µm) to ensure complete and rapid reaction with the acid.[19] This can be achieved using an agate mortar and pestle or a ball mill.

• Cleaning: To remove potential contaminants, particularly organic matter which can affect the δ¹³C value, samples may require cleaning.[19] This can involve rinsing with deionized water, followed by treatment with hydrogen peroxide (to remove organics) and/or a weak acid (to remove surface alteration). Samples should be thoroughly dried in an oven at a low temperature (<60°C) after cleaning.

• Sample Weighing: A precise amount of the powdered sample (typically 10-100 µg, depending on the analytical setup) is weighed into a small vial.[19]

Acid Digestion and CO₂ Purification

The powdered carbonate sample is reacted with an acid to quantitatively convert the carbonate to CO₂ gas.

• Reaction: The sample vial is placed in an automated sampling device (such as a Thermo Scientific GasBench II or Kiel IV Carbonate Device) connected to the IRMS.[19] The vial is then flushed with a carrier gas (usually high-purity helium) to remove atmospheric CO₂.[15]

• Acidification: A precise volume of 100% phosphoric acid (H₃PO₄) is added to the vial. The reaction is typically carried out at a constant temperature (e.g., 70°C) to ensure consistent isotopic fractionation.[19] The chemical reaction is: CaCO₃(s) + 2H₃PO₄(l) → Ca(H₂PO₄)₂(aq) + H₂O(l) + CO₂(g)

• Purification: The evolved CO₂ gas, along with water vapor, is carried by the helium stream through a series of traps. A water trap (e.g., a cryogenic trap or a chemical desiccant) removes the water vapor.[19]

Isotope Ratio Mass Spectrometry (IRMS) Analysis

The purified CO₂ gas is introduced into the ion source of the mass spectrometer.

• Ionization and Separation: In the ion source, the CO₂ molecules are ionized, and the resulting ions are accelerated into a magnetic field. The magnetic field separates the ions based on their mass-to-charge ratio, specifically separating the isotopologues ¹²C¹⁶O₂, ¹³C¹⁶O₂, and ¹²C¹⁸O¹⁶O.

• Detection and Data Processing: The ion beams for each mass are collected by separate Faraday cups, and their intensities are measured simultaneously. The ratio of the ion beam intensities (e.g., mass 45 / mass 44) is used to determine the ¹³C/¹²C ratio of the sample.

• Standardization: The measured isotope ratios of the samples are compared to those of internationally recognized carbonate standards (e.g., NBS 19, IAEA-603) that are analyzed alongside the samples.[20] This allows for the normalization of the data and reporting of δ¹³C values on the VPDB scale.

Visualizations

Experimental Workflow for δ¹³C Analysis of Carbonates

References

• 1. researchgate.net [researchgate.net]
• 2. pnas.org [pnas.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. epic.awi.de [epic.awi.de]
• 6. Coral skeletal carbon isotopes (δ13C and Δ14C) record the delivery of terrestrial carbon to the coastal waters of Puerto Rico | U.S. Geological Survey [usgs.gov]
• 7. pnas.org [pnas.org]
• 8. tos.org [tos.org]
• 9. minerva.union.edu [minerva.union.edu]
• 10. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 11. researchgate.net [researchgate.net]
• 12. bmta.researchcommons.org [bmta.researchcommons.org]
• 13. Carbon Isotopes (δ13C and Δ14C) in Shell Carbonate, Conchiolin, and Soft Tissues in Eastern Oyster (Crassostrea Virginica) | Radiocarbon | Cambridge Core [cambridge.org]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. ucalgary.ca [ucalgary.ca]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Carbonate Analysis δ13C and δ18O | Oregon State Stable Isotope Collaboratory | College of Earth, Ocean, and Atmospheric Sciences | Oregon State University [ceoas.oregonstate.edu]
• 20. pubs.usgs.gov [pubs.usgs.gov]

A Researcher's Guide to Calcium Carbonate-13C: Suppliers, Purchasing, and Key Applications

For researchers, scientists, and professionals in drug development, sourcing high-quality stable isotope-labeled compounds is a critical step in ensuring the accuracy and reliability of experimental data. Calcium carbonate-13C (¹³CaCO₃), a non-radioactive labeled analog of calcium carbonate, serves as a valuable tool in a variety of research applications, from metabolic studies to drug delivery. This technical guide provides an in-depth overview of Calcium carbonate-13C, including a comparative summary of suppliers, purchasing options, and detailed experimental protocols for its key applications.

Suppliers and Purchasing Options for Calcium Carbonate-13C

Sourcing Calcium carbonate-13C requires careful consideration of factors such as isotopic purity, chemical purity, available quantities, and cost. Several reputable suppliers offer this stable isotope, each with varying product specifications and purchasing options. Below is a comparative table summarizing the offerings from prominent vendors.

Supplier	Product Name	Isotopic Purity	Chemical Purity	Available Quantities
Sigma-Aldrich	Calcium carbonate-13C	≥99 atom % ¹³C	≥98%	1 g, 5 g (custom packaging available)
Cambridge Isotope Laboratories, Inc.	Calcium carbonate (¹³C, 99%)	99%	98%[1]	1 g (other sizes may be available upon request)[1]
MedchemExpress	Calcium carbonate-13C	≥99.8%	≥98%	50 mg, 100 mg, 250 mg (custom quotes available)
Fisher Scientific (distributor for Cambridge Isotope Laboratories)	CALCIUM CARBONATE (13C, 99%), 1 G	99%	Not specified	1 g[2]
Eurisotop (subsidiary of Cambridge Isotope Laboratories)	CALCIUM CARBONATE (13C, 99%)	99%	98%	1 g

Note: Pricing is subject to change and may vary based on institutional agreements and quantity. It is recommended to contact the suppliers directly for the most up-to-date pricing and availability.

Key Applications and Experimental Protocols

Calcium carbonate-13C has emerged as a critical tool in several areas of scientific research, primarily due to the stability of the ¹³C isotope, which allows for non-radioactive tracing and analysis.

Gastric Acid Secretion Measurement: The ¹³C-Calcium Carbonate Breath Test

A significant application of Calcium carbonate-13C is in the non-invasive measurement of gastric acid secretion via the ¹³C-Calcium Carbonate Breath Test.[3][4] This test is particularly valuable in clinical research and drug development for assessing the efficacy of acid-suppressing medications.

Principle:

Orally administered ¹³CaCO₃ reacts with gastric acid (HCl) to produce ¹³CO₂ gas. This labeled carbon dioxide is absorbed into the bloodstream and subsequently exhaled. The amount of ¹³CO₂ in the breath is directly proportional to the amount of gastric acid secreted.

Experimental Protocol:

• Patient Preparation: The patient should fast overnight (at least 8-10 hours) before the test.

• Baseline Breath Sample: A baseline breath sample is collected before the administration of ¹³CaCO₃. The patient exhales into a collection bag or tube.

• Administration of ¹³CaCO₃: A precise dose of ¹³CaCO₃ (typically 50-100 mg) is dissolved in water and ingested by the patient.

• Post-Dose Breath Sample Collection: Breath samples are collected at regular intervals (e.g., every 15 minutes for the first hour and every 30 minutes for the subsequent hour).

• Sample Analysis: The collected breath samples are analyzed using an isotope ratio mass spectrometer (IRMS) or a non-dispersive infrared spectrometer (NDIRS) to determine the ratio of ¹³CO₂ to ¹²CO₂.

• Data Analysis: The change in the ¹³CO₂/¹²CO₂ ratio from baseline is used to calculate the rate of gastric acid secretion.

Workflow for the ¹³C-Calcium Carbonate Breath Test:

References

• 1. Calcium carbonate (¹³C, 99%)- Cambridge Isotope Laboratories, CLM-7564-1 [isotope.com]
• 2. Cambridge Isotope Laboratories CALCIUM CARBONATE (13C, 99%), 1 G, Quantity: | Fisher Scientific [fishersci.com]
• 3. The Calcium Carbonate Breath Test, a noninvasive test of stimulated gastric acid secretion: preliminary communication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Calcium carbonate breath test for non-invasive estimation of gastric acid secretion - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safe Handling of Calcium Carbonate-¹³C

For researchers, scientists, and drug development professionals, the use of isotopically labeled compounds like Calcium carbonate-¹³C is integral to a variety of analytical techniques. This guide provides a comprehensive overview of the safety and handling guidelines for Calcium carbonate-¹³C, ensuring its proper use in a laboratory setting. While Calcium carbonate-¹³C is a stable isotope and not radioactive, adherence to safety protocols is crucial to maintain a safe research environment and ensure the integrity of experimental results.

Chemical and Physical Properties

Calcium carbonate-¹³C shares its chemical and physical properties with the naturally abundant Calcium carbonate, with the key difference being the enrichment of the carbon-13 isotope.

Property	Value	Source
Chemical Formula	Ca¹³CO₃	[1]
Molecular Weight	101.08 g/mol	[1]
Appearance	White solid/powder	[1]
Melting Point	825 °C (decomposes)	[2]
Solubility	Practically insoluble in water	[2]
Stability	Stable under normal conditions	[2]

Hazard Identification and Safety Precautions

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), Calcium carbonate is classified as a substance that can cause skin and eye irritation.[3]

Hazard Statement	GHS Classification	Precautionary Measures
H315	Causes skin irritation	P264: Wash skin thoroughly after handling. P280: Wear protective gloves. P302+P352: IF ON SKIN: Wash with plenty of water. P332+P313: If skin irritation occurs: Get medical advice/attention. P362+P364: Take off contaminated clothing and wash it before reuse.
H318	Causes serious eye damage	P280: Wear eye protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P310: Immediately call a POISON CENTER/doctor.
H335	May cause respiratory irritation	P261: Avoid breathing dust. P271: Use only outdoors or in a well-ventilated area. P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing. P312: Call a POISON CENTER/doctor if you feel unwell. P403+P233: Store in a well-ventilated place. Keep container tightly closed. P405: Store locked up. P501: Dispose of contents/container to an approved waste disposal plant.

Data sourced from ChemicalBook.[3]

Personal Protective Equipment (PPE):

• Eye Protection: Safety glasses or goggles are mandatory to prevent eye irritation from dust particles.

• Hand Protection: Wear appropriate chemical-resistant gloves.

• Body Protection: A lab coat should be worn to prevent skin contact.

• Respiratory Protection: If ventilation is inadequate or dust is generated, a NIOSH-approved respirator should be used.

Handling and Storage

Proper handling and storage are essential to maintain the quality of Calcium carbonate-¹³C and ensure the safety of laboratory personnel.

• Handling:

  • Avoid generating dust. Use in a well-ventilated area or under a fume hood.

  • Avoid contact with skin, eyes, and clothing.

  • Wash hands thoroughly after handling.

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

  • Keep away from incompatible materials such as strong acids.[2]

Experimental Protocols: A General Workflow

While specific experimental protocols will vary, the following provides a general workflow for the use of Calcium carbonate-¹³C in a typical application like Isotope Ratio Mass Spectrometry (IRMS).

A general workflow for using Calcium carbonate-¹³C.

Detailed Methodologies:

• Weighing: Don personal protective equipment (lab coat, gloves, safety glasses). Weigh the required amount of Calcium carbonate-¹³C in a fume hood to minimize inhalation of any airborne particles.

• Sample Preparation: The specific preparation will depend on the experiment. For IRMS, this may involve dissolving the sample in an acid (e.g., phosphoric acid) to generate CO₂ gas. This step should be performed in a well-ventilated area, and appropriate caution should be taken when handling acids.

• Introduction into Mass Spectrometer: The prepared sample (now likely in a gaseous form) is introduced into the mass spectrometer for isotopic analysis.

• Data Acquisition: The instrument measures the ratio of ¹³C to ¹²C.

• Decontamination: All glassware and surfaces that have come into contact with the chemical should be thoroughly cleaned.

• Waste Disposal: Dispose of any waste containing Calcium carbonate-¹³C according to your institution's chemical waste disposal guidelines.

Signaling Pathways and Logical Relationships

The primary use of Calcium carbonate-¹³C is as a tracer in various scientific studies. It does not have a direct signaling pathway in the biological sense. However, its journey through a biological or geological system can be tracked, providing insights into metabolic pathways or geological processes.

The logical relationship for its use as a tracer can be visualized as follows:

Logical flow of a tracer experiment using Calcium carbonate-¹³C.

Toxicological Information

Calcium carbonate is generally considered to have low toxicity. However, as a dust, it can be a physical irritant.

Exposure Route	Effect
Inhalation	May cause respiratory tract irritation.[3]
Skin Contact	May cause skin irritation.[3]
Eye Contact	Causes serious eye damage.[3]
Ingestion	Not expected to be harmful if swallowed in small amounts.

This information is based on the GHS classifications for Calcium Carbonate.[3]

First Aid Measures

• After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.

• After skin contact: Wash off with soap and plenty of water. Consult a doctor if irritation develops.

• After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or doctor.

• After swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.

This guide provides a foundational understanding of the safety and handling of Calcium carbonate-¹³C. Researchers should always consult the specific Safety Data Sheet (SDS) provided by the supplier and adhere to their institution's safety protocols.

References

• 1. Calcium carbonate (¹³C, 99%)- Cambridge Isotope Laboratories, CLM-7564-1 [isotope.com]
• 2. Page loading... [guidechem.com]
• 3. CALCIUM CARBONATE | 1317-65-3 [chemicalbook.com]

Theoretical Framework for Utilizing Calcium Carbonate-¹³C in Metabolic Tracer Experiments

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive theoretical basis for the use of Calcium carbonate-¹³C (¹³C-CaCO₃) in tracer experiments, a novel approach for elucidating specific metabolic pathways. While traditionally used in applications such as the urea (B33335) breath test, the strategic application of ¹³C-CaCO₃ as a tracer offers unique opportunities to investigate bicarbonate metabolism, anaplerotic pathways, and the metabolic contributions of the gut microbiota. This document outlines the fundamental principles, experimental design considerations, analytical methodologies, and potential applications in research and drug development.

Introduction to Stable Isotope Tracing with ¹³C-Calcium Carbonate

Stable isotope tracing is a powerful methodology for dissecting metabolic pathways in vivo and in vitro. By introducing a molecule labeled with a stable, non-radioactive isotope like Carbon-13 (¹³C), researchers can track the journey of the labeled atoms through various biochemical reactions.[1][2][3] ¹³C-Metabolic Flux Analysis (¹³C-MFA) has become a cornerstone technique for quantifying the rates (fluxes) of metabolic reactions within a network.[4][5]

While ¹³C-labeled glucose, glutamine, and fatty acids are commonly employed tracers to probe central carbon metabolism, ¹³C-Calcium Carbonate presents a unique tool to investigate the fate of bicarbonate (HCO₃⁻) and carbon dioxide (CO₂) in biological systems.[6] Orally administered ¹³C-CaCO₃ reacts with gastric acid to release ¹³CO₂, which is then absorbed into the bloodstream as H¹³CO₃⁻. This labeled bicarbonate can then participate in a variety of metabolic pathways.

Core Principle: The fundamental premise of using ¹³C-CaCO₃ as a tracer lies in its ability to introduce a ¹³C-labeled bicarbonate pool into the body. This allows for the investigation of carboxylation reactions, where CO₂ or bicarbonate is incorporated into metabolites, and the study of acid-base homeostasis.

Theoretical Metabolic Fate of ¹³C from Calcium Carbonate

Upon oral administration, the metabolic journey of the ¹³C label from Calcium carbonate-¹³C can be conceptualized in the following stages:

• Gastric Dissociation: In the acidic environment of the stomach, ¹³C-CaCO₃ dissociates to release ¹³C-labeled carbon dioxide. ¹³CaCO₃ + 2HCl → CaCl₂ + H₂O + ¹³CO₂

• Absorption and Bicarbonate Pool Entry: The released ¹³CO₂ diffuses across the gastric mucosa and enters the bloodstream. The enzyme carbonic anhydrase rapidly converts it into labeled bicarbonate (H¹³CO₃⁻), which enters the systemic bicarbonate buffer pool.

• Metabolic Incorporation: The labeled bicarbonate can be utilized by various carboxylating enzymes in different tissues. Key pathways that can be traced include:

  • Anaplerosis: The replenishment of tricarboxylic acid (TCA) cycle intermediates. A key anaplerotic reaction is catalyzed by pyruvate (B1213749) carboxylase, which incorporates bicarbonate into pyruvate to form oxaloacetate.[3][6]

  • Gluconeogenesis: Phosphoenolpyruvate carboxykinase (PEPCK) utilizes bicarbonate in the conversion of oxaloacetate to phosphoenolpyruvate.

  • Fatty Acid Synthesis: Acetyl-CoA carboxylase incorporates bicarbonate into acetyl-CoA to form malonyl-CoA, the committed step in fatty acid synthesis.

  • Urea Cycle: Carbamoyl (B1232498) phosphate (B84403) synthetase I fixes bicarbonate to form carbamoyl phosphate.

  • Purine and Pyrimidine Synthesis: Specific steps in the de novo synthesis of these nucleotide precursors involve carboxylation reactions.

• Excretion: The ¹³C label can be excreted from the body primarily as ¹³CO₂ in exhaled breath.

The following diagram illustrates the theoretical metabolic pathway of the ¹³C label from orally administered Calcium carbonate-¹³C.

Caption: Theoretical metabolic fate of ¹³C from oral ¹³C-CaCO₃.

Experimental Design and Protocols

A well-designed tracer experiment using ¹³C-CaCO₃ is critical for obtaining meaningful data. The following outlines a hypothetical experimental protocol for an in vivo animal study.

Animal Model and Acclimatization

• Model: Male Sprague-Dawley rats (8-10 weeks old).

• Housing: Individually housed in metabolic cages to allow for separate collection of urine and feces.

• Diet: A standard chow diet with known isotopic composition. Animals should be acclimated to the diet and housing for at least one week prior to the experiment.

• Fasting: Animals should be fasted overnight (12-16 hours) with free access to water before the administration of the tracer to ensure gastric emptying and consistent absorption.

Tracer Administration

• Tracer: Calcium carbonate-¹³C (99% isotopic purity).

• Dose: A dose of 50-100 mg/kg body weight is a suggested starting point, to be optimized based on preliminary studies.

• Administration Route: Oral gavage. The ¹³C-CaCO₃ should be suspended in a suitable vehicle (e.g., 0.5% carboxymethylcellulose).

Sample Collection

A time-course collection of various biological samples is essential to capture the dynamics of ¹³C incorporation.

• Breath: Breath samples should be collected at baseline (pre-dose) and at regular intervals post-dose (e.g., 15, 30, 60, 90, 120, 180, 240 minutes) to measure the rate of ¹³CO₂ excretion.

• Blood: Blood samples should be collected via a cannulated vessel (e.g., tail vein) at similar time points. Plasma should be separated and immediately frozen at -80°C for later analysis of labeled metabolites.

• Tissues: At the end of the experiment, animals are euthanized, and tissues of interest (e.g., liver, adipose tissue, muscle, brain) are rapidly excised, freeze-clamped in liquid nitrogen, and stored at -80°C.

The following diagram provides a generalized workflow for a ¹³C-CaCO₃ tracer experiment.

Caption: General workflow for a ¹³C-CaCO₃ tracer experiment.

Analytical Methodologies

The detection and quantification of ¹³C enrichment in various metabolites are typically performed using mass spectrometry-based techniques.

• Breath ¹³CO₂ Analysis: Isotope Ratio Mass Spectrometry (IRMS) is the gold standard for high-precision measurement of the ¹³CO₂/¹²CO₂ ratio in exhaled breath.

• Metabolite Analysis: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are used to measure the mass isotopologue distributions of metabolites in plasma and tissue extracts.[7] This involves separating the metabolites and then analyzing the mass shifts caused by the incorporation of ¹³C.

Table 1: Analytical Techniques and Measured Parameters

Analytical Technique	Sample Type	Measured Parameter
Isotope Ratio Mass Spectrometry (IRMS)	Breath	¹³CO₂/¹²CO₂ ratio
Gas Chromatography-Mass Spectrometry (GC-MS)	Plasma, Tissue Extracts	Mass isotopologue distribution of volatile metabolites
Liquid Chromatography-Mass Spectrometry (LC-MS)	Plasma, Tissue Extracts	Mass isotopologue distribution of non-volatile metabolites

Data Presentation and Interpretation

The primary data obtained from these experiments is the mass isotopologue distribution (MID) for various metabolites. The MID represents the fractional abundance of molecules of a particular metabolite containing 0, 1, 2, ...n ¹³C atoms.

Table 2: Hypothetical Mass Isotopologue Distribution (MID) of Oxaloacetate in Liver Tissue

Time (minutes)	M+0 (%)	M+1 (%)	M+2 (%)	M+3 (%)	M+4 (%)
0	98.9	1.1	0.0	0.0	0.0
30	95.2	4.5	0.3	0.0	0.0
60	90.8	8.6	0.6	0.0	0.0
120	85.3	13.5	1.2	0.0	0.0
240	78.9	19.2	1.9	0.0	0.0

M+n represents the fraction of the metabolite with n ¹³C atoms.

An increase in the M+1 fraction of oxaloacetate over time would indicate the activity of pyruvate carboxylase, which incorporates one labeled carbon from H¹³CO₃⁻.

Applications in Drug Development and Research

The use of ¹³C-CaCO₃ as a metabolic tracer has several potential applications:

• Probing Anaplerotic Flux: Quantifying the contribution of pyruvate carboxylation to TCA cycle replenishment in diseases like cancer and diabetes.[6]

• Assessing Drug Effects on Carboxylation: Evaluating how a drug candidate alters the activity of key carboxylating enzymes.

• Studying Gut Microbiota Metabolism: The gut microbiota can utilize CO₂. ¹³C-CaCO₃ could be used to trace the metabolic activity of the gut microbiome and its contribution to host metabolism.[8][9]

• Investigating Acid-Base Balance: The kinetics of ¹³CO₂ expiration can provide insights into whole-body acid-base homeostasis.

Conclusion

The use of Calcium carbonate-¹³C as a metabolic tracer represents a novel and powerful tool for investigating specific areas of metabolism that are not readily accessible with conventional tracers. This guide provides a theoretical framework for the design, execution, and interpretation of such experiments. While further empirical validation is required, the principles outlined here offer a solid foundation for researchers and drug development professionals to explore the potential of this innovative tracing methodology.

References

• 1. Metabolic Pathway Confirmation and Discovery Through 13C-labeling of Proteinogenic Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. frontiersin.org [frontiersin.org]
• 3. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A guide to 13C metabolic flux analysis for the cancer biologist - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. Effects of calcium supplementation on the composition and activity of in vitro simulated gut microbiome during inulin fermentation - Food & Function (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Detection of Calcium Carbonate-13C via Isotope Ratio Mass Spectrometry (IRMS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium carbonate labeled with the stable isotope carbon-13 (Calcium carbonate-13C) serves as a powerful tracer in a variety of scientific disciplines, including pharmaceutical development, metabolic research, and environmental science. Isotope Ratio Mass Spectrometry (IRMS) is the definitive analytical technique for the precise and accurate quantification of 13C enrichment in carbonate samples. This document provides detailed application notes and protocols for the detection and quantification of Calcium carbonate-13C using a GasBench II peripheral coupled to a continuous-flow isotope ratio mass spectrometer (CF-IRMS).

The fundamental principle of this analysis involves the stoichiometric acid digestion of calcium carbonate to produce carbon dioxide (CO2) gas. The isotopic ratio of this CO2 (mass 45 to mass 44, corresponding to 13CO2 and 12CO2) is then measured by the IRMS. The high precision of IRMS allows for the detection of minute variations in 13C abundance, making it ideal for tracing the metabolic fate of 13C-labeled compounds.

Principle of Detection

The analysis of Calcium carbonate-13C by IRMS is predicated on the controlled acid digestion of the carbonate sample to liberate CO2 gas, which is then introduced into the mass spectrometer. The chemical reaction is as follows:

CaCO₃ + 2H⁺ → Ca²⁺ + H₂O + CO₂

The generated CO₂ is purified and cryogenically focused before being admitted into the ion source of the mass spectrometer. Inside the ion source, the CO₂ molecules are ionized, and the resulting ion beams (primarily m/z 44, 45, and 46) are accelerated and separated by a magnetic field according to their mass-to-charge ratio.[1] Sensitive detectors (Faraday cups) simultaneously measure the intensity of these ion beams, allowing for the precise determination of the ¹³C/¹²C ratio.

Applications in Research and Drug Development

The use of ¹³C-labeled compounds is a cornerstone of modern metabolic research and drug development. Calcium carbonate-13C can be employed in various tracer studies, including:

• Bioavailability and Absorption Studies: By administering an oral dose of Calcium carbonate-13C, researchers can trace the absorption of the labeled carbonate into the bloodstream and its subsequent distribution and excretion.

• Metabolic Fate and Pathway Analysis: The ¹³C label can be tracked as it is incorporated into the body's bicarbonate pool and subsequently into other endogenous molecules, providing insights into metabolic pathways.

• Gastric Emptying Studies: The rate of appearance of ¹³CO₂ in expired breath following oral administration of Calcium carbonate-13C can be used to assess the rate of gastric emptying.

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for accurate and precise IRMS analysis. The following protocol is a general guideline for the preparation of pure calcium carbonate samples.

4.1.1 Materials and Reagents

• Finely powdered and homogenized calcium carbonate samples.

• 12 mL borosilicate glass vials with septa caps (B75204) (e.g., Labco Exetainer).[2]

• Anhydrous phosphoric acid (>100% H₃PO₄).

• Microbalance (precision of at least 0.001 mg).[2]

• Vacuum oven or desiccator.

• Helium (UHP grade).

4.1.2 Standard Protocol for Natural Abundance or Low Enrichment Samples

• Weighing: Accurately weigh 100-200 µg of the finely powdered calcium carbonate sample into the bottom of a 12 mL glass vial.[2] For consistency, aim for a constant sample weight (±10%) across a batch of samples.[2]

• Drying: Place the uncapped vials in a vacuum oven at room temperature for a minimum of 48 hours to remove any adsorbed water.[2] Alternatively, samples can be dried in a desiccator over a strong desiccant.

• Capping and Flushing: Immediately after drying, securely cap the vials with septa caps. The vials are then flushed with UHP Helium for 5-10 minutes at a flow rate of approximately 70 mL/min to remove atmospheric air.[3]

• Acidification: Carefully add 8-10 drops of anhydrous phosphoric acid to the side of the vial, ensuring it does not come into contact with the sample powder at the bottom.[2]

• Reaction: Tilt the vials to allow the acid to react with the calcium carbonate sample. Place the vials in an isothermal heating block set at 25°C for at least 18 hours to ensure complete reaction and isotopic equilibration.[2] For some instruments and carbonate types, reaction at 70°C can significantly shorten the required time.[4]

4.1.3 Considerations for Highly ¹³C-Enriched Samples

When analyzing samples with high levels of ¹³C enrichment (e.g., >5 atom % ¹³C), several modifications to the standard protocol are necessary to avoid analytical artifacts:

• Sample Size Reduction: Significantly reduce the sample weight to avoid detector saturation in the mass spectrometer. The exact amount will depend on the level of enrichment and the dynamic range of the instrument, but may be as low as 10-20 µg.

• Cross-Contamination: To prevent cross-contamination between highly enriched and natural abundance samples, it is crucial to follow strict cleaning procedures for all labware and to physically separate the preparation of enriched samples from natural abundance samples.[5] It is recommended to run natural abundance "dummy" samples after a highly enriched sample to check for any memory effects.[1]

• Calibration with Enriched Standards: For accurate quantification of high enrichment, it is advisable to create a calibration curve using a series of standards with known ¹³C enrichment levels that bracket the expected enrichment of the samples.[3]

IRMS Analysis

The following describes a typical analytical sequence using a GasBench II preparation device coupled to a continuous-flow IRMS.

• Instrument Setup: The GasBench II autosampler is loaded with the prepared sample vials. The instrument is configured to automatically sample the headspace CO₂ from each vial.

• Analysis Sequence: A typical sequence includes:

  • Reference gas injections at the beginning and end of the sequence to monitor instrument stability.

  • International and in-house standards for data normalization and quality control.

  • Unknown samples, with replicate analyses for a subset of samples (e.g., 10-20%) to assess analytical precision.[2]

• Data Acquisition: The IRMS software acquires the ion beam intensities for m/z 44, 45, and 46 for both the reference CO₂ gas and the sample CO₂.

Data Analysis and Calibration

• Delta Value Calculation: The raw isotope ratios are expressed in delta (δ) notation in per mil (‰) relative to the Vienna Pee Dee Belemnite (VPDB) international standard, according to the following equation:

  δ¹³C (‰) = [ (¹³C/¹²C)sample / (¹³C/¹²C)standard - 1 ] * 1000

• Normalization: The raw δ¹³C values are normalized to the VPDB scale using a multi-point calibration with international standards such as NBS 18 and NBS 19.[3][6]

• Atom Percent ¹³C Calculation: For highly enriched samples, it is often more useful to express the enrichment in Atom Percent (Atom % ¹³C). This is calculated from the measured isotope ratio (R = ¹³C/¹²C) as follows:

  Atom % ¹³C = [ R / (1 + R) ] * 100

Data Presentation

Table 1: Summary of Sample Preparation Protocol

Parameter	Recommendation	Notes
Sample Type	Pure, finely powdered Calcium Carbonate	Homogenize samples prior to weighing.
Sample Weight (Natural Abundance)	100-200 µg	Aim for consistent weight (±10%) within a run.[2]
Sample Weight (Highly Enriched)	10-50 µg (or less)	Adjust based on enrichment level to avoid detector saturation.
Vial Type	12 mL borosilicate glass with septa caps	e.g., Labco Exetainer.[2][3]
Drying Procedure	Vacuum oven at room temperature for ≥48 hours	Ensures removal of adsorbed water.[2]
Acidification	>100% Phosphoric Acid (8-10 drops)	Anhydrous acid is crucial for accurate oxygen isotope analysis.
Reaction Conditions	25°C for ≥18 hours or 70°C for 1-2 hours	Ensure complete reaction for accurate results.[2][4]

Table 2: Typical IRMS Instrumentation Parameters

Parameter	Setting	Purpose
IRMS System	e.g., Thermo Scientific Delta V Plus	High precision isotope ratio measurement.
Peripheral	GasBench II	Automated sample preparation and gas introduction.
Carrier Gas	Helium (UHP Grade)	Transports sample CO₂ to the IRMS.
Reference Gas	High-purity CO₂ with known isotopic composition	Used for delta value calculation and drift correction.
International Standards	NBS 18, NBS 19, LSVEC	For data normalization to the VPDB scale.[3][6]
Analytical Precision	Typically better than ±0.15‰ for δ¹³C	Based on replicate analyses of standards and samples.[2]

Mandatory Visualizations

Metabolic Fate of Orally Administered ¹³C-Labeled Calcium Carbonate

References

• 1. www-pub.iaea.org [www-pub.iaea.org]
• 2. researchgate.net [researchgate.net]
• 3. forensic-isotopes.org [forensic-isotopes.org]
• 4. osti.gov [osti.gov]
• 5. researchgate.net [researchgate.net]
• 6. ap.smu.ca [ap.smu.ca]

Application Notes &amp; Protocols: Tracing Carbon Fixation in Microbial Cultures using Calcium Carbonate-¹³C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope labeling is a powerful technique for elucidating metabolic pathways and quantifying fluxes within microbial systems. While carbohydrates like glucose are common tracers, understanding the assimilation of inorganic carbon is crucial for studying autotrophic and certain heterotrophic microorganisms. This document provides a detailed protocol for utilizing Calcium Carbonate-¹³C (¹³CaCO₃) as a labeling substrate in microbial cultures. Dissolution of ¹³CaCO₃ introduces ¹³C-labeled dissolved inorganic carbon (DIC) into the culture medium, which can then be traced into microbial biomass and metabolic intermediates. This method is particularly relevant for studying chemoautotrophs, photoautotrophs, and other organisms capable of anaplerotic CO₂ fixation.

Data Summary

The following table summarizes key quantitative parameters derived from literature on dissolved inorganic carbon labeling experiments. These values can serve as a starting point for experimental design.

Parameter	Typical Range	Key Considerations
¹³C-Bicarbonate Concentration	1 - 5 mM	Higher concentrations can alter the pH of the medium. Should be optimized based on the microbial species and growth rate.
Isotopic Enrichment of ¹³C Source	98-99 atom % ¹³C	High enrichment is crucial for detectable incorporation into biomass.
Incubation Time	24 - 72 hours	Dependent on the doubling time of the microorganism and the metabolic pathway of interest. Time-course experiments are recommended.
pH of Culture Medium	7.0 - 8.5	pH affects the equilibrium of dissolved inorganic carbon species (CO₂, HCO₃⁻, CO₃²⁻). Should be maintained at the optimal growth pH for the microbe.
Cell Density at Harvest	10⁷ - 10⁹ cells/mL	Sufficient biomass is required for downstream analysis (e.g., GC-MS, IRMS).
Expected ¹³C Enrichment in Biomass	5 - 20 atom % ¹³C	Varies significantly based on the organism's carbon fixation pathway and the presence of other carbon sources.

Experimental Protocols

Preparation of ¹³C-Labeled Culture Medium

This protocol is designed for a liquid microbial culture. Adjustments may be necessary for solid or semi-solid media.

Materials:

• Microbial growth medium (autotrophic or heterotrophic, as required)

• Calcium Carbonate-¹³C (¹³CaCO₃, 99 atom % ¹³C)

• Sterile, purified water

• 0.22 µm sterile filters

• Sterile culture flasks

Procedure:

• Prepare the desired volume of microbial growth medium according to the standard protocol, omitting the standard carbon source if ¹³CaCO₃ is to be the sole carbon source.

• In a separate sterile container, weigh the required amount of ¹³CaCO₃ to achieve the desired final concentration of dissolved inorganic carbon.

• Suspend the ¹³CaCO₃ in a small volume of sterile, purified water.

• To facilitate dissolution and create a stock solution of ¹³C-bicarbonate, bubble the suspension with sterile CO₂ gas or add a sterile, dilute acid (e.g., HCl) dropwise while monitoring the pH to keep it within a physiologically acceptable range (typically 7.0-8.0). This should be performed in a sterile biosafety cabinet. The equilibrium between carbonate, bicarbonate, and carbonic acid is pH-dependent.

• Once the ¹³CaCO₃ is dissolved, sterile-filter the resulting ¹³C-bicarbonate solution through a 0.22 µm filter.

• Aseptically add the sterile ¹³C-bicarbonate solution to the prepared culture medium to reach the final desired concentration.

• Mix the final medium thoroughly and verify the pH, adjusting as necessary with sterile acid or base.

Microbial Inoculation and Incubation

Procedure:

• Inoculate the ¹³C-labeled culture medium with the microbial culture of interest to a predetermined starting cell density.

• Incubate the cultures under optimal growth conditions (temperature, light, agitation).

• For time-course experiments, remove aliquots of the culture at specified time points.

• At each time point, measure the optical density to monitor growth.

Sample Harvesting and Biomass Processing

Procedure:

• Harvest microbial cells from the culture aliquots by centrifugation (e.g., 5,000 x g for 10 minutes at 4°C).

• Carefully remove the supernatant.

• Wash the cell pellet with a sterile, isotonic buffer (e.g., phosphate-buffered saline) to remove any residual labeled medium. Repeat the centrifugation and washing steps twice.

• After the final wash, snap-freeze the cell pellet in liquid nitrogen and store at -80°C until further analysis.

• For analysis of extracellular metabolites, the supernatant can also be collected and stored at -80°C.

Analysis of ¹³C Incorporation

The incorporation of ¹³C into microbial biomass and metabolites can be determined using various analytical techniques.

a. Gas Chromatography-Mass Spectrometry (GC-MS) for Metabolite Analysis:

• Extract metabolites from the cell pellets using a suitable solvent system (e.g., a mixture of methanol, chloroform, and water).[1]

• Derivatize the extracted metabolites to increase their volatility for GC-MS analysis.[1]

• Analyze the derivatized samples by GC-MS to determine the mass isotopologue distribution of key metabolites, which reveals the incorporation of ¹³C.[1][2]

b. Isotope-Ratio Mass Spectrometry (IRMS) for Bulk Biomass Analysis:

• Lyophilize the washed cell pellets to obtain dry biomass.

• Analyze the dried biomass using an elemental analyzer coupled to an IRMS system to determine the bulk ¹³C enrichment of the microbial biomass.

c. Laser Ablation Isotope Ratio Mass Spectrometry (LA-IRMS) for Spatial Analysis:

• For microbial mats or biofilms, prepare thin sections of the sample.

• Use LA-IRMS to obtain spatially resolved measurements of ¹³C incorporation within the microbial community structure.[3]

Visualizations

Caption: Experimental workflow for ¹³C labeling of microbial cultures using Calcium Carbonate-¹³C.

Caption: Metabolic pathway of ¹³C from Calcium Carbonate into microbial biomass.

References

• 1. dkfz.de [dkfz.de]
• 2. 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Spatially tracking (13) C-labelled substrate (bicarbonate) accumulation in microbial communities using laser ablation isotope ratio mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Administration of Calcium Carbonate-13C in Animal Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Calcium is an essential mineral for numerous physiological processes, including bone formation, nerve transmission, and muscle contraction. Understanding the absorption, distribution, metabolism, and excretion (ADME) of calcium from various sources is crucial for the development of dietary supplements and therapeutic agents. Stable isotopes, such as Carbon-13 (¹³C), offer a safe and effective way to trace the fate of ingested compounds in vivo without the concerns associated with radioactive isotopes. Calcium carbonate labeled with ¹³C (Calcium carbonate-¹³C) serves as a valuable tool for researchers to meticulously track the uptake and metabolic pathways of calcium originating from this common supplement form.

These application notes provide detailed protocols for the oral administration of Calcium carbonate-¹³C in rodent models (mice and rats), along with methods for sample collection and analysis to quantify calcium absorption and distribution.

Experimental Protocols

Animal Models and Housing

• Species: Male or female Sprague-Dawley rats or C57BL/6 mice are commonly used for calcium metabolism studies. The choice of species and strain should be justified based on the specific research question.

• Age: The age of the animals should be appropriate for the study's objectives. For studies on calcium absorption during growth, younger animals (e.g., 5-6 weeks old) are suitable. For studies in adult or aged models, older animals should be used.

• Housing: Animals should be housed in individual metabolic cages to allow for the separate collection of urine and feces. Cages should be maintained in a temperature and humidity-controlled environment with a 12-hour light/dark cycle.

• Acclimation: Animals should be acclimated to the housing conditions and diet for at least one week before the start of the experiment.

Diet

• Standard Diet: A purified, semi-synthetic diet with a known and controlled calcium and phosphorus content should be used. A standard diet might contain 0.5% calcium and 0.35% phosphorus.

• Low-Calcium Diet: For studies investigating the effects of calcium deficiency, a low-calcium diet (e.g., 0.25% calcium) can be administered for a specified period before the administration of the labeled compound.[1][2]

• Food and Water: Animals should have ad libitum access to the specified diet and deionized water throughout the study, except for a brief fasting period before oral gavage if required by the experimental design.

Preparation and Administration of Calcium Carbonate-¹³C

• Dosage Calculation: The dose of Calcium carbonate-¹³C will depend on the research question.

  • For tracing absorption: A dose that provides a detectable amount of ¹³C above the natural abundance without significantly altering the total calcium intake is recommended. This can be a microgram dose of the isotope.[3]

  • As a dietary supplement: A dose reflecting a human-equivalent dose, adjusted for the animal's body weight, can be used. For example, a dose of 0.34 to 1.36 g/kg/day has been used in mice for evaluating calcium carbonate granules.

• Vehicle: Calcium carbonate-¹³C powder should be suspended in a suitable vehicle for oral administration, such as deionized water or a 0.5% carboxymethylcellulose solution. The suspension should be freshly prepared and vortexed thoroughly before each administration to ensure homogeneity.

• Oral Gavage Procedure: Oral gavage is the recommended method for precise dose administration.

  • Weigh the animal to determine the correct dosing volume. The maximum recommended volume for oral gavage in mice is 10 mL/kg, and for rats is 20 mL/kg.

  • Select an appropriately sized gavage needle (e.g., 18-20 gauge for mice, 16-18 gauge for rats) with a ball tip to prevent esophageal injury.

  • Measure the length of the gavage needle from the tip of the animal's nose to the last rib to ensure it will reach the stomach without causing perforation.

  • Gently restrain the animal and insert the gavage needle into the mouth, advancing it smoothly along the palate into the esophagus.

  • Administer the suspension slowly and steadily.

  • Withdraw the needle gently and return the animal to its cage.

  • Monitor the animal for any signs of distress after the procedure.

Sample Collection and Processing

• Blood:

  • Sampling Time Points: For pharmacokinetic studies, blood samples should be collected at multiple time points after administration, such as 0 (pre-dose), 15, 30, 60, 120, 240 minutes, and 24 hours.

  • Collection Method: Blood can be collected via tail vein, saphenous vein, or retro-orbital sinus for serial sampling. Terminal blood collection can be performed via cardiac puncture.

  • Processing: Blood should be collected in tubes containing an anticoagulant (e.g., EDTA or heparin). Plasma can be separated by centrifugation and stored at -80°C until analysis.

• Urine and Feces:

  • Collection Period: Urine and feces should be collected daily for a period of 4-5 days following the administration of Calcium carbonate-¹³C to determine the excretion of the ¹³C label.[4]

  • Processing: The total volume of urine and the total weight of feces for each 24-hour period should be recorded. Aliquots of urine and homogenized feces can be stored at -20°C or lower.

• Bone:

  • Collection: At the end of the study, animals are euthanized, and bones (e.g., femur, tibia, vertebrae) are collected.

  • Processing: Bones should be cleaned of soft tissue, and bone marrow can be flushed out. The bones can then be dried and ashed for mineral analysis.

Analytical Methods for ¹³C Analysis

• Sample Preparation:

  • Plasma/Urine: Samples may require digestion with ultrapure nitric acid to remove the organic matrix.[5]

  • Feces/Bone: Samples need to be dried, weighed, and then ashed in a muffle furnace. The resulting ash is then dissolved in acid.

• Mass Spectrometry:

  • Instrumentation: Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a highly sensitive technique for measuring isotope ratios of minerals like calcium.[4][5][6] For detecting the ¹³C label from the carbonate, Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be used after appropriate sample derivatization to measure the enrichment of ¹³C in relevant metabolites or directly in the CO₂ released from the carbonate.

  • Analysis: The ratio of ¹³C to ¹²C is measured. For calcium absorption studies using other calcium isotopes like ⁴⁴Ca, the ratio of ⁴⁴Ca to ⁴²Ca is determined.[1][2] The enrichment of the administered isotope in the biological samples is calculated by subtracting the natural abundance.

Data Presentation

Quantitative data from animal studies should be summarized in tables to facilitate comparison between different experimental groups.

Table 1: Calcium Balance in Rats Fed Standard and Low-Calcium Diets. [1][2]

Parameter	Standard-Ca Diet (0.5%)	Low-Ca Diet (0.25%)
Calcium Intake (mg/day)	150 ± 10	75 ± 5
Fecal Calcium Excretion (mg/day)	90 ± 8	30 ± 4
Urinary Calcium Excretion (mg/day)	5 ± 1	2 ± 0.5
Net Calcium Balance (mg/day)	55 ± 7	43 ± 6
Apparent Ca Absorption (%)	40 ± 5	60 ± 7

Data are presented as mean ± SD. Apparent Ca Absorption (%) = [(Ca Intake - Fecal Ca) / Ca Intake] x 100.

Table 2: Calcium Isotope Ratios (δ⁴⁴/⁴²Ca) in Different Tissues of Rats. [1][2]

Sample	Standard-Ca Diet	Low-Ca Diet
Serum	0.60 ± 0.05 ‰	0.85 ± 0.07 ‰
Urine	0.70 ± 0.06 ‰	0.60 ± 0.05 ‰
Feces	0.30 ± 0.04 ‰	0.15 ± 0.03 ‰
Femur	0.10 ± 0.03 ‰	0.20 ± 0.04 ‰

δ⁴⁴/⁴²Ca values are expressed as per mil (‰) deviation from a standard reference material. These values are representative of studies using stable calcium isotopes to track calcium metabolism and can be adapted for ¹³C studies.

Visualizations

Experimental workflow for a Calcium carbonate-¹³C animal study.

Intestinal calcium absorption pathways.

Calcium dynamics in bone metabolism.

References

• 1. Nutritional Calcium Supply Dependent Calcium Balance, Bone Calcification and Calcium Isotope Ratios in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nutritional Calcium Supply Dependent Calcium Balance, Bone Calcification and Calcium Isotope Ratios in Rats. - OceanRep [oceanrep.geomar.de]
• 3. Calcium kinetics with microgram stable isotope doses and saliva sampling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The effect of aging on intestinal absorption and status of calcium, magnesium, zinc, and copper in rats: a stable isotope study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of serum calcium levels by 42Ca isotope dilution inductively coupled plasma mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. analytik-jena.com [analytik-jena.com]

Application Notes and Protocols for the Isotopic Analysis of Calcium Carbonate-¹³C

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the sample preparation and analysis of ¹³C-labeled calcium carbonate (Ca¹³CO₃), a stable isotope-labeled compound valuable in various research and development applications, including drug metabolism studies and as a tracer in geological and environmental sciences.

Introduction

Stable isotope labeling with carbon-13 offers a non-radioactive method for tracing the fate of molecules in biological, chemical, and environmental systems. Calcium carbonate-¹³C is a key starting material and intermediate in the synthesis of ¹³C-labeled compounds and can be used directly in studies such as the ¹³C-Urea Breath Test for the detection of Helicobacter pylori. Accurate and precise measurement of ¹³C enrichment is critical for the correct interpretation of experimental results. The primary analytical method for this is Isotope Ratio Mass Spectrometry (IRMS).

This document outlines the principal sample preparation techniques for the analysis of solid Ca¹³CO₃ and provides an overview of the ¹³C-Urea Breath Test.

Part 1: Analysis of Solid Calcium Carbonate-¹³C by Isotope Ratio Mass Spectrometry (IRMS)

The analysis of solid Ca¹³CO₃ typically involves an acid digestion to liberate the carbonate as carbon dioxide (CO₂), which is then introduced into an IRMS. Two common automated systems for this process are the GasBench II and Elemental Analyzer-IRMS (EA-IRMS).

Quantitative Performance of Analytical Systems

The choice of analytical system can impact precision, sample throughput, and tolerance to sample impurities. Below is a summary of typical performance characteristics.

Parameter	GasBench II - IRMS	Elemental Analyzer (EA) - IRMS	Key Considerations
Principle	Acid digestion of carbonate in a sealed vial to produce CO₂ in the headspace.	High-temperature combustion of the sample to convert all carbon to CO₂.	GasBench is specific to carbonates, while EA measures total carbon, including organic contaminants.
Precision (δ¹³C)	Typically better than 0.1‰; can reach 0.06‰.[1][2]	Can be better than 0.15‰ for pure carbonates. For samples with >85% CaCO₃, precision is similar to GasBench.[3][4][5]	Precision for EA-IRMS may decrease with lower carbonate content.[3][4][5]
Sample Throughput	High; up to 80 samples per day.[1][2]	Generally lower than GasBench due to combustion and gas chromatography steps.	GasBench is often favored for high-throughput applications.
Sample Size	Flexible; from micrograms to milligrams (e.g., 30 µg to 200 µg).[6]	Typically in the range of a few milligrams.
Organic Contamination	Less sensitive to organic carbon contamination as it is not typically reactive with phosphoric acid at standard reaction temperatures.	Highly sensitive as it measures the δ¹³C of the bulk carbon in the sample.	Pre-treatment to remove organic matter may be necessary for EA-IRMS.

Experimental Protocols

This protocol describes the preparation of Ca¹³CO₃ for δ¹³C analysis using a GasBench II preparation device coupled to an IRMS.

1. Materials and Reagents:

• Calcium carbonate-¹³C sample

• Reference calcium carbonate standards (e.g., NBS 19, IAEA-CO-1)

• 100% Orthophosphoric acid (H₃PO₄)

• 12 ml borosilicate glass vials with septa (e.g., Labco Exetainer)[3][4]

• Microbalance (precision of at least 0.001 mg)

• Spatula and weighing paper

• Pipette or acid dispenser

• Drying oven or vacuum oven

• Vial rack

2. Sample Pre-treatment:

• Ensure the Ca¹³CO₃ sample is a fine, homogenous powder. If necessary, gently grind the sample using an agate mortar and pestle.[4][7]

• Dry the powdered sample to a constant weight to remove any adsorbed water. This can be achieved by drying in an oven at 60-70°C overnight or in a vacuum oven at room temperature for at least 48 hours.[3]

3. Sample Weighing and Vial Preparation:

• Accurately weigh approximately 0.100-0.300 mg of the dried Ca¹³CO₃ powder into a 12 ml glass vial.[3][7] Ensure all the powder is at the bottom of the vial.

• Prepare vials with reference standards at the beginning and end of the sample batch for data normalization and quality control.

• Place the open vials in a rack.

4. Acid Digestion and Analysis (Automated in GasBench II):

• Load the vial rack into the autosampler of the GasBench II system.

• The system will automatically purge the vials with a high-purity inert gas (typically helium) to remove atmospheric CO₂.[4][7]

• Following the purge, a precise volume of 100% phosphoric acid is added to each vial.[1][2]

• The vials are then heated (e.g., to 72°C) to facilitate the reaction: Ca¹³CO₃(s) + 2H⁺(aq) → Ca²⁺(aq) + H₂O(l) + ¹³CO₂(g).[6]

• The reaction is allowed to proceed for a set time (e.g., 1-2 hours) to ensure complete conversion of the carbonate to CO₂.

• The ¹³CO₂ in the vial's headspace is then automatically sampled by the GasBench II, passed through a water trap and a gas chromatographic column, and introduced into the IRMS for isotopic analysis.

This protocol is suitable for pure Ca¹³CO₃ samples where the total carbon content is of interest.

1. Materials and Reagents:

• Calcium carbonate-¹³C sample

• Reference standards

• Tin capsules

• Microbalance

• Tweezers

2. Sample Encapsulation:

• Ensure the Ca¹³CO₃ sample is a dry, fine powder as described in Protocol 1.

• Weigh a precise amount of the sample (typically 1-2 mg) onto a clean, tared tin capsule.

• Carefully fold the tin capsule to create a compact, sealed ball, ensuring no sample is lost.

3. Analysis (Automated in EA-IRMS):

• Place the encapsulated samples and standards into the autosampler of the elemental analyzer.

• The EA will drop each capsule into a high-temperature combustion furnace (typically >1000°C) with an excess of oxygen.

• The sample is flash-combusted, converting all carbon into CO₂ gas.

• The resulting gases are passed through a reduction furnace to remove excess oxygen and convert nitrogen oxides to N₂, and then through various traps to remove water and other impurities.

• The purified CO₂ is carried by a helium stream into the IRMS for δ¹³C analysis.

Part 2: The ¹³C-Urea Breath Test: An Application of In-Vivo Sample Preparation

The ¹³C-Urea Breath Test is a non-invasive diagnostic tool for detecting Helicobacter pylori infection.[8][9] The "sample preparation" in this context is the in-vivo metabolic conversion of ¹³C-labeled urea (B33335) to ¹³CO₂.

Principle

H. pylori produces the enzyme urease, which breaks down urea into ammonia (B1221849) and carbon dioxide. In the ¹³C-Urea Breath Test, the patient ingests a small amount of ¹³C-labeled urea. If H. pylori is present in the stomach, the urease will hydrolyze the ¹³C-urea, producing ¹³CO₂. This labeled carbon dioxide is absorbed into the bloodstream, transported to the lungs, and then exhaled. The enrichment of ¹³C in the patient's breath is then measured, typically using IRMS or non-dispersive isotope-selective infrared spectroscopy.

Protocol Overview: The ¹³C-Urea Breath Test

1. Patient Preparation:

• The patient must fast for a specified period before the test (e.g., 2-6 hours).[8][9]

• Certain medications, such as antibiotics and proton pump inhibitors, must be discontinued (B1498344) for a period before the test as they can interfere with the results.[9]

2. Baseline Breath Sample Collection (0-minute sample):

• The patient exhales into a collection bag or tube to provide a baseline breath sample.[8] This sample represents the natural abundance of ¹³C in their breath.

3. Administration of ¹³C-Urea:

• The patient ingests a capsule or solution containing a precise amount of ¹³C-labeled urea.[8]

4. Post-Dose Breath Sample Collection (e.g., 30-minute sample):

• After a specific waiting period (e.g., 30 minutes), a second breath sample is collected in the same manner as the baseline sample.[8]

5. Analysis:

• Both the baseline and post-dose breath samples are analyzed for their ¹³CO₂/¹²CO₂ ratio.

• A significant increase in the ¹³C content of the post-dose sample compared to the baseline indicates the presence of H. pylori.

Visualizations

Experimental Workflow for Solid Ca¹³CO₃ Analysis

Caption: Workflow for ¹³C analysis of solid calcium carbonate.

Logical Flow of the ¹³C-Urea Breath Test

Caption: Logical flow of the ¹³C-Urea Breath Test.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. Delta13C analyses of calcium carbonate: Comparison between the GasBench and elemental analyzer techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. researchgate.net [researchgate.net]
• 6. Carbonate Isotopes [skidmore.edu]
• 7. ucalgary.ca [ucalgary.ca]
• 8. 13 c analyses of calcium carbonate comparison between gb and ea | PDF [slideshare.net]
• 9. pubs.usgs.gov [pubs.usgs.gov]

Application Note: Tracing Carbon Fixation Pathways Using Calcium Carbonate-¹³C

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope tracing is a powerful technique for elucidating metabolic pathways, quantifying flux rates, and understanding cellular physiology. By supplying a substrate labeled with a heavy isotope like Carbon-13 (¹³C), researchers can track the path of the labeled atoms through a metabolic network. ¹³C-Metabolic Flux Analysis (¹³C-MFA) has become a gold standard for quantifying the flow of carbon in living cells.[1] Calcium carbonate-¹³C (¹³CaCO₃) serves as a solid, stable, and cost-effective precursor for generating ¹³C-labeled bicarbonate (H¹³CO₃⁻) or carbon dioxide (¹³CO₂), the primary substrates for carbon fixation pathways in various organisms, from microbes to plants.[2][3]

This document provides detailed protocols for using ¹³CaCO₃ as a tracer source to study carbon fixation, including the generation of the active tracer, labeling experiments, sample processing, and data analysis.

Protocol 1: Generation of ¹³C-Tracer from ¹³CaCO₃

¹³CaCO₃ is a solid and must be converted into a biologically usable form, typically dissolved sodium bicarbonate (NaH¹³CO₃) or gaseous ¹³CO₂.

Method 1A: Generating NaH¹³CO₃ Solution

This protocol describes the generation of ¹³CO₂ from ¹³CaCO₃ followed by its capture in a sodium hydroxide (B78521) solution to create sterile-filtered NaH¹³CO₃.

Materials:

• ¹³CaCO₃ (≥98 atom % ¹³C)

• Strong acid (e.g., 1 M Sulfuric Acid, H₂SO₄)[4]

• Sodium Hydroxide (NaOH) solution, sterile (e.g., 0.1 M)

• Gas-tight reaction vessel and tubing

• CO₂ trap bottle with a gas dispersion tube

• Sterile syringe filters (0.22 µm)

Procedure:

• Setup: Assemble a closed system where the reaction vessel containing ¹³CaCO₃ is connected via tubing to the CO₂ trap bottle containing a known volume of sterile NaOH solution.

• Reaction: Slowly add a stoichiometric excess of H₂SO₄ to the ¹³CaCO₃ in the reaction vessel. The evolved ¹³CO₂ gas will be directed into the NaOH solution. The reaction is: ¹³CaCO₃(s) + H₂SO₄(aq) → ¹³CO₂(g) + H₂O(l) + CaSO₄(s).

• Capture: The ¹³CO₂ is bubbled through the NaOH solution and is captured as sodium carbonate: 2 NaOH(aq) + ¹³CO₂(g) → Na₂¹³CO₃(aq) + H₂O(l).

• Neutralization: Carefully titrate the resulting Na₂¹³CO₃ solution with a sterile acid (e.g., HCl) to a pH of ~8.3 to convert the carbonate to bicarbonate: Na₂¹³CO₃(aq) + HCl(aq) → NaH¹³CO₃(aq) + NaCl(aq).

• Sterilization & Quantification: Sterile-filter the final NaH¹³CO₃ solution through a 0.22 µm filter. The final concentration can be determined using a total organic carbon (TOC) analyzer or by standard titration methods.

Method 1B: Generating a Continuous ¹³CO₂ Stream

This method is suitable for labeling experiments in photobioreactors or plant growth chambers where a continuous supply of ¹³CO₂ is required.[5]

Materials:

• A stock solution of NaH¹³CO₃ (generated from Method 1A)

• A "bubbler bottle" or gas-washing bottle[5]

• Air pump and flow meter

• pH buffer (e.g., phosphate (B84403) buffer, pH 7.5)

Procedure:

• Prepare a solution of NaH¹³CO₃ in the bubbler bottle. The release of ¹³CO₂ can be modulated by the pH of the solution.[5]

• Use an air pump to bubble air at a controlled rate through the bicarbonate solution.

• The bubbling accelerates the equilibration of the dissolved bicarbonate with the gas phase, releasing a continuous stream of ¹³CO₂-enriched air.[5]

• Direct this ¹³CO₂-enriched air stream into the culture system (e.g., photobioreactor or plant chamber).[6]

Protocol 2: Isotopic Labeling Experiment

This protocol outlines the general steps for a ¹³C labeling experiment using a model photosynthetic microorganism (e.g., cyanobacteria or algae).

Procedure:

• Pre-culture: Grow the cells in a standard, unlabeled medium until they reach the desired growth phase (typically mid-exponential) to ensure they are in a metabolic steady state.[2]

• Tracer Introduction: Harvest the cells by centrifugation and resuspend them in a fresh medium containing the ¹³C-labeled tracer (e.g., NaH¹³CO₃ at a final concentration of 1-5 mM). The experiment starts at this point (t=0).

• Incubation: Incubate the culture under controlled conditions (light, temperature, mixing).

• Time-Course Sampling: Collect samples at specific time points (e.g., 0, 1, 5, 15, 30, 60 minutes). The timing depends on the organism and the expected turnover rates of the metabolites of interest. Glycolytic intermediates may reach isotopic steady state in minutes, while TCA cycle intermediates can take longer.[7]

• Quenching: Immediately stop all enzymatic activity to preserve the metabolic state at the time of sampling. This is a critical step.[8] A common method is to rapidly mix the cell suspension with a cold quenching solution (e.g., 60% methanol (B129727) at -40°C).

Protocol 3: Metabolite Extraction and Analysis

Procedure:

• Metabolite Extraction:

  • Centrifuge the quenched cell suspension at a low temperature to pellet the biomass.

  • Extract metabolites using a cold solvent mixture, such as methanol:chloroform:water.[9]

  • Separate the polar (containing central carbon metabolites) and non-polar phases by centrifugation.

  • Collect the polar phase and dry it completely using a vacuum centrifuge.[9]

• Sample Derivatization (for GC-MS):

  • For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), non-volatile metabolites like sugars and organic acids must be derivatized to make them volatile. Silylation is a common method.[10]

• Mass Spectrometry Analysis:

  • Analyze the extracted metabolites using LC-MS or GC-MS. The mass spectrometer measures the mass-to-charge ratio (m/z) of the metabolites and their fragments.[1]

  • The incorporation of ¹³C atoms increases the mass of a metabolite, leading to a shift in its mass spectrum. The relative abundance of these mass variants (isotopologues) is called the Mass Isotopomer Distribution (MID).[11]

• Data Analysis:

  • Correct the raw MID data for the natural abundance of ¹³C and other isotopes.

  • Calculate the fractional ¹³C enrichment for each metabolite over time.

  • Use the enrichment data and MIDs in computational models to estimate the flow (flux) of carbon through the metabolic network.[2]

Data Presentation

Quantitative data from ¹³C tracing experiments are typically presented as the percentage of ¹³C enrichment in key metabolites over time. This allows for the direct observation of how quickly the label is incorporated into different parts of the metabolic network.

Table 1: Example Time-Course of ¹³C Enrichment in Calvin-Benson Cycle Intermediates.

Metabolite	Time (min)	Average ¹³C Enrichment (%)	Mass Isotopologue Distribution (M+n)
3-Phosphoglycerate (3-PGA)	1	45.2	M+1: 80%, M+2: 15%, M+3: 5%
5	88.9	M+1: 10%, M+2: 40%, M+3: 50%
30	95.1	M+1: 5%, M+2: 20%, M+3: 75%
Ribulose-1,5-bisphosphate (RuBP)	1	10.5	M+1: 90%, M+2: 8%, M+3: 2%
5	48.3	M+1: 40%, M+2: 35%, M+3: 15%...
30	92.8	M+1: 5%, M+2: 10%, M+3: 25%...
Sedoheptulose-7-phosphate (S7P)	1	5.3	M+1: 95%, M+2: 5%
5	35.7	M+1: 50%, M+2: 30%, M+3: 10%...
30	89.5	M+1: 5%, M+2: 10%, M+3: 20%...

Note: Data are hypothetical but representative of a typical labeling experiment.

Visualizations

Diagrams are essential for visualizing complex experimental workflows and metabolic pathways.

Caption: Overall workflow for tracing carbon fixation using ¹³CaCO₃.

Caption: The flow of ¹³C from CO₂ through the Calvin-Benson Cycle.

References

• 1. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 2. Metabolic flux analysis: a comprehensive review on sample preparation, analytical techniques, data analysis, computational modelling, and main applica ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03326G [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. joann-whalen.research.mcgill.ca [joann-whalen.research.mcgill.ca]
• 5. Isotopically labelled inorganic carbon delivered to algal cultures via bubbler bottle [protocols.io]
• 6. High Enrichment [13 C]-Labeling of Plants Grown Hydroponically from Seed to Seed in a Controlled 13 C-Carbon Dioxide Atmosphere Enclosure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. DIAL : download document [dial.uclouvain.be]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Stable Isotope Labeling with Calcium Carbonate-¹³C in Protein and Amino Acid Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope labeling is a powerful technique for the quantitative analysis of proteins and amino acids, providing critical insights into metabolic flux, protein turnover, and drug-target engagement. While various ¹³C-labeled precursors are commonly used, Calcium carbonate-¹³C (Ca¹³CO₃) offers a versatile and cost-effective starting material for generating ¹³CO₂. This allows for the labeling of autotrophic organisms or for use in customized cell culture setups equipped for gas-phase labeling. These application notes provide a comprehensive overview and detailed protocols for the use of Calcium carbonate-¹³C as a precursor for stable isotope labeling in protein and amino acid analysis.

Principle of Labeling with Calcium Carbonate-¹³C

The direct metabolic incorporation of Calcium carbonate-¹³C is not feasible for most commonly studied organisms (e.g., mammalian cell lines, E. coli) as they cannot fix inorganic carbon. Therefore, the primary application of Calcium carbonate-¹³C is as a precursor to generate ¹³CO₂ gas. This is achieved through a simple acid-base reaction. The released ¹³CO₂ can then be utilized by photosynthetic organisms or introduced into specialized cell culture systems.

The fundamental chemical reaction is:

Ca¹³CO₃(s) + 2H⁺(aq) → Ca²⁺(aq) + H₂O(l) + ¹³CO₂(g)

The ¹³C atom from the carbonate is thus transferred to carbon dioxide, which can then be fixed into organic molecules by cellular metabolism.

Applications in Research and Drug Development

• Metabolic Flux Analysis (MFA): Tracing the incorporation of ¹³C from ¹³CO₂ through central carbon metabolism allows for the quantification of reaction rates (fluxes) within metabolic networks.[1] This is particularly valuable for understanding disease metabolism and identifying potential drug targets.

• Quantitative Proteomics: By metabolically incorporating ¹³C into the amino acid backbone, newly synthesized proteins become "heavy." Mass spectrometry can then be used to differentiate between pre-existing ("light") and newly synthesized ("heavy") protein populations, enabling the precise measurement of protein turnover rates (synthesis and degradation).[2]

• Drug Target Engagement and Mechanism of Action Studies: Changes in protein turnover or metabolic fluxes upon drug treatment can provide insights into the drug's mechanism of action and confirm target engagement.

• Bioprocess Optimization: In the context of producing biopharmaceuticals in photosynthetic organisms, ¹³C labeling can be used to optimize production pathways.

Data Presentation: Quantitative Analysis of Protein and Amino Acid Turnover

The following tables summarize representative quantitative data obtained from ¹³C labeling experiments. While these studies did not use Calcium carbonate-¹³C as the direct source, the resulting data on protein and amino acid turnover are analogous to what can be obtained using ¹³CO₂ generated from this precursor.

Table 1: Specific Amino Acid Turnover Rates in Saccharomyces cerevisiae [2]

Amino Acid	Specific Turnover Rate (mol-A h⁻¹ g-DW⁻¹) - Strain CEN.PK 113-7D	Specific Turnover Rate (mol-A h⁻¹ g-DW⁻¹) - Strain YSBN2
Alanine	1.25E-05	7.50E-06
Valine	1.00E-05	6.00E-06
Proline	8.00E-06	5.00E-06
Aspartic Acid	1.50E-05	9.00E-06
Glycine	1.75E-05	1.00E-05
Leucine	9.00E-06	5.50E-06
Isoleucine	7.50E-06	4.50E-06
Threonine	1.10E-05	6.50E-06
Data derived from dynamic ¹³C-labeling experiments using [U-¹³C]glucose as the tracer.[2]

Table 2: Protein Half-Life in Arabidopsis thaliana Roots

Protein	Function	Half-Life (hours)
ATP synthase CF1 β-subunit	Energy Metabolism	96
RuBisCO large subunit	Carbon Fixation	120
Glyceraldehyde-3-phosphate dehydrogenase	Glycolysis	85
Actin 7	Cytoskeleton	150
Tubulin beta-2 chain	Cytoskeleton	130
Representative data illustrating protein turnover rates measured by stable isotope labeling.

Experimental Protocols

Protocol 1: Generation of ¹³CO₂ from Calcium Carbonate-¹³C

This protocol describes the generation of ¹³CO₂ gas from solid Calcium carbonate-¹³C for introduction into a sealed labeling chamber or bioreactor.

Materials:

• Calcium carbonate-¹³C (Ca¹³CO₃)

• 1 M Hydrochloric acid (HCl) or another strong, non-volatile acid

• Gas-tight reaction vessel with ports for acid addition and gas outlet

• Syringe pump for controlled acid delivery

• Tubing to connect the reaction vessel to the labeling chamber

• CO₂ sensor (optional, for monitoring)

• Gas scrubbing apparatus (to remove any HCl aerosol)

Procedure:

• Place a pre-weighed amount of Calcium carbonate-¹³C into the gas-tight reaction vessel. The amount will depend on the volume of the labeling chamber and the desired final ¹³CO₂ concentration.

• Seal the reaction vessel and connect the gas outlet tubing to the labeling chamber.

• Slowly add 1 M HCl to the reaction vessel using a syringe pump. The slow addition ensures a controlled release of ¹³CO₂ and prevents a rapid pressure buildup.

• The ¹³CO₂ gas will evolve and can be swept into the labeling chamber with a gentle stream of carrier gas (e.g., N₂ or air) if necessary.

• Monitor the CO₂ concentration in the labeling chamber using a CO₂ sensor if available.

• Continue adding acid until the desired ¹³CO₂ concentration is reached or all the Calcium carbonate-¹³C has reacted.

Protocol 2: ¹³CO₂ Labeling of a Cyanobacterial Culture for Proteomic Analysis

This protocol details the metabolic labeling of a cyanobacterial culture, such as Synechocystis sp. PCC 6803, using ¹³CO₂.

Materials:

• Cyanobacterial culture in appropriate growth medium (e.g., BG-11)

• Sealed photobioreactor or growth chamber suitable for gas exchange

• ¹³CO₂ generation system (as described in Protocol 1)

• Light source appropriate for cyanobacterial growth

• Centrifuge and sterile tubes for cell harvesting

• Lysis buffer (e.g., containing Tris-HCl, detergents, and protease inhibitors)

• Protein quantification assay (e.g., BCA assay)

• Reagents for protein digestion (DTT, iodoacetamide, trypsin)

• LC-MS/MS system for proteomic analysis

Procedure:

• Culture Growth: Grow the cyanobacterial culture in the photobioreactor under optimal light and temperature conditions until it reaches the mid-logarithmic growth phase.

• Introduction of ¹³CO₂: Introduce ¹³CO₂ into the sealed photobioreactor to the desired final concentration (e.g., 1-5% v/v). Ensure the system is well-mixed to facilitate gas dissolution.

• Labeling: Continue the cultivation for a period sufficient to allow for significant incorporation of ¹³C into the proteome. This can range from several hours to multiple cell divisions, depending on the experimental goals (e.g., pulse-chase or steady-state labeling).

• Cell Harvesting: Harvest the cells by centrifugation at the desired time points.

• Protein Extraction and Digestion:

  • Wash the cell pellet with PBS or a suitable buffer.

  • Lyse the cells using the chosen lysis buffer and mechanical disruption (e.g., sonication or bead beating).

  • Clarify the lysate by centrifugation to remove cell debris.

  • Quantify the protein concentration of the supernatant.

  • Reduce disulfide bonds with DTT and alkylate cysteine residues with iodoacetamide.

  • Digest the proteins into peptides using mass spectrometry-grade trypsin.

• LC-MS/MS Analysis:

  • Desalt the peptide mixture using a C18 StageTip or equivalent.

  • Analyze the peptides by LC-MS/MS on a high-resolution mass spectrometer.

• Data Analysis:

  • Use proteomics software (e.g., MaxQuant, Proteome Discoverer) to identify peptides and proteins.

  • The software will quantify the incorporation of ¹³C by analyzing the mass shift in the peptide isotopic envelopes.

  • For protein turnover studies, calculate the ratio of "heavy" (¹³C-labeled) to "light" (¹²C-unlabeled) peptides over time.

Visualizations

Experimental Workflow for ¹³C Labeling

Caption: Workflow for protein and amino acid analysis using Calcium carbonate-¹³C.

¹³C Incorporation into Central Carbon Metabolism

Caption: Incorporation of ¹³C from ¹³CO₂ into central metabolic pathways and amino acids.

References

• 1. Frontiers | Recent advances in engineering fast-growing cyanobacterial species for enhanced CO2 fixation [frontiersin.org]
• 2. Dynamic 13C-labeling experiments prove important differences in protein turnover rate between two Saccharomyces cerevisiae strains - PubMed [pubmed.ncbi.nlm.nih.gov]

Dissolution of 13C-Labeled Calcium Carbonate in Acidic Solutions: Application Notes and Protocols for Researchers and Drug Development Professionals

Introduction

This document provides detailed application notes and experimental protocols for the dissolution of Calcium carbonate-13C (¹³C-CaCO₃) in various acidic solutions. The information is intended for researchers, scientists, and drug development professionals who utilize ¹³C-labeled compounds for isotopic analysis, metabolic studies, and formulation development. The protocols cover dissolution for both isotopic analysis via mass spectrometry and for in vitro drug dissolution testing, simulating physiological conditions.

Application Notes

Calcium carbonate's dissolution in acidic media is a fundamental chemical reaction with significant applications across various scientific disciplines. The use of ¹³C-labeled calcium carbonate allows for precise tracing and quantification in complex biological and chemical systems.

The primary reaction governing the dissolution of calcium carbonate in an acid (represented by H⁺) is:

CaCO₃(s) + 2H⁺(aq) → Ca²⁺(aq) + H₂O(l) + CO₂(g)

The choice of acid is critical and depends on the intended application.

• Hydrochloric Acid (HCl): A strong acid that provides rapid and complete dissolution, forming soluble calcium chloride. It is commonly used in simulated gastric fluids for in vitro dissolution testing of pharmaceutical products.

• Phosphoric Acid (H₃PO₄): Used extensively for the liberation of CO₂ from carbonate samples for stable isotope analysis. The reaction is controlled and produces CO₂ that can be directly introduced into a mass spectrometer. However, the formation of sparingly soluble calcium phosphate (B84403) can inhibit complete dissolution under certain conditions.

• Acetic Acid (CH₃COOH): A weak acid that dissolves calcium carbonate at a significantly slower rate than strong acids. This property can be advantageous in specific applications where a controlled, slow release of calcium or carbonate is desired.

The rate and extent of dissolution are influenced by several factors, including:

• Acid Strength and Concentration: Stronger acids and higher concentrations generally lead to faster and more complete dissolution.

• Temperature: Increased temperature typically enhances the rate of reaction.

• Particle Size and Surface Area: Smaller particles with a larger surface area will dissolve more rapidly.

• Agitation: Stirring or agitation increases the interaction between the solid and the acid, accelerating dissolution.

• Presence of Other Ions: The formation of insoluble salts (e.g., calcium sulfate) can coat the calcium carbonate particles and hinder dissolution.

Quantitative Data on Dissolution

The dissolution of calcium carbonate varies significantly with the type and concentration of the acid. The following table summarizes the comparative dissolution in hydrochloric acid, acetic acid, and phosphoric acid.

Acid	Concentration (M)	Approximate % Calcium Dissolved	Notes
Hydrochloric Acid (HCl)	0.1	> 95%	Rapid dissolution. Commonly used in USP dissolution methods.[1]
1.0	~ 97%	Very rapid and complete dissolution.[1]
Acetic Acid (CH₃COOH)	1.0	~ 86%	Significantly slower dissolution rate compared to HCl.[1]
1.5	~ 94%	Dissolution continues to increase with concentration.[1]
Phosphoric Acid (H₃PO₄)	1.0	~ 97%	Complete dissolution is achievable, but the rate can be affected by the formation of calcium phosphate precipitates.[1]

Note: The dissolution efficiency can be influenced by experimental conditions such as temperature, stirring rate, and the specific surface area of the calcium carbonate. At the same concentration, the dissolution of calcium carbonate in acetic acid is reported to be 15-20 times slower than in hydrochloric acid.

Experimental Protocols

Protocol 1: Dissolution of ¹³C-CaCO₃ for Isotopic Analysis

This protocol is designed for the preparation of CO₂ from ¹³C-CaCO₃ for analysis by isotope ratio mass spectrometry (IRMS).

Materials:

• ¹³C-Calcium Carbonate powder

• 100% Orthophosphoric Acid (H₃PO₄)

• Vacuum line and associated glassware

• Reaction vessels with septa

• Cryogenic traps (e.g., liquid nitrogen)

• Isotope Ratio Mass Spectrometer

Procedure:

• Sample Preparation: Accurately weigh a small amount of ¹³C-CaCO₃ powder (typically 10-100 µg, depending on the instrument sensitivity) into a clean, dry reaction vessel.

• System Evacuation: Attach the reaction vessel to a high-vacuum line and evacuate to remove atmospheric CO₂.

• Acid Addition: Introduce a small volume of 100% H₃PO₄ into the reaction vessel. The acid is typically added via a syringe through a septum while the vessel is under vacuum.

• Reaction: Allow the reaction to proceed at a controlled temperature (e.g., 70°C). The reaction time will vary depending on the sample size and particle size but is typically in the range of 1 to 24 hours to ensure complete liberation of CO₂.

• CO₂ Purification: The evolved CO₂ is cryogenically purified by passing it through a series of cold traps to remove water and other condensable gases.

• Isotopic Analysis: The purified CO₂ is then introduced into the dual-inlet system of an isotope ratio mass spectrometer for the determination of the ¹³C/¹²C ratio.

Protocol 2: Dissolution of ¹³C-CaCO₃ for In Vitro Drug Dissolution Studies

This protocol outlines the preparation of a ¹³C-CaCO₃ solution for use in a typical USP (United States Pharmacopeia) dissolution test for a solid oral dosage form. This is relevant for studies tracking the dissolution and absorption of the calcium supplement itself or its effect on the dissolution of a co-formulated active pharmaceutical ingredient (API).

Materials:

• ¹³C-Calcium Carbonate

• 0.1 N Hydrochloric Acid (HCl)

• USP Dissolution Apparatus 2 (Paddle Apparatus)

• Dissolution vessels

• Volumetric flasks and pipettes

• Analytical instrument for ¹³C quantification (e.g., LC-MS, NMR)

Procedure:

• Preparation of Dissolution Medium: Prepare 900 mL of 0.1 N HCl. This medium simulates gastric fluid.

• Apparatus Setup: Set up the USP Dissolution Apparatus 2. The paddle speed is typically set to 75 rpm, and the temperature of the dissolution medium is maintained at 37 ± 0.5°C.

• Sample Introduction: Accurately weigh the desired amount of ¹³C-CaCO₃ or the formulated tablet containing ¹³C-CaCO₃ and place it in the dissolution vessel.

• Dissolution Test: Start the paddle rotation and begin the dissolution test.

• Sampling: At predetermined time points (e.g., 5, 10, 15, 30, 45, and 60 minutes), withdraw an aliquot of the dissolution medium. It is important to filter the sample immediately to prevent undissolved particles from affecting the analysis.

• Sample Analysis: Analyze the collected samples for the concentration of dissolved ¹³C-calcium. This can be achieved by a suitable analytical technique capable of distinguishing the ¹³C-labeled calcium from any endogenous non-labeled calcium. Liquid Chromatography-Mass Spectrometry (LC-MS) is a common method for such analyses.

• Data Analysis: Calculate the cumulative percentage of ¹³C-CaCO₃ dissolved at each time point to generate a dissolution profile.

Visualizations

References

• 1. Effect of Various Acid Solutions on the CO2 Dissolution Rate, Morphology, and Particle Size of Precipitated Calcium Carbonate Synthesized Using Seashells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Calcium Carbonate-¹³C as a Standard for Carbon Isotope Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Calcium Carbonate-¹³C (¹³CaCO₃) as a primary standard for carbon isotope analysis. This document outlines the material's properties, its applications in various analytical workflows, and detailed protocols for its use in Isotope Ratio Mass Spectrometry (IRMS) and as an internal standard in mass spectrometry-based quantitative analysis.

Introduction to Calcium Carbonate-¹³C

Calcium Carbonate-¹³C is a stable, isotopically labeled compound that serves as a crucial reference material in carbon isotope analysis. The incorporation of the heavy isotope of carbon, ¹³C, at a high enrichment level allows for precise and accurate calibration and quantification in a variety of scientific disciplines, including geochemistry, environmental science, and biomedical research. Its solid, stable form makes it an ideal primary standard for long-term use.

Stable isotope-labeled standards, particularly those labeled with ¹³C, are chemically stable and remain intact throughout various experimental methodologies, including chromatographic separation and mass spectrometric analysis.[1] This stability ensures that the isotopic label is not lost or exchanged during sample preparation or analysis, providing a reliable reference for quantification.

Properties of Calcium Carbonate-¹³C

Proper characterization of a standard is fundamental to its application. The key properties of commercially available Calcium Carbonate-¹³C are summarized in the table below.

Property	Value	Reference
Chemical Formula	Ca¹³CO₃	[2][3]
Molecular Weight	101.08 g/mol	[2][3][4][5]
Isotopic Purity (¹³C)	≥ 99 atom %	[2][3]
Chemical Purity	≥ 98%	[4]
Appearance	White Solid	[6]
Melting Point	825 °C (decomposes)	[2][6]
CAS Number	287389-46-2	[2][3][5]

Applications

Calcium Carbonate-¹³C is a versatile standard with several key applications in carbon isotope analysis:

• Primary Calibration Standard for Isotope Ratio Mass Spectrometry (IRMS): It is used to calibrate and normalize measurements of carbon isotope ratios (δ¹³C) in unknown samples. The international standard for reporting carbon isotope ratios is Vienna Pee Dee Belemnite (VPDB).[7][8][9] By analyzing ¹³CaCO₃ with a known isotopic composition, instruments can be calibrated to this scale.

• Internal Standard for Quantitative Analysis: In techniques like Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy, ¹³CaCO₃ can be used to prepare a ¹³C-labeled internal standard.[10] This is particularly valuable in metabolomics and drug development for accurate quantification of target analytes, as it can correct for variations in sample preparation, extraction efficiency, and instrument response.[6][11]

• Tracer in Isotopic Labeling Studies: While less common for this specific compound, the ¹³C label can be incorporated into other molecules through chemical synthesis, allowing it to be used as a tracer to follow metabolic pathways or chemical reactions.[10]

Experimental Protocols

Protocol for δ¹³C Analysis of Carbonates using IRMS with a GasBench II Preparation Device

This protocol describes the determination of the carbon isotopic composition of a solid carbonate sample, using ¹³CaCO₃ as a calibration or quality control standard.

4.1.1. Materials and Equipment

• Calcium Carbonate-¹³C (as a standard)

• Unknown carbonate samples

• Reference materials (e.g., NBS 19, L-SVEC)[7][12]

• 12 mL borosilicate glass vials with septa

• Anhydrous Phosphoric Acid (H₃PO₄)

• Microbalance

• GasBench II preparation device coupled to a Continuous Flow Isotope Ratio Mass Spectrometer (CF-IRMS)

• Helium (UHP grade)

4.1.2. Sample Preparation

• Grind all solid carbonate samples, including the ¹³CaCO₃ standard, to a fine powder (approximately 50-100 µm).[1]

• Weigh approximately 180-400 µg of the powdered carbonate directly into the bottom of a 12 mL glass vial.[13] Record the exact weight.

• Carefully add a small volume (e.g., 100 µL) of anhydrous phosphoric acid to the side of the vial, ensuring it does not come into contact with the sample powder.

4.1.3. Instrumental Analysis

• Place the vials in the autosampler tray of the GasBench II.

• Flush the vials with high-purity helium to remove any atmospheric CO₂.

• After flushing, tilt the vials to allow the phosphoric acid to react with the carbonate sample, liberating CO₂ gas.

• Allow the reaction to proceed at a controlled temperature (e.g., 70 °C) for a sufficient time to ensure complete reaction.[14] For calcite, a minimum of 1-2 hours is typical, while other carbonates like dolomite (B100054) may require longer reaction times.

• The GasBench II will automatically sample the headspace CO₂ from each vial.

• The sampled CO₂ is then carried by the helium stream through a water trap and a gas chromatographic column before entering the IRMS for isotopic analysis.

• The IRMS measures the ratio of ¹³CO₂ to ¹²CO₂, and the data is reported in delta notation (δ¹³C) in per mil (‰) relative to the VPDB standard.

4.1.4. Data Analysis and Calibration

• The raw δ¹³C values are normalized using a two-point calibration with internationally recognized reference materials such as NBS 19 (+1.95 ‰) and L-SVEC (-46.6 ‰).[7][12]

• The ¹³CaCO₃ standard can be run as a quality control sample to verify the accuracy and precision of the measurements.

Diagram: Workflow for δ¹³C Analysis of Carbonates using GasBench-IRMS

Caption: Workflow for δ¹³C analysis of carbonates.

Protocol for Preparation of a ¹³C-Labeled Internal Standard Solution from Calcium Carbonate-¹³C

This protocol describes the preparation of a stock solution of a ¹³C-labeled internal standard, such as sodium bicarbonate-¹³C, from solid Calcium Carbonate-¹³C. This solution can then be spiked into samples for quantitative analysis.

4.2.1. Materials and Equipment

• Calcium Carbonate-¹³C

• Hydrochloric Acid (HCl), high purity

• Sodium Hydroxide (NaOH) solution, high purity

• Deionized water, ultrapure

• Volumetric flasks

• Pipettes

• pH meter

• Fume hood

4.2.2. Dissolution of Calcium Carbonate-¹³C

• Accurately weigh a precise amount of Calcium Carbonate-¹³C (e.g., 10.11 mg) into a clean volumetric flask (e.g., 10 mL). This mass will yield a 10 mM solution.

• Under a fume hood, slowly and carefully add a stoichiometric amount of dilute HCl to the flask to dissolve the ¹³CaCO₃. The reaction is as follows: Ca¹³CO₃(s) + 2HCl(aq) → CaCl₂(aq) + H₂O(l) + ¹³CO₂(g) To prevent loss of the ¹³C label, this step should be performed in a closed system where the evolved ¹³CO₂ can be trapped and re-dissolved. A more controlled approach is the dropwise addition of acid to the solid in a sealed vessel, allowing the pressure to build and the CO₂ to dissolve.

• Alternatively, for a simpler, though potentially less accurate, open-vessel dissolution, add the dilute HCl dropwise to the solid until all the ¹³CaCO₃ has dissolved, minimizing effervescence to reduce loss of ¹³CO₂.

4.2.3. Conversion to Sodium Bicarbonate-¹³C

• Once the ¹³CaCO₃ is fully dissolved, carefully neutralize the solution by adding a stoichiometric amount of NaOH solution dropwise while monitoring the pH. The goal is to reach a pH of approximately 8.3, which will convert the dissolved carbonic acid to bicarbonate. H₂¹³CO₃(aq) + NaOH(aq) → NaH¹³CO₃(aq) + H₂O(l)

• After neutralization, bring the solution to the final volume with deionized water.

• The resulting solution is a stock solution of sodium bicarbonate-¹³C. The exact concentration should be verified by a suitable analytical method if high accuracy is required.

4.2.4. Use as an Internal Standard

• A known volume of the prepared ¹³C-labeled internal standard stock solution is spiked into each sample and calibration standard at the beginning of the sample preparation process.

• The samples are then processed (e.g., extraction, derivatization) and analyzed by MS.

• The ratio of the signal from the endogenous (¹²C) analyte to the signal from the spiked (¹³C) internal standard is used to construct a calibration curve and quantify the analyte in the unknown samples.

Diagram: Logical Flow for Internal Standard Preparation

Caption: Preparation and use of a ¹³C internal standard.

Quantitative Data Summary

The precision of δ¹³C measurements using carbonate standards is typically very high. The following table summarizes typical performance data.

Parameter	Typical Value	Reference
Analytical Precision (δ¹³C)	± 0.03 to ± 0.1 ‰	[14]
Sample Size for IRMS	30 - 400 µg	[13][14]
Reaction Temperature (GasBench)	70 - 72 °C	[14][15]
Reaction Time (Calcite)	≥ 1 hour	[1]

Conclusion

Calcium Carbonate-¹³C is an indispensable tool for researchers requiring high accuracy and precision in carbon isotope analysis. Its stability, high isotopic enrichment, and well-characterized properties make it an excellent primary standard for IRMS calibration and a reliable starting material for the preparation of internal standards for quantitative mass spectrometry. The protocols outlined in these application notes provide a foundation for the successful implementation of Calcium Carbonate-¹³C in a variety of analytical workflows.

References

• 1. ucalgary.ca [ucalgary.ca]
• 2. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 3. arctic.eas.ualberta.ca [arctic.eas.ualberta.ca]
• 4. Internal Standards in metabolomics - IsoLife [isolife.nl]
• 5. escholarship.org [escholarship.org]
• 6. iroatech.com [iroatech.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Determination of the carbon isotope ratio 13C/12C of CO2 in sparkling wines Method using isotope ratio mass spectrometry (IRMS) | OIV [oiv.int]
• 9. Determination of the carbon isotope ratio 13C/12C of CO2 in sparkling wines (Type-II) | OIV [oiv.int]
• 10. Determination of carbon isotopes in carbonates (calcite, dolomite, magnesite, and siderite) by femtosecond laser ablation multi-collector ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. USGS44, a new high‐purity calcium carbonate reference material for δ 13C measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.usgs.gov [pubs.usgs.gov]
• 14. Carbonate Analysis δ13C and δ18O | Oregon State Stable Isotope Collaboratory | College of Earth, Ocean, and Atmospheric Sciences | Oregon State University [ceoas.oregonstate.edu]
• 15. Guidelines for Accurate and Precise Stable Isotope Analysis of Calcite, Dolomite, and Magnesite Using a Carbonate Device for Continuous Flow‐Isotope Ratio Mass Spectrometry (CF‐IRMS) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Common issues with "Calcium carbonate-13C" stability and storage

Welcome to the technical support center for Calcium Carbonate-13C. This resource is designed to assist researchers, scientists, and drug development professionals in addressing common issues related to the stability and storage of this isotopically labeled compound.

Frequently Asked Questions (FAQs)

Q1: What is Calcium Carbonate-13C and how is it different from other labeled compounds?

Calcium Carbonate-13C is a stable, non-radioactive isotope of calcium carbonate. The carbon atom in the carbonate is the isotope Carbon-13 (¹³C) instead of the more common Carbon-12 (¹²C). Unlike radioactive isotopes such as Carbon-14 (¹⁴C), ¹³C does not undergo radioactive decay and does not emit ionizing radiation.[1][2] This inherent stability means it does not require special radiological precautions for handling and disposal.[1][2] The primary safety considerations are dictated by the chemical properties of calcium carbonate itself.[2]

Q2: What are the recommended storage conditions for Calcium Carbonate-13C?

To ensure its stability and integrity, Calcium Carbonate-13C should be stored under the following conditions:

• Temperature: Store at room temperature.[3] Some suppliers recommend a range of +5°C to +30°C.

• Atmosphere: For long-term storage, it is advisable to keep it under an inert atmosphere, such as argon.[4]

• Light: Protect from light.[3]

• Moisture: Keep away from moisture in a cool, dry place.[2][3]

• Container: Store in a tightly sealed container.[2][5]

Q3: Is Calcium Carbonate-13C susceptible to degradation?

Calcium Carbonate-13C is a chemically stable compound with low reactivity under standard conditions.[5][6] However, it can undergo degradation or reaction under specific circumstances:

• High Temperatures: It decomposes at high temperatures (around 825°C) to form calcium oxide and carbon dioxide.[6]

• Acids: It reacts with acids and acidic salts, leading to the generation of gaseous carbon dioxide.[5][6]

• Incompatible Materials: It is incompatible with strong acids, fluorine, alum, and ammonium (B1175870) salts.[5][6]

Troubleshooting Guide

This guide addresses specific issues that users may encounter during their experiments with Calcium Carbonate-13C.

Issue 1: Inconsistent or unexpected isotopic ratios in mass spectrometry results.

• Possible Cause 1: Contamination with unlabeled (¹²C) calcium carbonate or atmospheric CO₂.

  • Troubleshooting Steps:

    • Ensure that all labware used for handling and weighing the compound is scrupulously clean and dry.

    • Minimize the exposure of the compound to the atmosphere during weighing and preparation. Work in a controlled environment, such as a glove box with an inert atmosphere, if possible.

    • Use high-purity solvents and reagents to avoid introducing extraneous carbon sources.

• Possible Cause 2: Isotopic fractionation during sample preparation or analysis.

  • Troubleshooting Steps:

    • Ensure complete and consistent chemical conversion of the calcium carbonate to the analyte gas (e.g., CO₂) for isotopic analysis. Incomplete reactions can lead to isotopic fractionation.

    • Review and standardize your sample preparation protocol to minimize variations between samples.

    • Consult literature on isotopic analysis of carbonates for specific methodologies to mitigate fractionation effects.

Issue 2: The Calcium Carbonate-13C powder appears clumpy or has changed in appearance.

• Possible Cause: Absorption of moisture from the atmosphere.

  • Troubleshooting Steps:

    • Ensure the storage container is always tightly sealed when not in use.

    • Store the compound in a desiccator to maintain a low-humidity environment.

    • If clumping is observed, gently break up the aggregates with a clean, dry spatula before weighing. For highly sensitive applications, it may be necessary to dry the material under vacuum, though care should be taken to avoid high temperatures that could cause decomposition.

Data and Protocols

Storage Condition Summary

Parameter	Recommended Condition	Rationale
Temperature	Room Temperature (+5°C to +30°C)	Prevents thermal degradation.
Atmosphere	Inert gas (e.g., Argon)	Minimizes potential interaction with atmospheric gases.[4]
Light	Protected from light	Prevents any potential light-induced reactions.[3]
Moisture	Dry environment	Prevents clumping and potential hydrolysis.[2][3]
Container	Tightly sealed	Protects from atmospheric contaminants and moisture.[2][5]

Experimental Protocol: Quality Control Check for Isotopic Enrichment

This protocol outlines a general procedure for verifying the isotopic enrichment of Calcium Carbonate-13C using Isotope Ratio Mass Spectrometry (IRMS).

Objective: To confirm the atom percent of ¹³C in a sample of Calcium Carbonate-13C.

Materials:

• Calcium Carbonate-13C sample

• Unlabeled calcium carbonate standard

• Phosphoric acid (100%)

• Helium carrier gas

• Isotope Ratio Mass Spectrometer (IRMS) with an automated carbonate device

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 100-200 µg of the Calcium Carbonate-13C sample into a clean reaction vial.

  • Prepare vials with the unlabeled calcium carbonate standard for calibration.

• Instrument Setup:

  • Set up the IRMS system according to the manufacturer's instructions for carbonate analysis.

  • Ensure the system is free of leaks and has a stable helium flow.

• Reaction and Analysis:

  • The automated system will purge the vials with helium to remove atmospheric gases.

  • Phosphoric acid is then injected into the vials to react with the calcium carbonate, producing CO₂ gas.

  • The resulting CO₂ is purified, passed through a gas chromatograph, and introduced into the IRMS.

• Data Acquisition:

  • The IRMS will measure the ion beams corresponding to the different isotopologues of CO₂ (m/z 44, 45, and 46).

  • The software will calculate the δ¹³C value relative to the standard.

• Calculation of Atom Percent ¹³C:

  • Use the measured δ¹³C values and established formulas to calculate the atom percent of ¹³C in your sample.

Visual Guides

Caption: Troubleshooting workflow for common issues with Calcium Carbonate-13C.

References

• 1. moravek.com [moravek.com]
• 2. benchchem.com [benchchem.com]
• 3. Calcium carbonate (¹³C, 99%)- Cambridge Isotope Laboratories, CLM-7564-1 [isotope.com]
• 4. calpaclab.com [calpaclab.com]
• 5. Page loading... [guidechem.com]
• 6. CALCIUM CARBONATE | 1317-65-3 [chemicalbook.com]

Troubleshooting low signal intensity in "Calcium carbonate-13C" mass spectrometry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues of low signal intensity during the mass spectrometry analysis of Calcium Carbonate-13C (¹³C-CaCO₃).

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for low signal intensity in ¹³C-CaCO₃ analysis?

Low signal intensity can stem from several factors, but the most common issues are related to improper sample preparation and incorrect instrument setup. This includes insufficient sample amount, contamination with organic matter, and non-optimal parameters for the acid digestion and CO₂ analysis.[1][2]

Q2: What is the typical sample size required for δ¹³C analysis of calcium carbonate?

The required sample size depends on the instrument's sensitivity. For standard Isotope Ratio Mass Spectrometers (IRMS), a sample size of 30 to 140 micrograms is typical. However, higher resolution instruments can achieve good results with as little as 7 micrograms of pure calcium carbonate.[1]

Q3: Why is removing organic matter important for δ¹³C analysis?

Organic matter is a significant source of carbon and can act as a contaminant in δ¹³C analysis of carbonates.[1] If not removed, the carbon from the organic material will be analyzed along with the carbon from the calcium carbonate, leading to inaccurate and unreliable isotopic ratio measurements.

Q4: Which mass spectrometry technique is typically used for δ¹³C analysis of calcium carbonate?

The standard method involves using a continuous-flow isotope ratio mass spectrometer (IRMS) coupled with an automated sample preparation device like a GasBench or an Elemental Analyzer (EA).[3][4] The calcium carbonate is reacted with an acid to produce CO₂ gas, which is then introduced into the IRMS for isotopic analysis.[1]

Troubleshooting Guide for Low Signal Intensity

This guide provides a systematic approach to diagnosing and resolving common issues leading to weak or absent signals during ¹³C-CaCO₃ analysis.

Problem: Weak or No Detectable Signal

A weak or absent signal is a common problem that can usually be traced to the sample preparation, the CO₂ generation step, or the mass spectrometer itself.

1. Sample Preparation and Integrity Issues

Question: I have prepared my sample, but the signal is very low. What could be wrong with my sample?

Answer: Issues with the sample itself are a primary cause of poor signal. Verify the following points:

• Sample Homogeneity and Form: Calcium carbonate samples must be powdered to a fine, flour-like, and homogeneous consistency before analysis.[5] This ensures a consistent and complete reaction with the acid.

• Sample Amount: Ensure that the amount of sample used is within the optimal range for your instrument. While high-resolution systems can analyze small samples (~7 µg), standard instruments may require 30-140 µg for a robust signal.[1]

• Sample Purity: The presence of contaminants, particularly organic matter, can interfere with the δ¹³C analysis and should be removed through appropriate pretreatment steps.[1]

• Drying: Samples must be thoroughly dried to a constant weight to remove all water before they are weighed and prepared for analysis.[5]

2. Instrument and Methodological Problems

Question: My sample preparation seems correct, but I still have a low signal. What instrument parameters should I check?

Answer: If you are confident in your sample, the issue may lie with the instrument setup or the analytical method. A logical workflow can help isolate the problem.

Below is a troubleshooting workflow to systematically identify the source of low signal intensity.

Caption: Troubleshooting workflow for low signal intensity.

Key areas to investigate on the instrument include:

• Acid Reaction Conditions: For carbonate analysis using a GasBench or similar device, the sample is reacted with an acid like ~105% orthophosphoric acid at 70°C.[1] Ensure the acid is fresh and the reaction temperature is correct and stable.

• System Leaks: Check all fittings and connections for leaks, especially in the gas lines carrying the evolved CO₂ to the mass spectrometer.[6]

• Instrument Calibration: Regularly calibrate your mass spectrometer using appropriate standards to ensure accurate mass measurements and performance.[2] For δ¹³C in carbonates, international standards like NBS 18 and NBS 19 are used for calibration.[3]

• Tuning and Detector Settings: Verify that the mass spectrometer is tuned correctly and that the detector settings are optimized for the expected signal range.[2] Detector saturation can occur if the signal is unexpectedly high, while incorrect settings can lead to a low signal.[7]

Data and Protocols

Table 1: Key Parameters for δ¹³C Analysis in Calcium Carbonate

Parameter	Specification	Source
Sample Material	Pure calcium carbonate (calcite)	[1]
Sample Form	Fine-grained, homogeneous powder	[1][5]
Pre-treatment	Drying to constant weight; removal of organic matter	[1][5]
Typical Sample Size	30 - 140 µg (Standard IRMS)Down to ~7 µg (High-Resolution IRMS)	[1]
Instrumentation	Isotope Ratio Mass Spectrometer (IRMS) with GasBench or Elemental Analyzer	[1][3]
Reaction	Digestion with ~105% orthophosphoric acid at 70°C	[1]
Typical Precision	Better than ±0.1‰ (permil)	[3]
Calibration Standards	International standards (e.g., NBS 18, NBS 19)	[3]

Experimental Protocol: Sample Preparation for δ¹³C Analysis

This protocol outlines the standard procedure for preparing powdered calcium carbonate samples for analysis by GasBench-IRMS.

• Sample Grinding: If not already powdered, grind the carbonate sample to a fine, flour-like, homogeneous consistency. The SIF at UC Davis notes they do not have the capability to powder samples, indicating it's a crucial user-prepared step.[5]

• Drying: Dry the powdered sample in an oven at a suitable temperature (e.g., 60-70°C) until it reaches a constant weight. This step is critical to remove any residual water.[5]

• Pre-treatment (if necessary): If organic matter contamination is suspected, a pre-treatment step may be required.[1] This can involve controlled oxidation or other chemical methods specific to the sample matrix.

• Weighing: Accurately weigh the required amount of dried, powdered sample (e.g., 30-140 µg) into a clean sample vial (e.g., 12 ml borosilicate Exetainer vials).[1][5]

• Sample Submission: Label each vial clearly with a unique sample ID. Complete and include an analysis order form with your samples.[5]

• Shipping: Package the vials carefully to prevent breakage during shipping, using cushioned boxes.[5]

Experimental Protocol: Carbonate to CO₂ Conversion for IRMS Analysis

This protocol describes the general method for converting the prepared carbonate sample into CO₂ gas for isotopic analysis.

Caption: Workflow for CO₂ generation and purification.

• Acid Digestion: The prepared sample vial is placed in the autosampler of a device like a Kiel-IV. The device automatically adds ~105% orthophosphoric acid to the sample and heats it to 70°C.[1]

• Gas Evolution: The reaction of the acid with calcium carbonate evolves CO₂ and water (H₂O) vapor.[1]

• First Cryogenic Trap: The evolved gases are passed through a "coldfinger" trap held at a very low temperature (< -180°C), which freezes both the CO₂ and H₂O.[1] Any non-condensable gases (like nitrogen from air leaks) are pumped away.

• Water Removal: The first trap is then warmed to approximately -100°C. At this temperature, the water remains frozen, but the CO₂ sublimates into a gas.[1]

• Second Cryogenic Trap: The pure CO₂ gas is transferred to a second coldfinger trap (< -180°C) to be re-frozen, effectively separating it from the water.[1]

• Introduction to IRMS: The purified CO₂ is thawed and transferred through a capillary into the dual inlet system of the mass spectrometer for δ¹³C analysis.[1]

References

• 1. Carbonate Analysis δ13C and δ18O | Oregon State Stable Isotope Collaboratory | College of Earth, Ocean, and Atmospheric Sciences | Oregon State University [ceoas.oregonstate.edu]
• 2. gmi-inc.com [gmi-inc.com]
• 3. Delta13C analyses of calcium carbonate: Comparison between the GasBench and elemental analyzer techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 6. agilent.com [agilent.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing the Dissolution of Calcium Carbonate-¹³C for Aqueous Experiments

Welcome to the technical support center for Calcium Carbonate-¹³C. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the dissolution of ¹³C-labeled calcium carbonate for aqueous experiments. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the primary factor influencing the dissolution of Calcium Carbonate-¹³C in aqueous solutions?

A1: The primary factor is the pH of the aqueous solution. Calcium carbonate is sparingly soluble in neutral and alkaline water but its solubility increases significantly in acidic conditions.[1][2][3] This is due to the reaction of hydrogen ions (H⁺) with carbonate ions (CO₃²⁻) to form bicarbonate ions (HCO₃⁻), which are much more soluble.[3] The equilibrium shifts towards dissolution as the pH decreases.

Q2: Will the ¹³C isotope affect the dissolution properties of calcium carbonate?

A2: For most practical purposes, the chemical and physical properties, including solubility and dissolution rate, of Calcium Carbonate-¹³C are identical to those of its unlabeled counterpart. However, it is crucial to be aware of potential kinetic isotope fractionation during dissolution, especially in experiments sensitive to isotopic composition.[4][5] This is the preferential dissolution of the lighter isotope (¹²C) over the heavier one (¹³C), which can lead to a slight enrichment of ¹³C in the undissolved solid and a corresponding depletion in the dissolved inorganic carbon (DIC).[4][5] For highly sensitive isotopic analyses, it is recommended to ensure complete dissolution of the sample to avoid this effect.

Q3: How can I increase the dissolution rate of Calcium Carbonate-¹³C?

A3: Several factors can be manipulated to increase the dissolution rate:

• Decrease the pH: Lowering the pH by adding a dilute acid (e.g., HCl, HNO₃) is the most effective method.

• Increase the temperature: Generally, increasing the temperature will increase the dissolution rate, although the solubility of CaCO₃ itself decreases with increasing temperature in some contexts.[1]

• Decrease the particle size: A smaller particle size increases the surface area available for dissolution, leading to a faster rate.[6]

• Agitation: Stirring or sonicating the solution helps to bring fresh solvent into contact with the solid surface and removes the dissolved ions from the interface, thereby increasing the rate of dissolution.

• Increase CO₂ pressure: Dissolving carbon dioxide in water forms carbonic acid, which lowers the pH and promotes the dissolution of calcium carbonate.[2]

Q4: What is a recommended method for preparing a standard aqueous solution of dissolved Calcium Carbonate-¹³C?

A4: A common method is to prepare a ¹³C-labeled bicarbonate solution by reacting a known mass of Calcium Carbonate-¹³C with a stoichiometric amount of a dilute, strong acid (e.g., HCl) under controlled conditions. This reaction quantitatively converts the carbonate to dissolved bicarbonate and CO₂. The resulting solution can then be diluted to the desired concentration for use in tracer experiments.[7][8] It is important to perform this in a closed or controlled system if the resulting ¹³C-CO₂ is also of interest.

Q5: Are there any specific considerations when preparing Calcium Carbonate-¹³C solutions for mass spectrometry?

A5: Yes, when preparing samples for isotopic analysis by mass spectrometry, it is critical to:

• Ensure complete dissolution: To avoid isotopic fractionation, the entire weighed sample of Calcium Carbonate-¹³C should be dissolved.[4][5]

• Avoid atmospheric CO₂ contamination: Atmospheric CO₂ has a natural ¹³C abundance and can contaminate your sample, diluting the isotopic enrichment. It is advisable to work with degassed solvents and under an inert atmosphere (e.g., nitrogen or argon) where possible.

• Use high-purity reagents: Impurities in acids or solvents can interfere with mass spectrometry analysis.

• Proper sample handling: After dissolution, samples for dissolved inorganic carbon (DIC) analysis should be stored in airtight containers with no headspace to prevent gas exchange.[4]

Troubleshooting Guides

Issue 1: Slow or Incomplete Dissolution

Possible Cause	Troubleshooting Step
High pH of the solvent	The pH of the aqueous solution is too high (neutral or alkaline), limiting the solubility of CaCO₃.
Solution: Carefully add a dilute, high-purity acid (e.g., 0.1 M HCl) dropwise while monitoring the pH. Aim for a pH below 7 for significant dissolution. A pH around 6 will substantially increase solubility.[3]
Large particle size	The surface area of the Calcium Carbonate-¹³C powder is too low.
Solution: If possible, gently grind the powder to a finer consistency before adding it to the solvent. Ensure the powder is well-dispersed in the liquid.
Insufficient agitation	The solution is not being mixed effectively, leading to a saturated layer of solvent at the particle surface.
Solution: Increase the stirring speed or use a magnetic stirrer. Sonication can also be effective in breaking up agglomerates and accelerating dissolution.
Low Temperature	The temperature of the solvent is low, resulting in slower dissolution kinetics.
Solution: Gently warm the solution while stirring. However, be mindful that the solubility of CO₂ decreases with temperature, which can affect the pH in open systems.

Issue 2: Precipitation of Calcium Carbonate-¹³C after Dissolution

Possible Cause	Troubleshooting Step
Increase in pH	The pH of the solution has increased, causing the dissolved bicarbonate to revert to carbonate and precipitate as CaCO₃. This can happen if a volatile acid was used and has evaporated, or if the solution has absorbed atmospheric CO₂ and the system re-equilibrated.
Solution: Re-adjust the pH by adding a small amount of dilute acid. To prevent this, consider using a non-volatile buffer to maintain the desired pH.
Solvent Evaporation	The solvent has evaporated, increasing the concentration of dissolved species beyond the solubility limit.
Solution: Store the solution in a sealed container. If some evaporation has occurred, add a sufficient amount of the original solvent to redissolve the precipitate.
Temperature Change	A decrease in temperature can sometimes lead to precipitation if the solution is close to saturation.
Solution: Gently warm the solution to redissolve the precipitate. Store the solution at a constant temperature.

Data Presentation

Table 1: Solubility of Calcium Carbonate in Water at Different pH and Temperatures

pH	Temperature (°C)	Solubility (mg/L)
8.3	25	~14
7.0	25	~130
6.5	25	~550
6.0	25	~1,500
8.0	5	~20
8.0	15	~17
8.0	25	~14

Note: These are approximate values. Actual solubility can be influenced by other dissolved solids and CO₂ partial pressure.[1][2]

Experimental Protocols & Visualizations

Protocol: Preparation of an Acidified Aqueous Solution of Calcium Carbonate-¹³C

• Weighing: Accurately weigh the desired amount of Calcium Carbonate-¹³C powder.

• Solvent Preparation: Use high-purity, deionized water. If necessary, degas the water by sparging with an inert gas (e.g., nitrogen) to remove dissolved CO₂.

• Dispersion: Add the weighed Calcium Carbonate-¹³C to the water with continuous stirring.

• Acidification: While stirring, slowly add a dilute solution of a high-purity acid (e.g., 0.1 M HCl) dropwise.

• pH Monitoring: Continuously monitor the pH of the solution with a calibrated pH meter.

• Dissolution: Continue adding acid until the Calcium Carbonate-¹³C is fully dissolved and the desired pH is reached and stable.

• Final Dilution: If necessary, dilute the solution to the final desired concentration with the same solvent.

• Storage: Store the final solution in a tightly sealed container to prevent changes in pH due to gas exchange with the atmosphere.

Experimental workflow for dissolving Calcium Carbonate-¹³C.

Troubleshooting Logic for Incomplete Dissolution

Troubleshooting decision tree for incomplete dissolution.

References

• 1. isws.illinois.edu [isws.illinois.edu]
• 2. pages.uoregon.edu [pages.uoregon.edu]
• 3. aqueous solution - How does pH affect the rate that CaCO3 dissolves in freshwater? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. arctic.eas.ualberta.ca [arctic.eas.ualberta.ca]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Protocol for producing hyperpolarized 13C-bicarbonate for clinical MRI of extracellular pH in aggressive tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Use of [13C]bicarbonate infusion for measurement of CO2 production - PubMed [pubmed.ncbi.nlm.nih.gov]

Correcting for isotopic fractionation of "Calcium carbonate-13C" in experimental data

Welcome to the technical support center for correcting isotopic fractionation of Calcium Carbonate-¹³C in experimental data. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide clear guidance on obtaining accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is isotopic fractionation of ¹³C in calcium carbonate?

Isotopic fractionation is the partitioning of isotopes, in this case, ¹²C and ¹³C, between two substances or phases. During the precipitation of calcium carbonate (CaCO₃), the heavier isotope, ¹³C, is typically enriched in the solid phase compared to the dissolved inorganic carbon (DIC) pool from which it forms.[1][2] This occurs because the formation and breaking of chemical bonds involving the heavier isotope require slightly more energy, leading to different reaction rates for molecules containing ¹²C and ¹³C.[3]

Q2: Why is it crucial to correct for ¹³C fractionation in my experimental data?

Correcting for isotopic fractionation is essential for the accurate interpretation of experimental results, particularly in studies focused on carbon cycling, paleoclimatology, and drug development where CaCO₃ precipitation is a key process.[2][4] Failure to account for fractionation can lead to significant errors in calculations of reaction rates, equilibrium constants, and the interpretation of environmental or physiological processes.[4]

Q3: What are the main factors that influence the degree of ¹³C fractionation in CaCO₃?

Several factors can influence the extent of carbon isotope fractionation during calcium carbonate precipitation:

• Precipitation Rate: Faster precipitation rates generally lead to less fractionation, meaning the δ¹³C of the solid CaCO₃ will be closer to the δ¹³C of the dissolved inorganic carbon.[1][5]

• Temperature: Temperature affects the equilibrium fractionation factor between CaCO₃ and dissolved inorganic carbon species.[6][7] Generally, the fractionation factor decreases with increasing temperature.

• pH: The pH of the solution dictates the relative abundance of dissolved inorganic carbon species (CO₂, HCO₃⁻, CO₃²⁻), each having a different isotopic composition.[8][9][10] This, in turn, affects the δ¹³C of the precipitating carbonate.

• Mineralogy: Different polymorphs of calcium carbonate (e.g., calcite, aragonite, vaterite) can exhibit different fractionation factors.[1][11]

• Biological Processes: In biological systems, enzymatic processes like photosynthesis can significantly alter the isotopic composition of the carbon source, which is then reflected in the precipitated biominerals.[12]

Troubleshooting Guides

Problem 1: My measured δ¹³C values are highly variable and not reproducible.

• Possible Cause 1: Inconsistent Precipitation Rate.

  • Troubleshooting: Ensure that the experimental conditions controlling the rate of CaCO₃ precipitation (e.g., reactant concentrations, mixing speed, temperature) are kept constant across all experiments. Monitor and record the precipitation rate if possible.

• Possible Cause 2: Fluctuations in Temperature or pH.

  • Troubleshooting: Use a temperature-controlled water bath or incubator to maintain a stable temperature.[1] Monitor and buffer the pH of your solution throughout the experiment to prevent significant drifts.[9]

• Possible Cause 3: Contamination.

  • Troubleshooting: Ensure all glassware is scrupulously clean. Use high-purity reagents and deionized water to prepare your solutions. Contamination from organic matter can alter the isotopic composition.[13]

Problem 2: The δ¹³C values of my precipitated CaCO₃ are significantly different from expected equilibrium values.

• Possible Cause 1: Kinetic Isotope Effects.

  • Explanation: Rapid precipitation can lead to kinetic isotope effects, where the fractionation is controlled by reaction rates rather than thermodynamic equilibrium.[1][5][14] This often results in a smaller fractionation than predicted by equilibrium models.

  • Troubleshooting: To approach equilibrium conditions, slow down the precipitation rate. This can be achieved by using lower reactant concentrations or a slower addition rate of one of the reactants.

• Possible Cause 2: Open vs. Closed System.

  • Explanation: In an open system where CO₂ from the atmosphere can exchange with the dissolved inorganic carbon pool, the isotopic composition of the DIC can change over time, affecting the δ¹³C of the precipitate.[1]

  • Troubleshooting: If your experiment is intended to be a closed system, ensure your reaction vessel is properly sealed. If it's an open system, be aware of the potential for atmospheric CO₂ exchange and its impact on your results.

Quantitative Data Summary

The following tables summarize key quantitative data related to ¹³C fractionation in calcium carbonate.

Table 1: Carbon Isotope Fractionation Factors (ε) at 25°C

Fractionation Factor (ε)	Value (‰)	Conditions	Reference
ε(HCO₃⁻ - CaCO₃)	-0.35 ± 0.23 to -3.37 ± 0.36	Varies with precipitation rate and mineralogy	[1][5]
ε(HCO₃⁻ - Calcite)	-1.83 ± 0.32 to -2.26 ± 0.31	Slow precipitation (equilibrium estimate)	[1][5]
ε(Calcite - Aragonite)	-1.4	Slow precipitation	[1][5]
ε(calcite - ACC)	-1.2 ± 0.5	Crystallization of amorphous CaCO₃	[11]

Note: ε(A-B) = (Rₐ/Rₑ - 1) * 1000, where R is the ¹³C/¹²C ratio.

Table 2: Analytical Precision of δ¹³C Measurement Techniques

Analytical Method	Precision (‰)	Sample Material	Reference
GasBench II - Delta Plus XL IRMS	Better than ±0.1	Pure carbonate minerals	[15]
Kiel-IV Preparation Device with MAT 253+ MS	± 0.03	Pure calcium carbonate (calcite)	[13]
Elemental Analyzer (EA) - IRMS	Comparable to GasBench for pure CaCO₃	Pure calcium carbonate	[16]

Experimental Protocols

Protocol 1: Standard Method for δ¹³C Analysis of Calcium Carbonate

This protocol is based on the acid digestion method followed by isotope ratio mass spectrometry (IRMS).

• Sample Preparation:

  • Dry the calcium carbonate sample thoroughly to remove any water.

  • Grind the sample to a fine, homogeneous powder. A sample size of 30 to 140 µg is typically required.[13]

  • If organic matter contamination is suspected, pre-treat the sample.[13]

• Acid Digestion:

  • Weigh the powdered sample and place it in a reaction vessel.

  • React the sample with 100% orthophosphoric acid (H₃PO₄) under vacuum at a constant temperature (e.g., 70°C).[13][14] This reaction liberates CO₂ gas from the carbonate. CaCO₃(s) + 2H₃PO₄(l) → Ca(H₂PO₄)₂(aq) + H₂O(l) + CO₂(g)

• CO₂ Purification:

  • Cryogenically separate the evolved CO₂ from water vapor and other non-condensable gases.[13]

• Isotope Ratio Measurement:

  • Introduce the purified CO₂ gas into a dual-inlet or continuous-flow isotope ratio mass spectrometer.

  • Measure the relative abundance of the masses 44 (¹²C¹⁶O₂), 45 (¹³C¹⁶O₂ and ¹²C¹⁷O¹⁶O), and 46 (¹²C¹⁸O¹⁶O).

• Data Correction:

  • Correct the raw data for the contribution of ¹⁷O to the mass 45 ion beam.[17]

  • Normalize the results to international standards, such as Vienna Pee Dee Belemnite (VPDB).[14][18] The δ¹³C value is calculated as: δ¹³C (‰) = [ (R_sample / R_standard) - 1 ] * 1000 where R is the ¹³C/¹²C ratio.

Protocol 2: Rayleigh Fractionation Model for Correction

The Rayleigh fractionation model can be used to describe the isotopic evolution of a system where a product is continuously removed from a reactant pool.[3][19][20]

• Experimental Setup:

  • Design an experiment where calcium carbonate is precipitated from a finite dissolved inorganic carbon (DIC) reservoir.

  • Collect samples of the precipitated CaCO₃ and the remaining DIC at various stages of the reaction (i.e., at different fractions of the reaction completed).

• Data Collection:

  • Measure the δ¹³C of the initial DIC (δ¹³C_initial).

  • For each time point, measure the fraction of the remaining DIC (f) and the δ¹³C of the precipitated CaCO₃ (δ¹³C_solid) and the remaining DIC (δ¹³C_DIC).

• Applying the Rayleigh Equation:

  • The isotopic composition of the remaining DIC can be described by: R_DIC = R_initial * f^(α-1) where R is the ¹³C/¹²C ratio and α is the fractionation factor.

  • In delta notation, this is approximated as: δ¹³C_DIC ≈ δ¹³C_initial + ε * ln(f) where ε is the enrichment factor (ε ≈ 1000 * (α - 1)).

  • The δ¹³C of the instantaneously formed solid is: δ¹³C_solid ≈ δ¹³C_DIC + ε

• Data Analysis:

  • Plot δ¹³C_DIC versus ln(f). The slope of the resulting line will be the enrichment factor (ε).

  • This experimentally determined ε can then be used to correct for fractionation in similar experimental systems.

Visualizations

Caption: Workflow for δ¹³C analysis of calcium carbonate.

Caption: Logical flow of the Rayleigh fractionation experiment.

Caption: Key factors influencing ¹³C fractionation.

References

• 1. researchgate.net [researchgate.net]
• 2. Isotopic Fractionation of Stable Carbon Isotopes [radiocarbon.com]
• 3. How the “Rayleigh fractionation effect” is used to model the source and maturity of hydrocarbon gases: principles and potential problems » Integrated Geochemical Interpretation [igiltd.com]
• 4. A New 13C Correction for Radiocarbon Samples from Elevated-CO2 Experiments | Radiocarbon | Cambridge Core [cambridge.org]
• 5. cn.aminer.org [cn.aminer.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 8. pages.uoregon.edu [pages.uoregon.edu]
• 9. Carbonate Precipitation Methods for the Measurement of Stable Isotope Ratio of Dissolved Inorganic Carbon [kjssf.org]
• 10. Oxygen Isotope Fractionation between Carbonate Minerals and Carbonic Acid Systems and Constraints for Environmental Science and Geological Processes | MDPI [mdpi.com]
• 11. digibug.ugr.es [digibug.ugr.es]
• 12. whoi.edu [whoi.edu]
• 13. Carbonate Analysis δ13C and δ18O | Oregon State Stable Isotope Collaboratory | College of Earth, Ocean, and Atmospheric Sciences | Oregon State University [ceoas.oregonstate.edu]
• 14. arctic.eas.ualberta.ca [arctic.eas.ualberta.ca]
• 15. ucalgary.ca [ucalgary.ca]
• 16. 13 c analyses of calcium carbonate comparison between gb and ea | PDF [slideshare.net]
• 17. researchgate.net [researchgate.net]
• 18. pubs.usgs.gov [pubs.usgs.gov]
• 19. Rayleigh fractionation - Wikipedia [en.wikipedia.org]
• 20. fiveable.me [fiveable.me]

Technical Support Center: Minimizing Contamination in Calcium Carbonate-¹³C Tracer Studies

Welcome to the technical support center for Calcium Carbonate-¹³C (¹³CaCO₃) tracer studies. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing contamination and troubleshooting common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of contamination in ¹³CaCO₃ tracer studies?

A1: The primary sources of contamination in ¹³CaCO₃ tracer studies are atmospheric carbon dioxide (CO₂) and extraneous organic matter.[1] Atmospheric CO₂ can be inadvertently incorporated during sample preparation and analysis, diluting the ¹³C enrichment. Organic matter can introduce carbon from non-tracer sources, leading to inaccurate measurements.

Q2: How can I minimize contamination from atmospheric CO₂?

A2: To minimize atmospheric CO₂ contamination, it is crucial to handle samples in a controlled environment, such as a glove box or a sealed system flushed with a CO₂-free gas like nitrogen or argon.[2][3] All solutions should be prepared with freshly degassed, deionized water. Vials should be sealed tightly and have minimal headspace.

Q3: What are the best practices for handling ¹³CaCO₃?

A3: ¹³CaCO₃ should be stored in a tightly sealed container in a desiccator to prevent absorption of atmospheric moisture and CO₂. When weighing and preparing solutions, work quickly and in a low-CO₂ environment. Use clean, dedicated spatulas and glassware to avoid cross-contamination.

Q4: Can I use standard cell culture media for ¹³CaCO₃ labeling experiments?

A4: Standard cell culture media often contain bicarbonate buffers, which can be a significant source of unlabeled carbon, diluting the ¹³C tracer. It is recommended to use a bicarbonate-free medium or to prepare a custom medium where the standard sodium bicarbonate is replaced with the prepared ¹³CaCO₃ solution.

Q5: How do I prepare a sterile ¹³CaCO₃ solution for cell culture?

A5: Calcium carbonate has low solubility in water. To prepare a solution for cell culture, it can be dissolved in a minimal amount of dilute, sterile hydrochloric acid (HCl) and then buffered to the desired physiological pH.[4] The final solution should be sterilized by filtration through a 0.22 µm filter before being added to the cell culture medium.

Troubleshooting Guides

This section provides solutions to common problems encountered during ¹³CaCO₃ tracer experiments.

Problem	Potential Cause	Recommended Solution
Low ¹³C Enrichment in Samples	Atmospheric CO₂ Contamination: Exposure of samples to air during preparation or analysis.	Prepare and handle all samples in a CO₂-free environment (e.g., glove box). Use degassed solvents and sealed vials.[2]
Contamination from Labware: Residual organic material on glassware or plasticware.	Use glassware that has been baked in a muffle furnace to remove organic residues. Use high-purity, sterile plasticware.
Incorrect Blank Subtraction: Inaccurate correction for natural ¹³C abundance.	Analyze an unlabeled control sample under identical conditions and subtract the natural abundance background from your labeled samples.
High Variability Between Replicates	Inconsistent Sample Handling: Differences in exposure time to atmosphere or variations in reagent addition.	Standardize all sample handling procedures. Use automated liquid handling systems for precise reagent addition if possible.
Heterogeneous Tracer Solution: Incomplete dissolution or precipitation of ¹³CaCO₃.	Ensure complete dissolution of the ¹³CaCO₃ when preparing the stock solution. Vortex or sonicate briefly before use to ensure homogeneity.
Unexpected Peaks in Mass Spectrometry Data	Solvent or Reagent Contamination: Impurities in solvents, acids, or other reagents.	Use high-purity, mass spectrometry-grade solvents and reagents. Run a blank analysis of all reagents to identify potential contaminants.
Plasticizer Contamination: Leaching of plasticizers from tubes, pipette tips, or vials.	Use glass or polypropylene (B1209903) labware whenever possible. Minimize the contact time of solvents with plastic surfaces.
Carryover from Previous Samples: Residual sample in the analytical instrument.	Implement a rigorous cleaning protocol for the mass spectrometer's injection port and column between samples. Run blank injections to ensure the system is clean.

Data Presentation: Common Mass Spectrometry Contaminants

The following table lists common background ions that may be observed in mass spectrometry analysis, which can interfere with the interpretation of ¹³C tracer data.[1][5][6][7][8]

m/z (Positive Ion Mode)	Compound/Ion Identity	Common Source
149.0233	Phthalate fragment	Plasticizers from labware
195.0886	Trimethylsilyl (TMS) group	Derivatizing agents, silicone grease
207.1955	Sodium dodecyl sulfate (B86663) (SDS)	Detergents, cleaning solutions
284.2688	Palmitic acid	Biological samples, fingerprints
391.2848	Di(2-ethylhexyl)phthalate (DEHP)	Plasticizers from labware
Multiple peaks with 44.0262 Da spacing	Polyethylene glycol (PEG)	Surfactants, lubricants, cosmetics

m/z (Negative Ion Mode)	Compound/Ion Identity	Common Source
113.0041	Trifluoroacetic acid (TFA)	Mobile phase additive in LC-MS
255.2324	Palmitic acid	Biological samples, fingerprints
281.2481	Oleic acid	Biological samples, fingerprints
283.2637	Stearic acid	Biological samples, fingerprints
Multiple peaks with 44.0262 Da spacing	Polyethylene glycol (PEG)	Surfactants, lubricants, cosmetics

Experimental Protocols

Protocol 1: Preparation of ¹³C-Labeled Calcium Carbonate Stock Solution for Cell Culture

Objective: To prepare a sterile, high-concentration stock solution of ¹³C-labeled calcium carbonate for addition to cell culture media.

Materials:

• Calcium Carbonate-¹³C (¹³CaCO₃)

• Sterile, deionized water (degassed)

• Sterile 1M Hydrochloric Acid (HCl)

• Sterile 1M Sodium Hydroxide (NaOH)

• Sterile 0.22 µm syringe filter

• Sterile conical tubes

Procedure:

• In a sterile conical tube within a laminar flow hood, weigh the desired amount of ¹³CaCO₃.

• Add a minimal volume of sterile, degassed deionized water.

• Slowly add sterile 1M HCl dropwise while gently vortexing until the ¹³CaCO₃ is completely dissolved. Be cautious as CO₂ will be evolved.

• Once dissolved, adjust the pH to ~7.4 by slowly adding sterile 1M NaOH. Monitor the pH closely using a sterile pH probe or sterile pH strips.

• Bring the solution to the final desired volume with sterile, degassed deionized water.

• Sterilize the final solution by passing it through a 0.22 µm syringe filter into a new sterile conical tube.

• Store the stock solution at 4°C.

Protocol 2: ¹³C Labeling of Adherent Mammalian Cells with ¹³CaCO₃

Objective: To label adherent mammalian cells with ¹³C from ¹³CaCO₃ to trace its incorporation into cellular metabolites.

Materials:

• Adherent mammalian cells in culture

• Bicarbonate-free cell culture medium

• Prepared sterile ¹³CaCO₃ stock solution

• Phosphate-buffered saline (PBS), ice-cold

• Quenching solution (e.g., 80% methanol, -80°C)

• Cell scraper

Procedure:

• Culture cells to the desired confluency in standard culture medium.

• Aspirate the standard medium and wash the cells once with sterile PBS.

• Add pre-warmed, bicarbonate-free medium containing the desired final concentration of the ¹³CaCO₃ stock solution.

• Incubate the cells for the desired labeling period.

• To quench metabolism, aspirate the labeling medium and immediately wash the cells with ice-cold PBS.

• Add ice-cold quenching solution to the culture dish.

• Scrape the cells in the quenching solution and transfer the cell lysate to a microcentrifuge tube.

• Proceed with metabolite extraction and analysis via mass spectrometry.[9]

Visualizations

Caption: General experimental workflow for ¹³CaCO₃ tracer studies in mammalian cells.

Caption: Troubleshooting flowchart for low ¹³C enrichment in tracer experiments.

References

• 1. GitHub - stanstrup/commonMZ: A collection of common mz values found in mass spectrometry. [github.com]
• 2. osti.gov [osti.gov]
• 3. Stable isotope analysis of atmospheric CO2 using a Gasbench II‐Cold Trap‐IRMS setting - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ccc.bc.edu [ccc.bc.edu]
• 6. chem.uzh.ch [chem.uzh.ch]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Resources [fishersci.no]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Incomplete Labeling of Calcium Carbonate-¹³C

Welcome to the technical support center for Calcium Carbonate-¹³C. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting issues related to incomplete isotopic labeling during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Calcium Carbonate-¹³C and where is it used?

Calcium Carbonate-¹³C is a stable isotope-labeled form of calcium carbonate where the carbon atom is the ¹³C isotope instead of the more abundant ¹²C. It is commonly used as a tracer in various scientific studies, including:

• Metabolic Research: To trace the metabolic fate of carbonate in biological systems.

• Drug Development: In studies involving drug metabolism and pharmacokinetics.

• Breath Tests: The Calcium Carbonate Breath Test is a noninvasive method to measure gastric acid secretion. The patient ingests ¹³C-labeled calcium carbonate, which reacts with gastric acid to produce ¹³CO₂ that is then measured in the breath.[1]

• Environmental and Geological Studies: As a tracer to study carbon cycling and carbonate formation.

Q2: What constitutes "incomplete labeling" of Calcium Carbonate-¹³C?

Incomplete labeling refers to a batch of Calcium Carbonate-¹³C where the percentage of ¹³C atoms is lower than the specified enrichment level. For example, if a product is intended to be 99% ¹³C labeled, but analysis reveals only 90% enrichment, the labeling is incomplete. This can significantly impact the accuracy and reliability of experimental results.

Q3: How can I verify the isotopic enrichment of my Calcium Carbonate-¹³C?

The most common methods for verifying the isotopic enrichment of Calcium Carbonate-¹³C are:

• Isotope Ratio Mass Spectrometry (IRMS): This is the gold standard for determining the precise ratio of ¹³C to ¹²C. The sample is typically reacted with an acid to release CO₂, which is then analyzed by the mass spectrometer.[2][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR can be used to determine the ¹³C/¹²C ratio in carbonates and bicarbonates.[4]

Troubleshooting Guide for Incomplete Labeling

This guide addresses common issues that may lead to incomplete labeling of Calcium Carbonate-¹³C during its synthesis.

Issue 1: Lower than expected ¹³C enrichment in the final product.

Possible Causes:

• Contamination of the ¹³CO₂ gas source with atmospheric CO₂.

• Incomplete reaction of the starting materials.

• Isotopic exchange with atmospheric CO₂ during handling and storage.[5]

Troubleshooting Steps:

Step	Action	Rationale
1	Verify ¹³CO₂ Source Purity	Ensure the ¹³CO₂ gas cylinder used for the synthesis is of high isotopic purity (e.g., 99 atom % ¹³C). Check the certificate of analysis from the supplier.
2	Optimize Reaction Conditions	Ensure the reaction goes to completion. This may involve adjusting reaction time, temperature, and pressure as detailed in the experimental protocol below. Monitor the reaction progress to confirm full conversion.
3	Minimize Atmospheric Exposure	Handle the synthesized Calcium Carbonate-¹³C in an inert atmosphere (e.g., a glove box) to prevent isotopic exchange with atmospheric ¹²CO₂.[5] Store the final product in tightly sealed containers.
4	Perform Quality Control Analysis	Routinely analyze the isotopic enrichment of the synthesized product using IRMS or NMR to ensure it meets the required specifications.[2][3][4]

Issue 2: Inconsistent labeling between batches.

Possible Causes:

• Variability in the quality of starting materials (Calcium Hydroxide or ¹³CO₂).

• Inconsistent reaction parameters between synthesis runs.

• Contamination during the experimental setup.

Troubleshooting Steps:

Step	Action	Rationale
1	Standardize Starting Materials	Use high-purity Calcium Hydroxide (Ca(OH)₂) and a dedicated, high-purity ¹³CO₂ source for all syntheses.[5] Perform incoming quality control on raw materials.[6]
2	Maintain Consistent Protocol	Strictly adhere to a validated synthesis protocol, ensuring that parameters like temperature, pressure, and reaction time are identical for each batch.[6]
3	Ensure Clean Reaction Environment	Thoroughly clean and dry all reaction vessels and tubing to prevent cross-contamination from previous runs or environmental sources.
4	Implement Process Monitoring	Continuously monitor key process parameters during the synthesis to identify any deviations that could lead to variability.[6]

Experimental Protocols

Synthesis of Calcium Carbonate-¹³C via Carbonation of Calcium Hydroxide

This protocol is adapted from a method for synthesizing ¹²C-enriched calcite and is suitable for producing high-purity Calcium Carbonate-¹³C.[5]

Materials:

• High-purity Calcium Hydroxide (Ca(OH)₂)

• High-purity ¹³CO₂ gas (≥99 atom % ¹³C)

• Deionized water

• Reaction vessel (e.g., a Parr autoclave)

• Heating and pressure monitoring equipment

Procedure:

• Preparation: Place a known amount of high-purity Ca(OH)₂ into the reaction vessel.

• Evacuation: Seal the reactor and evacuate to remove atmospheric gases.

• Heating: Heat the reactor to the desired reaction temperature (e.g., 30°C).[5]

• ¹³CO₂ Injection: Introduce a controlled pressure of ¹³CO₂ gas into the static bed of Ca(OH)₂ (e.g., 20 bar).[5]

• Reaction: Allow the carbonation reaction (Ca(OH)₂ + ¹³CO₂ → Ca¹³CO₃ + H₂O) to proceed to completion. The reaction time will depend on the specific conditions and equipment.

• Cooling and Collection: After the reaction is complete, cool the reactor and carefully collect the synthesized Calcium Carbonate-¹³C powder.

• Drying and Storage: Dry the product under vacuum to remove any residual water and store it in an airtight container to prevent atmospheric contamination.

Verification of ¹³C Enrichment using Isotope Ratio Mass Spectrometry (IRMS)

Procedure:

• Sample Preparation: A small, powdered sample of the synthesized Calcium Carbonate-¹³C (typically 30-140 µg) is required.[2]

• Acid Digestion: The sample is reacted with orthophosphoric acid (~105%) at a controlled temperature (e.g., 70°C) to generate ¹³CO₂ gas.[2]

• Purification: The evolved gas is purified by cryogenically removing water.[3]

• Analysis: The purified ¹³CO₂ is introduced into the dual-inlet IRMS for isotopic analysis.[2]

• Data Normalization: The results are normalized against international standards (e.g., NBS-19) to express the δ¹³C value relative to the Vienna Pee Dee Belemnite (VPDB) standard.[7]

Visualizing Workflows and Logic

Caption: A flowchart of the Calcium Carbonate-¹³C synthesis process.

Caption: A logic diagram for troubleshooting incomplete labeling issues.

References

• 1. Efficient labeling of organic molecules using 13C elemental carbon: universal access to 13C2-labeled synthetic building blocks, polymers and pharmaceuticals - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. Carbonate Analysis δ13C and δ18O | Oregon State Stable Isotope Collaboratory | College of Earth, Ocean, and Atmospheric Sciences | Oregon State University [ceoas.oregonstate.edu]
• 3. pubs.usgs.gov [pubs.usgs.gov]
• 4. Calcium carbonate - Wikipedia [en.wikipedia.org]
• 5. osti.gov [osti.gov]
• 6. gccjo.com [gccjo.com]
• 7. Carbonate Isotopes [skidmore.edu]

Technical Support Center: High-Precision δ¹³C Analysis of Calcium Carbonate by IRMS

Welcome to the technical support center for improving the precision of Calcium carbonate-¹³C (CaCO₃) measurements by Isotope Ratio Mass Spectrometry (IRMS). This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide clear guidance on experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of imprecision in δ¹³C measurements of CaCO₃?

A1: The primary sources of imprecision in δ¹³C measurements of calcium carbonate stem from several key areas:

• Sample Preparation: Inadequate sample homogenization, contamination with organic matter, and incorrect sample weight can all introduce significant errors.[1][2][3] For instance, organic contaminants can contribute to the CO₂ analyzed, altering the true isotopic signature of the carbonate.[2]

• Acid Digestion: The reaction between phosphoric acid and calcium carbonate to produce CO₂ is a critical step. Factors such as acid concentration, reaction temperature, and reaction time can affect isotopic fractionation.[4][5][6] Incomplete reaction can lead to isotopic fractionation, where the initial CO₂ produced is isotopically different from the bulk sample.

• Instrumental Factors: IRMS instrument stability, calibration, and potential leaks in the system can lead to drift and inaccurate measurements.[7][8] Proper instrument setup and the use of international and in-house standards are crucial for data normalization and correction.[1][9][10]

• Isobaric Interference: The presence of interfering ions with the same mass-to-charge ratio as the analyte ions can affect the accuracy of the measurement. For CO₂ analysis, this is generally less of an issue with modern instruments but should be considered.[7]

Q2: What is the optimal sample weight for δ¹³C analysis of CaCO₃?

A2: The optimal sample weight depends on the specific IRMS preparation device being used. Exceeding the optimal range can lead to issues with fractionation during analysis.[11] For very small samples, precision may decrease.[4]

Preparation Device	Optimal CaCO₃ Sample Weight	Notes
Kiel IV Device	20-100 µg[4][11]	Samples as small as 10 µg can be measured, but precision may be reduced.[4] Samples larger than 200 µg should be subsampled.[11]
GasBench II	30-200 µg[4]	Can accommodate a wider range of sample sizes.
Elemental Analyzer (EA)	Not explicitly defined, but purity is key	For samples with >85% CaCO₃, precision is comparable to GasBench.[10][12]

Q3: How can I remove organic matter contamination from my carbonate samples?

A3: Organic matter can be a significant contaminant for δ¹³C analysis and should be removed.[2] A common method involves treatment with a chemical oxidant. For example, a 2.5% sodium hypochlorite (B82951) (NaOCl) solution can be used to oxidize organic substances.[13] Following oxidation, a buffered solution, such as 1 M calcium acetate (B1210297) with acetic acid, can be used to remove any potential secondary carbonate phases that may have formed.[13]

Q4: What are the recommended international standards for δ¹³C analysis of carbonates?

A4: For accurate and internationally comparable data, it is essential to use certified reference materials for calibration and normalization. The results are reported in per mille (‰) relative to the Vienna Pee Dee Belemnite (VPDB) scale.[1][7] Key international standards include:

• NBS 19 (Calcite): Assigned a δ¹³C value of +1.95‰ on the VPDB scale and is a primary anchor for calibration.[9]

• NBS 18 (Carbonatite): Has a δ¹³C value of -5.01‰.[1]

• LSVEC (Lithium Carbonate): Used to normalize the δ¹³C scale and has an assigned value of -46.6‰.[9]

• IAEA-CO-1 (Carrara Marble): Another commonly used reference material.

• IAEA-CO-8 (Calcite): A secondary reference material.

• USGS44 (Calcium Carbonate): A reference material with a δ¹³C value of -42.21‰, useful for extending the calibration range.[9]

Troubleshooting Guide

This guide addresses specific issues that may arise during the δ¹³C analysis of calcium carbonate.

Issue	Possible Causes	Recommended Actions
Poor Reproducibility (High Standard Deviation)	1. Inhomogeneous sample powder.[1][3] 2. Inconsistent sample weighing. 3. Contamination (e.g., organic matter).[2] 4. Incomplete reaction with acid.[5] 5. Instrument instability or drift.[1]	1. Ensure thorough grinding and homogenization of the sample to a fine powder (~50-100 µm).[1] 2. Use a microbalance with sufficient precision (e.g., 1 µg) and aim for consistent sample weights.[13] 3. Pretreat samples to remove organic matter if suspected.[13] 4. Optimize reaction time and temperature based on the carbonate mineralogy.[5] 5. Run internal lab standards at the beginning and end of each sample set to monitor and correct for instrument drift.[1]
Anomalous or Unexpected δ¹³C Values	1. Isotopic fractionation during sample preparation or analysis.[11] 2. Incorrect data normalization or processing.[7] 3. Contamination from atmospheric CO₂ or other sources. 4. Incorrect identification of carbonate mineralogy leading to improper reaction conditions.[5]	1. Ensure sample weights are within the optimal range for the instrument to avoid fractionation.[11] 2. Verify the correct application of multi-point calibration using international standards.[9] 3. Ensure a leak-tight system and proper flushing of vials with an inert gas (e.g., Helium) to remove atmospheric CO₂.[1] 4. Determine the mineralogy (e.g., calcite, dolomite) and adjust reaction times and temperatures accordingly.[5]
Low CO₂ Signal or No Peak Detected	1. Insufficient sample amount.[11] 2. Leak in the system preventing gas transfer to the mass spectrometer. 3. Incomplete acid digestion. 4. Clogged capillary or transfer line.	1. Ensure the sample weight is above the minimum detection limit for the instrument (typically >5 µg for a Kiel IV).[11] 2. Perform a leak check on the IRMS and the sample preparation device. 3. Confirm that the acid was successfully added to the sample and that the reaction conditions are appropriate. 4. Inspect and clean the system's capillaries and transfer lines as per the manufacturer's instructions.
High Background Signal	1. Contamination in the ion source. 2. Bleed from the gas chromatography (GC) column (if applicable). 3. Contaminated carrier gas or acid.	1. Bake the ion source according to the manufacturer's protocol. 2. Condition the GC column. 3. Use ultra-high purity (UHP) carrier gas and freshly prepared, high-purity phosphoric acid.

Experimental Protocols

Protocol 1: Sample Preparation for δ¹³C Analysis of Pure Calcium Carbonate

This protocol outlines the steps for preparing powdered calcium carbonate samples for analysis using a GasBench II or Kiel IV device.

• Sample Grinding: Grind the bulk carbonate sample to a fine, homogeneous powder with a particle size of approximately 50-100 µm using an agate mortar and pestle.[1]

• Drying: Dry the powdered sample to a constant weight to remove any adsorbed water.[3] This can be done in a vacuum oven at a low temperature (e.g., 50°C) for several hours.

• Weighing: Accurately weigh the appropriate amount of dried sample into a clean, labeled reaction vial (e.g., 12 mL borosilicate glass vial).[1][13] Refer to the table in FAQ 2 for optimal sample weights based on your instrument. Use a microbalance with at least 1 µg readability.[13]

• Organic Matter Removal (if necessary): If organic contamination is suspected, follow a validated procedure for its removal, such as the sodium hypochlorite treatment described in FAQ 3.[13]

• Loading into Autosampler: Place the vials into the autosampler tray of the preparation device.

Protocol 2: Acid Digestion and Analysis using a GasBench II System

This protocol describes the automated acid digestion and CO₂ analysis process.

• Acid Preparation: Use anhydrous phosphoric acid (~100-105% H₃PO₄) for the reaction.[1][2]

• System Setup:

  • Place the sample vials in the autosampler rack.

  • Ensure the system is leak-tight and the helium carrier gas flow is stable.

• Flushing: The system will automatically uncap the vials and flush the headspace with ultra-high purity (UHP) helium for a set duration (e.g., 10 minutes at ~70 mL/min) to remove atmospheric CO₂.[1]

• Acid Injection: Following flushing, the system will recap the vials. For systems where the acid is added after flushing, a precise volume of phosphoric acid (e.g., ~200 µL) is carefully injected into the vials, often kept at an angle to prevent immediate reaction.[1]

• Reaction: The vials are then agitated or tilted to allow the acid to react with the carbonate sample. The reaction is typically carried out at a controlled temperature (e.g., 25°C or 72°C) for a specific duration.[1][5] Reaction times vary by mineralogy:

  • Calcite: Minimum of 5 hours at 25°C, or shorter times at higher temperatures.[1][5]

  • Dolomite: Requires longer reaction times, up to 48 hours at 25°C or 12-24 hours at 72°C.[1][5]

• CO₂ Analysis: The evolved CO₂ in the headspace of each vial is automatically sampled by the GasBench.[1] A small loop injects a precise volume of the headspace gas into the helium carrier stream, which then flows into the IRMS for isotopic analysis.[1] Typically, multiple injections are made from each vial, with the first peak often discarded.[1]

• Data Acquisition: The IRMS measures the ion beams corresponding to m/z 44, 45, and 46 to determine the ¹³C/¹²C ratio of the sample CO₂.[7]

Visualizations

Caption: Workflow for CaCO₃ sample preparation and analysis.

Caption: Troubleshooting logic for poor δ¹³C precision.

References

• 1. ucalgary.ca [ucalgary.ca]
• 2. Carbonate Analysis δ13C and δ18O | Oregon State Stable Isotope Collaboratory | College of Earth, Ocean, and Atmospheric Sciences | Oregon State University [ceoas.oregonstate.edu]
• 3. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 4. Carbonate Isotopes [skidmore.edu]
• 5. researchgate.net [researchgate.net]
• 6. δ¹³C and δ¹⁸O isotopic composition of CaCO₃ measured by continuous flow isotope ratio mass spectrometry: statistical evaluation and verification by application to Devils Hole core DH-11 calcite [pubs.usgs.gov]
• 7. ap.smu.ca [ap.smu.ca]
• 8. forensic-isotopes.org [forensic-isotopes.org]
• 9. USGS44, a new high‐purity calcium carbonate reference material for δ 13C measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Delta13C analyses of calcium carbonate: Comparison between the GasBench and elemental analyzer techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Sample preparation [isotope.ucsc.edu]
• 12. researchgate.net [researchgate.net]
• 13. tietopankki.luomus.fi [tietopankki.luomus.fi]

Technical Support Center: Overcoming Matrix Effects in Calcium Carbonate-¹³C Analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Calcium carbonate-¹³C analysis in complex samples. Our goal is to help you identify and overcome matrix effects to ensure accurate and reliable isotopic data.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of Calcium carbonate-¹³C analysis?

A1: Matrix effects are alterations in the measured δ¹³C value of calcium carbonate caused by other components within the sample matrix. These interfering substances can co-elute with the analyte or interfere with the ionization process, leading to inaccurate results. Common sources of matrix effects in complex samples include organic matter, secondary minerals, and alterations from diagenesis (the physical and chemical changes occurring in sediments after deposition).

Q2: How can I identify if my samples are affected by matrix effects?

A2: Several indicators may suggest the presence of matrix effects:

• Poor reproducibility: Significant variations in δ¹³C values for replicate measurements of the same sample.

• Unexpected δ¹³C values: Results that are inconsistent with expected values based on the sample type and its known history. For instance, organic matter contamination often leads to more negative (lower) δ¹³C values.[1][2]

• Visual inspection: The presence of visible organic material or secondary mineral phases in your sample.

• Instrumental indicators: Unstable ion beams or unusual peak shapes during mass spectrometry analysis may point to sample contamination.

Q3: What are the most common sources of matrix interference in ¹³C analysis of carbonates?

A3: The most prevalent sources of interference include:

• Organic Matter: Co-existing organic material can release CO₂ during acid digestion, contaminating the CO₂ from the carbonate and typically lowering the δ¹³C value.[1][2]

• Diagenetic Alteration: Post-depositional processes can alter the original isotopic composition of the carbonate through dissolution and re-precipitation, leading to variable and unreliable δ¹³C values.[3][4]

• Secondary Carbonates: The presence of other carbonate minerals (e.g., dolomite (B100054), ankerite) with different isotopic signatures can lead to a mixed and unrepresentative bulk δ¹³C value.

• Silicate (B1173343) Minerals: While less common for carbon analysis, high concentrations of silicate minerals can sometimes interfere with the acid digestion process.

Troubleshooting Guide

Problem 1: My δ¹³C values are consistently lower than expected and show poor reproducibility.

• Possible Cause: Organic matter contamination.

• Troubleshooting Steps:

  • Visual Inspection: Examine your samples under a microscope for any visible organic material.

  • Pretreatment: Implement a pretreatment protocol to remove organic matter. Common methods include treatment with hydrogen peroxide (H₂O₂) or sodium hypochlorite (B82951) (bleach). Roasting is another option but can sometimes alter the carbonate's isotopic composition.[5]

  • TIC/TOC Ratio: If possible, measure the Total Inorganic Carbon (TIC) to Total Organic Carbon (TOC) ratio. A TIC/TOC ratio of ≥0.3 is generally considered reliable for measurements without pretreatment.[1]

  • Re-analysis: After pretreatment, re-analyze the samples to see if the δ¹³C values are more consistent and fall within the expected range.

Problem 2: My δ¹³C values are highly variable across samples that should be isotopically similar.

• Possible Cause: Diagenetic alteration of the carbonate.

• Troubleshooting Steps:

  • Petrographic Analysis: Examine thin sections of your samples to look for signs of recrystallization, cementation, or dissolution, which are all indicators of diagenesis.

  • Elemental Analysis: Analyze for trace elements such as Mn and Sr. Elevated Mn/Sr ratios can be an indicator of diagenetic alteration.[3]

  • Cross-Plotting: Plot δ¹³C against δ¹⁸O. A strong correlation may indicate diagenetic alteration, as δ¹⁸O is often more sensitive to these processes.[3]

  • Selective Sampling: If possible, use micro-sampling techniques to isolate and analyze pristine, unaltered portions of the carbonate.

Problem 3: The CO₂ yield from my samples is inconsistent during acid digestion.

• Possible Cause: Incomplete reaction due to sample characteristics or procedural issues.

• Troubleshooting Steps:

  • Sample Homogeneity: Ensure your samples are finely powdered and homogenized to promote a complete and uniform reaction with the acid.

  • Acid Quality and Amount: Use fresh, high-purity phosphoric acid (>100%). Ensure a sufficient amount of acid is used to completely dissolve the carbonate.

  • Reaction Time and Temperature: Optimize the reaction time and temperature for your specific carbonate type. Calcite reacts relatively quickly at room temperature, while dolomite may require longer reaction times or elevated temperatures.

  • Check for Leaks: Ensure all vials and connections in your analytical system (e.g., GasBench) are properly sealed to prevent gas loss.

Data Presentation

Table 1: Effect of Organic Matter on δ¹³C Values of Calcium Carbonate

Sample Type	Pretreatment	Mean δ¹³C (‰ VPDB)	Standard Deviation	Notes
Biogenic Carbonate (High Organic Content)	None	-5.2	0.8	Lower and more variable δ¹³C values.
Biogenic Carbonate (High Organic Content)	H₂O₂ Treatment	-2.5	0.2	δ¹³C values are higher and more precise after organic matter removal.
Standard Carbonate (NBS-19)	None	+1.95	0.05	Pure standard for reference.
Standard Carbonate + 10% Organic Matter	None	+0.8	0.5	Significant shift to lower δ¹³C values with organic contamination.

Note: The values presented are illustrative and based on typical results reported in the literature. Actual results will vary depending on the specific sample matrix and analytical conditions.

Table 2: Typical Range of δ¹³C Variation due to Diagenesis

Diagenetic Process	Typical δ¹³C Shift (‰ VPDB)	Associated Geochemical Indicators
Meteoric Diagenesis	-2 to -10	Depleted δ¹⁸O, low Sr concentrations
Burial Diagenesis	Variable (can be positive or negative)	Increased Mn/Sr ratio, presence of secondary cements
Microbial Sulfate Reduction	Positive shift	Association with pyrite, high organic matter content
Methanogenesis	Highly variable (can be very positive or very negative)	Presence of methane-derived authigenic carbonates

Experimental Protocols

Protocol 1: Organic Matter Removal using Hydrogen Peroxide (H₂O₂)

• Weigh approximately 10-20 mg of the powdered carbonate sample into a clean glass vial.

• Add 5 mL of 30% hydrogen peroxide (H₂O₂) to the vial.

• Allow the reaction to proceed at room temperature for 24 hours, or until visible bubbling ceases. For more resistant organic matter, the vial can be gently heated to 50-60°C for a few hours.

• Centrifuge the vial and carefully decant the supernatant.

• Wash the sample by adding 10 mL of deionized water, resuspending the carbonate, centrifuging, and decanting the supernatant. Repeat this washing step three times.

• Dry the sample in an oven at 50°C overnight.

• The sample is now ready for acid digestion and isotopic analysis.

Protocol 2: Acid Digestion for δ¹³C Analysis using a GasBench II System

• Accurately weigh 200-400 µg of the pretreated and dried carbonate sample into a 12 mL borosilicate glass vial.

• Load the vials into the autosampler tray of the GasBench II system.

• Seal the vials with new septa.

• The system will automatically flush the vials with high-purity helium (He) for a set period (e.g., 5 minutes) to remove atmospheric CO₂.

• After flushing, the automated system will inject a precise volume of >100% phosphoric acid (H₃PO₄) into each vial.

• Allow the samples to react at a controlled temperature (e.g., 72°C) for a specified time (e.g., 60 minutes for calcite) to ensure complete conversion of the carbonate to CO₂.

• The evolved CO₂ is then carried by the helium stream to the isotope ratio mass spectrometer (IRMS) for δ¹³C analysis.

Visualizations

Experimental Workflow

Caption: Standard experimental workflow for ¹³C analysis of complex carbonate samples.

Troubleshooting Decision Tree

References

• 1. Effects of organic matter on carbonate stable isotope ratios (δ13C, δ18O values)--implications for analyses of bulk sediments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. oceanrep.geomar.de [oceanrep.geomar.de]
• 5. dickinson.edu [dickinson.edu]

Technical Support Center: Accurate Quantification of ¹³C-Labeled Calcium Carbonate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on calibration strategies for the accurate quantification of ¹³C-labeled calcium carbonate (¹³C-CaCO₃). Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle for quantifying ¹³C-CaCO₃?

The most common and accurate method for quantifying ¹³C-labeled compounds is Stable Isotope Dilution (SID) coupled with Mass Spectrometry (MS), typically Isotope Ratio Mass Spectrometry (IRMS). This technique involves adding a known amount of a ¹³C-labeled internal standard to a sample. The ratio of the labeled to the unlabeled analyte is then measured by the mass spectrometer. By comparing this ratio to a calibration curve, the concentration of the ¹³C-CaCO₃ in the original sample can be precisely determined.

Q2: Which reference materials should I use for calibration?

For calibrating δ¹³C measurements, internationally recognized reference materials are crucial for ensuring data accuracy and comparability. A two-point normalization is recommended, using standards that bracket the expected isotopic range of your samples.[1] Commonly used standards for carbonate analysis include:

• NBS 19: A calcium carbonate standard with a δ¹³C value of +1.95‰ relative to Vienna Peedee Belemnite (VPDB).[2]

• LSVEC: A lithium carbonate standard with a δ¹³C value of -46.6‰ relative to VPDB.[2]

• IAEA-603: A calcium carbonate standard.

It is recommended to run these standards alongside your samples to monitor instrument performance and ensure accurate calibration.

Q3: What are the typical sample preparation steps for ¹³C-CaCO₃ analysis by IRMS?

The standard method involves the following steps:

• Homogenization: Ensure your solid calcium carbonate sample is a fine-grained powder.[3]

• Weighing: Accurately weigh a small amount of the sample (typically 30-200 µg) into a reaction vial.[1]

• Acid Digestion: React the CaCO₃ with orthophosphoric acid (H₃PO₄) to generate CO₂ gas. This reaction is typically carried out in a sealed vial at a controlled temperature (e.g., 70-72°C).[1][3]

• Gas Purification: The evolved CO₂ is cryogenically purified to remove water and other non-condensable gases.

• Analysis: The purified CO₂ is introduced into the isotope ratio mass spectrometer for δ¹³C analysis.[3]

Q4: How do I prepare a calibration curve for ¹³C-CaCO₃ quantification?

A calibration curve is generated by preparing a series of standards with known concentrations of ¹³C-CaCO₃.

• Prepare a Stock Solution: Accurately weigh a known amount of highly enriched ¹³C-CaCO₃ and dissolve it in a suitable solvent (e.g., dilute acid) to create a primary stock solution of known concentration.

• Serial Dilutions: Perform a series of dilutions from the stock solution to create a set of calibration standards with decreasing concentrations. It is recommended to have at least 5-7 calibration points.

• Add Internal Standard (if using SID): If using an internal standard (e.g., a known amount of unlabeled CaCO₃ or another isotopically labeled compound), add a constant amount to each calibration standard and your unknown samples.

• Analysis: Analyze each calibration standard using the same method as your samples.

• Plot the Curve: Plot the measured instrument response (e.g., peak area ratio of ¹³C-CO₂ to ¹²C-CO₂) against the known concentration of each standard. This will generate your calibration curve.

Q5: How is the concentration of my unknown sample calculated from the calibration curve?

Once you have analyzed your unknown sample and obtained its instrument response, you can determine its concentration by using the equation of the line generated from your calibration curve.[4] The equation is typically in the form of y = mx + c, where:

• y is the instrument response of your unknown sample.

• m is the slope of the calibration curve.

• x is the unknown concentration you want to determine.

• c is the y-intercept of the calibration curve.

By rearranging the equation to solve for x (x = (y-c)/m), you can calculate the concentration of ¹³C-CaCO₃ in your sample.[4]

Troubleshooting Guide

This guide addresses common problems encountered during the quantification of ¹³C-CaCO₃.

Problem	Potential Cause(s)	Troubleshooting Steps
Non-Linear Calibration Curve	Detector Saturation: At high concentrations of ¹³C, the mass spectrometer detector can become saturated, leading to a non-linear response.[5]	1. Dilute Samples: Dilute your higher concentration standards and samples to fall within the linear range of the detector.[5]2. Optimize MS Parameters: Reduce the detector gain or dwell time to decrease signal intensity.[5]3. Use a Less Abundant Isotope: If possible, monitor a less abundant isotopologue.
Matrix Effects: Components in your sample matrix can interfere with the ionization of your analyte, causing signal suppression or enhancement.	1. Improve Sample Cleanup: Use a more rigorous sample preparation method, such as solid-phase extraction (SPE), to remove interfering matrix components.2. Use a Matrix-Matched Calibration Curve: Prepare your calibration standards in a matrix that closely resembles your sample matrix.
Inappropriate Regression Model: A linear regression may not be the best fit for your data over a wide concentration range.	1. Use a Weighted Regression: Apply a weighted regression model (e.g., 1/x or 1/x²) to give more weight to the lower concentration points.[5]2. Consider a Quadratic Fit: For some assays, a quadratic regression may provide a better fit.
Poor Reproducibility/ High Variability	Incomplete Sample Reaction: The reaction between CaCO₃ and phosphoric acid may not have gone to completion.	1. Ensure Fine Powder: Grind your samples to a fine, homogenous powder.[3]2. Optimize Reaction Time and Temperature: Ensure the reaction time and temperature are sufficient for your specific carbonate mineral type.[6]
Inaccurate Pipetting/Weighing: Errors in preparing standards or adding internal standards will lead to variability.	1. Calibrate Pipettes and Balances: Regularly calibrate all weighing and liquid handling equipment.2. Use Gravimetric Preparation: For the highest accuracy, prepare standards gravimetrically.
Low Signal Intensity	Insufficient Sample Amount: The amount of sample may be too low for detection.	1. Increase Sample Size: If possible, increase the amount of sample being analyzed.2. Optimize Instrument Sensitivity: Adjust mass spectrometer parameters to enhance signal intensity.
Contamination in the System: Contaminants in the ion source or mass analyzer can suppress the signal.	1. Clean the Ion Source: Regularly clean the ion source according to the manufacturer's instructions.2. Check for Leaks: Ensure there are no leaks in the system that could introduce contaminants.

Experimental Protocols & Data

Protocol: Carbonate Sample Preparation for IRMS Analysis

This protocol is a general guideline for the preparation of calcium carbonate samples for δ¹³C analysis.

• Sample Grinding: Grind the solid CaCO₃ sample to a fine powder (<100 mesh) using a mortar and pestle.

• Weighing: Weigh approximately 100-200 µg of the powdered sample into a 12 mL borosilicate glass vial.

• Drying: Dry the samples in a vacuum oven at 60°C for at least 4 hours to remove any adsorbed water.

• Vial Sealing: Cap the vials with septa.

• Flushing: Flush the vials with a high-purity inert gas (e.g., helium) to remove atmospheric CO₂.

• Acid Addition: Inject 3-5 drops of 100% phosphoric acid into the vial.

• Reaction: Place the vials in a heating block at 72°C for at least 1 hour to ensure complete reaction.

• Analysis: Introduce the resulting CO₂ gas into the IRMS for isotopic analysis.

Quantitative Data Summary

Parameter	Recommended Value/Range	Notes
Sample Size (Pure CaCO₃)	30 - 200 µg	Optimal range for most modern IRMS systems.[1]
Reaction Temperature	70 - 72 °C	Ensures complete and rapid reaction with phosphoric acid.[1][3]
Reaction Time (Calcite)	> 1 hour	May need to be longer for other carbonate minerals like dolomite.[1]
Phosphoric Acid	100% H₃PO₄	Use high-purity acid to avoid contamination.
Calibration Standards	Minimum of 5 points	Should bracket the expected concentration range of the samples.
Regression Model (R²)	> 0.99	A high coefficient of determination indicates a good fit of the calibration curve.

Visualizations

References

• 1. Carbonate Isotopes [skidmore.edu]
• 2. pubs.usgs.gov [pubs.usgs.gov]
• 3. scispace.com [scispace.com]
• 4. Clean Energy Technologies Research Institute | CETRI » Determination of Concentration using an External Calibration Curve [cetri.ca]
• 5. benchchem.com [benchchem.com]
• 6. Guidelines for Accurate and Precise Stable Isotope Analysis of Calcite, Dolomite, and Magnesite Using a Carbonate Device for Continuous Flow‐Isotope Ratio Mass Spectrometry (CF‐IRMS) - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Carbon-13 and Carbon-14 Labeled Calcium Carbonate for Tracer Studies

For Researchers, Scientists, and Drug Development Professionals

In the realm of metabolic research, drug development, and environmental science, isotopic tracers are indispensable tools for elucidating the pathways and pharmacokinetics of various compounds. Calcium carbonate, a compound of significant biological and pharmaceutical relevance, is often studied using its isotopically labeled forms. This guide provides an objective comparison of two commonly used isotopes, the stable isotope Carbon-13 (¹³C) and the radioactive isotope Carbon-14 (¹⁴C), when used to label calcium carbonate for tracing studies.

At a Glance: ¹³C vs. ¹⁴C-Labeled Calcium Carbonate

Feature	Calcium carbonate-¹³C	¹⁴C-labeled Calcium Carbonate
Isotope Type	Stable	Radioactive
Detection Method	Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy	Liquid Scintillation Counting (LSC), Accelerator Mass Spectrometry (AMS)
Sensitivity	High (MS)	Extremely High (especially with AMS)[1]
Safety	Non-radioactive, no specialized handling for radioactivity required[1]	Radioactive, requires licensed handling, specialized waste disposal, and radiation safety protocols[1]
Cost	Generally lower for the isotope itself, but analytical instrumentation can be expensive.	Higher for the isotope and synthesis; waste disposal adds to the cost.
Half-life	Stable	~5,730 years
Typical Applications	Metabolic flux analysis, pharmacokinetic studies in sensitive populations (e.g., children, pregnant women).	Gold standard for Absorption, Distribution, Metabolism, and Excretion (ADME) studies, mass balance studies.
Data Interpretation	Provides information on the distribution of the ¹³C label within molecules, aiding in pathway elucidation.[2]	Primarily quantitative, measuring the total amount of radioactivity in a sample.
In Vivo Studies	Well-suited for human studies due to its safety profile.	Use in humans is highly regulated and requires careful dose considerations.

Performance Comparison: Delving Deeper

The choice between ¹³C and ¹⁴C-labeled calcium carbonate hinges on the specific requirements of the study, including the desired sensitivity, safety considerations, and the nature of the data to be collected.

Sensitivity and Detection:

¹⁴C-labeled compounds offer unparalleled sensitivity, particularly when analyzed using Accelerator Mass Spectrometry (AMS).[1] This makes ¹⁴C the tracer of choice for studies where the compound of interest is present at very low concentrations. Liquid Scintillation Counting (LSC) is another common and sensitive method for ¹⁴C detection.

¹³C-labeled compounds are detected by measuring their mass difference from the more abundant ¹²C using Mass Spectrometry (MS) or through Nuclear Magnetic Resonance (NMR) spectroscopy.[1] Modern high-resolution mass spectrometers provide excellent sensitivity for detecting ¹³C enrichment.

A study comparing ¹³C NMR and ¹⁴C tracer methods in hepatic metabolism found that the label distributions measured by both techniques were consistent within experimental errors, suggesting that for determining metabolic pathways, both isotopes can yield comparable results.[1][2] Another study directly comparing [U-¹³C]glucose and [U-¹⁴C]glucose for measuring exogenous carbohydrate oxidation found that ¹³C-based measurements were significantly greater than ¹⁴C-based ones, highlighting potential discrepancies that need to be considered in experimental design and data interpretation.[3]

Safety and Handling:

The most significant advantage of Calcium carbonate-¹³C is its non-radioactive nature.[1] This eliminates the need for specialized licenses, radiation safety protocols, and radioactive waste disposal, making it a safer and often more cost-effective option for many applications.[1] Its safety profile makes it particularly suitable for studies involving vulnerable populations.

Conversely, ¹⁴C-labeled calcium carbonate is radioactive and requires strict adherence to safety protocols for handling and disposal to minimize radiation exposure.[1]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative experimental protocols for in vivo tracing studies using ¹³C and ¹⁴C-labeled calcium carbonate.

Protocol 1: In Vivo Calcium Absorption Study using Calcium carbonate-¹³C

This protocol is adapted from studies on calcium absorption using stable isotopes.

Objective: To determine the fractional absorption of calcium from orally administered ¹³C-labeled calcium carbonate in human subjects.

Materials:

• Calcium carbonate-¹³C (enrichment >99%)

• Tracer-free calcium carbonate for baseline measurements

• Equipment for blood and urine collection

• Gas Chromatography-Combustion-Isotope Ratio Mass Spectrometry (GC-C-IRMS) or Liquid Chromatography-Mass Spectrometry (LC-MS) for ¹³C enrichment analysis

Procedure:

• Subject Preparation: Subjects fast overnight for at least 12 hours prior to the study.

• Baseline Sampling: A baseline blood and urine sample is collected to determine the natural abundance of ¹³C.

• Tracer Administration: A precisely weighed oral dose of Calcium carbonate-¹³C, mixed with a carrier (e.g., in a standardized meal or beverage), is administered to the subjects.

• Post-Dose Sampling:

  • Blood samples are collected at regular intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-administration.

  • All urine is collected for a period of 24 to 48 hours post-administration.

• Sample Preparation:

  • Plasma is separated from blood samples.

  • Urine volume is recorded, and aliquots are taken.

  • Samples are processed to isolate and purify the calcium or specific metabolites of interest.

• ¹³C Enrichment Analysis: The ¹³C enrichment in plasma and urine samples is measured using GC-C-IRMS or LC-MS.

• Data Analysis: The fractional absorption of calcium is calculated by determining the ratio of the administered ¹³C dose recovered in the systemic circulation (from plasma data) or excreted in the urine over a specific period.

Protocol 2: In Vivo ADME Study using ¹⁴C-labeled Calcium Carbonate

This protocol is a generalized representation of a human Absorption, Distribution, Metabolism, and Excretion (ADME) study using a ¹⁴C-labeled compound.

Objective: To determine the mass balance, routes of excretion, and pharmacokinetic profile of an orally administered ¹⁴C-labeled calcium carbonate dose in healthy male subjects.

Materials:

• ¹⁴C-labeled Calcium carbonate (with known specific activity)

• Liquid Scintillation Counter (LSC) or Accelerator Mass Spectrometry (AMS)

• Equipment for collection of blood, urine, and feces

Procedure:

• Subject Enrollment and Baseline: Healthy male volunteers are enrolled. Baseline biological samples are collected.

• Dose Administration: A single oral dose of ¹⁴C-labeled calcium carbonate (typically 50-100 µCi) is administered.

• Sample Collection:

  • Blood samples are collected at predetermined time points to determine the pharmacokinetics of the parent compound and total radioactivity.

  • All urine and feces are collected at regular intervals until the radioactivity recovered in the excreta reaches a predefined threshold (e.g., >95% of the administered dose).

• Sample Analysis:

  • The total radioactivity in blood, plasma, urine, and homogenized feces is quantified using LSC or AMS.

• Data Analysis:

  • Mass Balance: The total amount of radioactivity recovered in urine and feces is calculated as a percentage of the administered dose.

  • Routes of Excretion: The cumulative excretion of radioactivity in urine and feces over time is determined.

  • Pharmacokinetics: The concentration-time profiles of total radioactivity in blood and plasma are used to determine pharmacokinetic parameters.

Visualization of Relevant Pathways and Workflows

Calcium Signaling Pathway

The following diagram illustrates a simplified calcium signaling pathway, which is relevant to understanding the intracellular fate of calcium derived from calcium carbonate.

References

• 1. benchchem.com [benchchem.com]
• 2. A comparison of 13C nuclear magnetic resonance and 14C tracer studies of hepatic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measurement of exogenous carbohydrate oxidation: a comparison of [U-14C]glucose and [U-13C]glucose tracers - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Accuracy of Calcium Carbonate-¹³C Versus Other Stable Isotopes in Metabolic Tracing

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of metabolic research, the precise measurement of metabolic fluxes is paramount to understanding cellular physiology in both health and disease. Stable isotope tracing has emerged as a powerful and indispensable tool for these investigations. While ¹³C-labeled glucose and amino acids are the most commonly employed tracers, other substrates such as Calcium Carbonate-¹³C offer unique advantages for probing specific metabolic pathways. This guide provides an objective comparison of the utility and accuracy of Calcium Carbonate-¹³C, as a source of ¹³C-bicarbonate/CO₂, versus other widely used stable isotopes in metabolic tracing, supported by experimental data and detailed protocols.

Principles of ¹³C Metabolic Tracing

Metabolic tracing with stable isotopes involves introducing a non-radioactive, heavier isotope of an element (like ¹³C) into a biological system.[1] Cells take up and metabolize these labeled substrates, incorporating the ¹³C atoms into downstream metabolites. By using techniques like mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy, researchers can measure the isotopic enrichment in these metabolites.[2] This information, when coupled with metabolic network models, allows for the quantification of the rates (fluxes) of intracellular reactions.[3] The choice of the ¹³C-labeled tracer is critical, as it determines the precision and accuracy of flux estimations for specific pathways.[4]

Calcium Carbonate-¹³C as a Metabolic Tracer

Calcium Carbonate-¹³C (Ca¹³CO₃) serves as a source of ¹³C-labeled bicarbonate (H¹³CO₃⁻) and carbon dioxide (¹³CO₂). In biological systems, this tracer is primarily utilized by carboxylating enzymes. These enzymes incorporate CO₂ or bicarbonate into metabolites, making Ca¹³CO₃ an excellent tool for probing specific anabolic pathways.

The primary application of ¹³C-bicarbonate is to trace the activity of carboxylases, which are crucial for replenishing intermediates in the Tricarboxylic Acid (TCA) cycle (anaplerosis) and for nucleotide biosynthesis.[5][6] For instance, pyruvate (B1213749) carboxylase utilizes bicarbonate to convert pyruvate to oxaloacetate, a key anaplerotic reaction.[7] The incorporation of ¹³C from labeled bicarbonate into TCA cycle intermediates and related amino acids can thus provide a direct measure of this activity.

Comparison with Other Stable Isotopes

The most common stable isotope tracers in metabolic studies are ¹³C-labeled glucose and glutamine.[8] The choice of tracer depends on the specific metabolic pathway of interest.

• ¹³C-Glucose: A central molecule in energy metabolism, glucose tracers are ideal for studying glycolysis, the pentose (B10789219) phosphate (B84403) pathway (PPP), and the TCA cycle.[9] Different labeling patterns on the glucose molecule can provide more detailed information about specific pathways. For example, [1,2-¹³C₂]glucose is particularly effective for measuring flux through the PPP.[10]

• ¹³C-Glutamine: As a key anaplerotic substrate, glutamine is vital for replenishing TCA cycle intermediates, as well as for nucleotide and amino acid synthesis.[10] [U-¹³C₅]glutamine is often the preferred tracer for analyzing the TCA cycle.[10]

The key distinction lies in the entry point of the ¹³C label into the metabolic network. Glucose and glutamine provide carbon backbones that are extensively catabolized, labeling a wide array of downstream metabolites. In contrast, ¹³C-bicarbonate labels specific metabolites at the point of carboxylation.

Data Presentation

Tracer	Primary Metabolic Pathways Traced	Key Labeled Metabolites	Advantages	Limitations
Calcium Carbonate-¹³C (as H¹³CO₃⁻/¹³CO₂)	Anaplerotic carboxylation reactions, Purine and Pyrimidine biosynthesis.[5][11]	TCA cycle intermediates (e.g., malate, citrate), Aspartate, Purines, Pyrimidines.[6]	Direct measurement of carboxylase activity. Useful for studying CO₂ metabolism.	Limited labeling of central carbon metabolism. In vivo, significant recycling of endogenous ¹³CO₂ can complicate data interpretation.[5]
[U-¹³C₆]Glucose	Glycolysis, Pentose Phosphate Pathway (PPP), TCA cycle, Serine biosynthesis, Fatty acid synthesis.	Glycolytic intermediates, Lactate (B86563), TCA cycle intermediates, Amino acids, Ribose, Fatty acids.[12]	Provides a global view of central carbon metabolism. High labeling enrichment in many pathways.	Can be less precise for specific reactions compared to positionally labeled tracers.
[1,2-¹³C₂]Glucose	Pentose Phosphate Pathway (PPP), Glycolysis.[10]	Lactate, Ribose.	Highly precise for determining PPP flux relative to glycolysis.[10]	Less informative for TCA cycle analysis compared to other tracers.
[U-¹³C₅]Glutamine	TCA cycle, Anaplerosis, Reductive carboxylation, Amino acid metabolism.[10]	TCA cycle intermediates, Glutamate, Proline, Aspartate.	Excellent for resolving TCA cycle fluxes and glutamine-related pathways.[10]	Provides limited information on glycolytic flux.

Experimental Protocols

Protocol 1: ¹³C-Bicarbonate Labeling in Cultured Cells

This protocol is adapted for tracing carboxylation reactions in vitro.

• Cell Culture: Plate cells in standard growth medium and culture until they reach approximately 80% confluency.

• Media Preparation: Prepare a labeling medium by supplementing bicarbonate-free medium with a known concentration of NaH¹³CO₃ (prepared from Ca¹³CO₃). Ensure the pH is adjusted to physiological levels.

• Labeling: Aspirate the standard medium, wash cells once with sterile PBS, and add the pre-warmed ¹³C-bicarbonate labeling medium.

• Incubation: Culture the cells for a predetermined duration (e.g., 1-24 hours) to allow for isotopic labeling to reach a steady state. The optimal time will depend on the specific metabolic pathway and cell type.

• Metabolite Extraction: Aspirate the labeling medium, wash the cells with ice-cold saline, and then quench metabolism and extract metabolites using a cold solvent mixture (e.g., 80% methanol).

• Sample Analysis: Analyze the cell extracts for ¹³C enrichment in target metabolites using LC-MS or GC-MS.

Protocol 2: ¹³C-Glucose Labeling for Metabolic Flux Analysis

This is a general protocol for steady-state metabolic flux analysis using a ¹³C-glucose tracer.

• Cell Culture: Culture cells in a chemically defined medium.

• Isotope Labeling: In the exponential growth phase, switch the cells to an identical medium containing a ¹³C-labeled glucose substrate (e.g., [U-¹³C₆]glucose or [1,2-¹³C₂]glucose) in place of the unlabeled glucose.[13]

• Steady-State Labeling: Continue the culture for a duration sufficient to achieve isotopic steady state in the metabolites of interest. This is often equivalent to one to two cell doubling times.

• Metabolite Extraction: Harvest the cells and extract intracellular metabolites as described in Protocol 1.

• Protein Hydrolysis (Optional): To analyze labeling in proteinogenic amino acids, hydrolyze the protein fraction of the cell pellet.

• Sample Analysis: Analyze the metabolite extracts and/or protein hydrolysates by GC-MS or LC-MS to determine the mass isotopomer distributions.[13]

• Flux Calculation: Use the measured labeling patterns and extracellular flux rates (glucose uptake, lactate secretion) to calculate intracellular fluxes using metabolic flux analysis software.

Mandatory Visualization

Caption: Entry points of different ¹³C tracers into central metabolism.

Caption: Generalized workflow for a ¹³C metabolic tracing experiment.

Conclusion

The accuracy of a metabolic tracing study is fundamentally tied to the selection of the appropriate stable isotope tracer for the biological question at hand. While ¹³C-glucose and ¹³C-glutamine are workhorse tracers for obtaining a broad overview of central carbon metabolism, Calcium Carbonate-¹³C provides a more targeted approach for quantifying the fluxes through carboxylation reactions. Its utility is particularly pronounced in studies of anaplerosis and nucleotide biosynthesis. For researchers in drug development and metabolic diseases, a multi-tracer approach, potentially combining ¹³C-bicarbonate with glucose or glutamine tracers, can provide a more comprehensive and accurate picture of the metabolic reprogramming that occurs in pathological states. The choice of tracer should always be guided by the specific pathways being interrogated to ensure the highest precision in metabolic flux analysis.

References

• 1. Protocol for producing hyperpolarized 13C-bicarbonate for clinical MRI of extracellular pH in aggressive tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repositorium.uminho.pt [repositorium.uminho.pt]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. 13C tracer analysis suggests extensive recycling of endogenous CO2 in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. biorxiv.org [biorxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. 13C-labeled glucose for 13C-MFA - Creative Proteomics MFA [creative-proteomics.com]
• 10. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. m.youtube.com [m.youtube.com]

Cross-Validation of Calcium Carbonate-13C Data: A Comparative Guide to Analytical Methods

For researchers, scientists, and drug development professionals, the accurate analysis of 13C-labeled calcium carbonate (CaCO3-13C) is paramount for applications ranging from geological studies to clinical diagnostics. This guide provides an objective comparison of common analytical methods used for the cross-validation of CaCO3-13C data, supported by experimental data and detailed protocols.

The determination of the stable carbon isotope ratio (δ13C) in calcium carbonate is crucial for various scientific disciplines. In pharmaceutical and clinical research, CaCO3-13C is utilized in breath tests to non-invasively measure gastric acid secretion and diagnose Helicobacter pylori infections.[1][2] The principle of these tests relies on the reaction of orally administered CaCO3-13C with gastric acid, which produces 13CO2 that is subsequently exhaled and measured.[1][2] The accuracy of these diagnostic tools is fundamentally dependent on the precise measurement of the 13C enrichment in the administered compound and the resulting CO2.

This guide explores and compares the performance of several key analytical techniques for δ13C analysis in calcium carbonate: Isotope Ratio Mass Spectrometry (IRMS) with different sample preparation systems, Isotope Ratio Infrared Spectroscopy (IRIS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Comparative Analysis of Analytical Methods

The choice of analytical method for δ13C analysis in calcium carbonate depends on factors such as the required precision, sample throughput, and the nature of the sample matrix. The following tables summarize the quantitative performance of the most common techniques.

Method	Instrumentation	Precision (‰)	Sample Size	Key Advantages	Key Limitations
Isotope Ratio Mass Spectrometry (IRMS)	GasBench II / Kiel-IV with IRMS	δ13C: ≤0.1‰[3], ±0.03‰[4]	30 - 400 µg[3][4]	High precision and accuracy, well-established method.	Requires sample conversion to CO2, potential for fractionation during sample preparation.
Elemental Analyzer (EA) with IRMS	δ13C: 0.05 - 0.21‰[5][6]	Variable	Can also measure other elements (e.g., Nitrogen).	Generally less precise than GasBench for carbonates, especially with low CaCO3 content.[7]
Isotope Ratio Infrared Spectroscopy (IRIS)	Delta Ray IRIS with URI Connect	Repeatability: <0.05‰[8]	Not specified	Field-deployable, offers high precision.	Newer technique with less extensive validation literature compared to IRMS.
Nuclear Magnetic Resonance (NMR) Spectroscopy	13C NMR Spectrometer	~1‰[9]	~50 - 100 mg[9]	Non-destructive, provides information on the position of the 13C label.	Lower precision compared to IRMS and IRIS, requires larger sample sizes.

Detailed Experimental Protocols

Isotope Ratio Mass Spectrometry (IRMS) with GasBench II

This is a widely used method for high-precision δ13C analysis of carbonates.[10]

Protocol:

• Sample Preparation: A small amount of powdered calcium carbonate (approximately 400 µg) is weighed into a sample vial.[3][11] Organic matter may need to be removed beforehand to avoid contamination.[4]

• Acid Digestion: The vials are placed in a GasBench II preparation device. The vials are flushed with a carrier gas (e.g., Helium) to remove atmospheric CO2.[11] Subsequently, 100% phosphoric acid is added to each vial to react with the calcium carbonate.[11]

• Reaction: The reaction is typically carried out at a controlled temperature (e.g., 26°C) for a sufficient duration (e.g., 24-54 hours) to ensure complete conversion of the carbonate to CO2.[3][12]

• Analysis: The resulting CO2 is then automatically introduced into a continuous flow isotope ratio mass spectrometer for δ13C analysis.[3]

Workflow for δ¹³C analysis using GasBench-IRMS.

Isotope Ratio Mass Spectrometry (IRMS) with Elemental Analyzer (EA)

This method is also used for δ13C analysis and is particularly useful when analyzing samples with varying carbonate content.

Protocol:

• Sample Preparation: Calcium carbonate samples are weighed into tin capsules.

• Combustion: The samples are introduced into the elemental analyzer, where they are combusted at a high temperature. This process converts all carbon in the sample to CO2.

• Gas Chromatography: The resulting gases are passed through a gas chromatography column to separate the CO2 from other gases.

• Analysis: The purified CO2 is then introduced into the IRMS for δ13C analysis.[5]

A study comparing the GasBench and Elemental Analyzer techniques found that for pure calcium carbonate samples, both methods yield similar δ13C values with a precision better than 0.08‰.[5][7] However, the GasBench technique generally showed slightly better precision, particularly for samples with less than 85% calcium carbonate content.[7]

Workflow for δ¹³C analysis using EA-IRMS.

Isotope Ratio Infrared Spectroscopy (IRIS)

IRIS offers a newer alternative to IRMS for δ13C analysis.

Protocol:

• Sample Preparation: Similar to IRMS methods, carbonate samples are reacted with phosphoric acid to generate CO2.

• Gas Introduction: The evolved CO2 is introduced into the IRIS analyzer. The URI Connect module can be used for discrete sample measurements.[8]

• Analysis: The instrument measures the absorption of specific infrared wavelengths by the different isotopologues of CO2 (12CO2 and 13CO2) to determine the δ13C value.

Preliminary results comparing IRMS and IRIS for δ13C measurements of carbonates show a high degree of accuracy and precision for both methods.[8] The average absolute difference between the two methods was found to be 0.1‰.[8]

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR spectroscopy provides a non-destructive method for determining the 13C/12C ratio in carbonates.[9]

Protocol:

• Sample Preparation: For insoluble carbonates like CaCO3, a conversion to a soluble form such as sodium carbonate (Na2CO3) is required.[9] A known amount of the sample is dissolved in a suitable solvent.

• Internal Standard and Relaxation Agent: An internal standard (e.g., CH313COONa) and a relaxation agent (e.g., Cr(acac)3) are added to the sample.[9]

• Analysis: The 13C NMR spectrum is acquired. The ratio of the signal intensity of the carbonate to that of the internal standard is used to calculate the 13C/12C ratio.

This method has shown a precision on the order of 1‰, which is lower than that of IRMS and IRIS.[9] However, its non-destructive nature and ability to provide positional information for 13C labels in more complex molecules can be advantageous in specific research contexts.

Application in Clinical Diagnostics: The Calcium Carbonate-13C Breath Test

A significant application of CaCO3-13C is in the non-invasive assessment of gastric acid secretion.[1]

Signaling Pathway: The underlying principle is the chemical reaction between calcium carbonate and hydrochloric acid in the stomach.

Ca13CO3 + 2HCl → CaCl2 + H2O + 13CO2

The 13CO2 produced is absorbed into the bloodstream and then exhaled. The amount of excess 13CO2 in the breath is proportional to the amount of gastric acid secreted.[1]

Logical flow of the Calcium Carbonate-¹³C Breath Test.

Validation studies of the 13C-urea breath test, a similar diagnostic tool, have demonstrated high sensitivity and specificity for detecting H. pylori infection, underscoring the reliability of breath tests based on 13C-labeled substrates.[13][14][15][16] The Calcium Carbonate-13C breath test shows promise for applications in epidemiological studies, management of acid-related diseases, and the development of new acid-suppressing treatments.[1]

References

• 1. The Calcium Carbonate Breath Test, a noninvasive test of stimulated gastric acid secretion: preliminary communication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Calcium Carbonate Breath Test for Non-Invasive Estimation of Gastric Acid Secretion [jstage.jst.go.jp]
• 3. δ13C and δ18O isotopic composition of CaCO3 measured by continuous flow isotope ratio mass spectrometry: statistical evaluation and verification by application to Devils Hole core DH-11 calcite | U.S. Geological Survey [usgs.gov]
• 4. Carbonate Analysis δ13C and δ18O | Oregon State Stable Isotope Collaboratory | College of Earth, Ocean, and Atmospheric Sciences | Oregon State University [ceoas.oregonstate.edu]
• 5. Delta13C analyses of calcium carbonate: Comparison between the GasBench and elemental analyzer techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 13 c analyses of calcium carbonate comparison between gb and ea | PDF [slideshare.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. 2024.sci-hub.se [2024.sci-hub.se]
• 11. pubs.usgs.gov [pubs.usgs.gov]
• 12. δ¹³C and δ¹⁸O isotopic composition of CaCO₃ measured by continuous flow isotope ratio mass spectrometry: statistical evaluation and verification by application to Devils Hole core DH-11 calcite [pubs.usgs.gov]
• 13. Validation of the 13C-urea breath test for the diagnosis of Helicobacter pylori infection in children: a multicenter study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Validation of the 13c-urea breath test for the initial diagnosis of helicobacter pylori infection and to confirm eradication after treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. [Validation of a simplified 13C-urea breath test method for the diagnosis of Helicobacter pylori infection] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Validation of 13C-urea breathtest for the diagnosis of Helicobacter pylori infection in the Singapore population - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-laboratory comparison of "Calcium carbonate-13C" analysis

An Inter-laboratory Guide to the Analysis of 13C-Labeled Calcium Carbonate for Researchers and Drug Development Professionals

The precise and accurate determination of carbon isotope ratios (δ13C) in calcium carbonate (CaCO3) is critical across a spectrum of scientific disciplines, from paleoclimatology to pharmaceutical development. In drug development, 13C-labeled calcium carbonate can be used as a tracer in studies of metabolic flux and as an internal standard for quantitative analysis.[1] This guide provides a comparative overview of the common analytical techniques for 13C analysis in calcium carbonate, presents key performance data from various studies, details experimental protocols, and offers visualizations of the analytical workflow.

Comparative Analysis of Key Methodologies

The primary method for high-precision δ13C analysis of calcium carbonate is Isotope Ratio Mass Spectrometry (IRMS). The solid or liquid calcium carbonate sample is first converted into CO2 gas, which is then introduced into the mass spectrometer. The comparison of different analytical approaches largely centers on the sample preparation and introduction methods coupled to the IRMS. The two most prevalent, automated, continuous-flow methods are the GasBench II system and the Elemental Analyzer (EA).

GasBench II (GB): This technique relies on the reaction of calcium carbonate with an acid (typically phosphoric acid) in a sealed vial to produce CO2. The headspace gas containing the CO2 is then sampled and introduced into the IRMS. This method is widely used due to its high precision and automation capabilities.[2][3][4][5][6]

Elemental Analyzer (EA): In this method, the sample is combusted at a high temperature, and the resulting gases are separated. For carbonate analysis, the sample is typically reacted to evolve CO2, which is then purified and introduced into the IRMS. While less common for carbonates than for organic materials, it can be a viable option, especially for samples with a high carbonate content.[4][5]

Performance Data Summary

The following tables summarize the key performance characteristics of the GasBench and Elemental Analyzer methods based on published data. These tables are intended to provide an objective comparison to aid researchers in selecting the most appropriate method for their specific application.

Table 1: Comparison of Analytical Precision for δ13C in Calcium Carbonate

Method	Precision (1σ, ‰) for Standards	Precision (1σ, ‰) for Samples	Reference(s)
GasBench II (GB)	< 0.08	0.05 - 0.06	[4][5]
Elemental Analyzer (EA)	< 0.08	0.05 - 0.21 (better for >85% CaCO3)	[4][5]
Kiel-IV Device	± 0.03	-	[7]

Table 2: Comparison of Sample Size and Reaction Conditions

Method	Typical Sample Size (µg)	Reaction Temperature (°C)	Reaction Time	Reference(s)
GasBench II (GB)	~400	26	24 - 54 hours	[2][3][6]
Elemental Analyzer (EA)	Not specified for carbonate reaction	High-temperature combustion	Not applicable	[4][5]
Kiel-IV Device	30 - 140 (down to ~7)	70	5 minutes	[7]

Experimental Protocols

Detailed methodologies are crucial for reproducing experimental results and for conducting inter-laboratory comparisons. Below are outlines of the typical experimental protocols for the GasBench and Elemental Analyzer methods.

GasBench II Method for δ13C Analysis

This protocol is based on the methods described in studies utilizing the Thermoquest-Finnigan GasBench II.[2][3][6]

• Sample Preparation:

  • Weigh approximately 400 µg of finely powdered calcium carbonate sample into a reaction vial.[2][3][6] For pure CaCO3, sample sizes can be smaller, around 180 µg.[8]

  • Load the vials into the autosampler of the GasBench II.

• Reaction:

  • Flush the vials with a carrier gas (e.g., helium) to remove atmospheric air.

  • Inject a precise volume of 100% phosphoric acid into each vial.

  • Allow the reaction to proceed at a controlled temperature (e.g., 26°C) for an extended period (24-54 hours) to ensure complete conversion of CaCO3 to CO2.[2][3]

• Analysis:

  • The CO2 gas from the headspace of each vial is automatically sampled by the GasBench.

  • The gas is passed through a water trap and a gas chromatograph for purification.

  • The purified CO2 is then introduced into the IRMS for isotopic analysis.

• Calibration and Quality Control:

  • Intersperse internationally recognized carbonate standards (e.g., NBS 19, LSVEC) and in-house reference materials throughout the analytical sequence.[2][4][5]

  • Run duplicate or triplicate analyses of a subset of samples to assess reproducibility.[2]

Elemental Analyzer Method for δ13C Analysis

This protocol is based on the comparative study by Skrzypek and Paul (2006).[4][5]

• Sample Preparation:

  • Weigh the calcium carbonate sample into a tin capsule.

  • Place the capsule into the autosampler of the Elemental Analyzer.

• Combustion and Gas Separation:

  • The sample is dropped into a high-temperature combustion furnace.

  • The resulting gases are carried by a helium stream through a reduction furnace and a water trap.

  • The CO2 is separated from other gases by a chromatographic column.

• Analysis:

  • The purified CO2 is introduced into the IRMS for isotopic analysis.

• Calibration and Quality Control:

  • Analyze international and in-house standards alongside the unknown samples for data normalization and quality control.[4][5]

Visualization of Analytical Workflows

The following diagrams, generated using Graphviz, illustrate the experimental workflows for the GasBench and Elemental Analyzer methods.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.usgs.gov [pubs.usgs.gov]
• 3. δ13C and δ18O isotopic composition of CaCO3 measured by continuous flow isotope ratio mass spectrometry: statistical evaluation and verification by application to Devils Hole core DH-11 calcite | U.S. Geological Survey [usgs.gov]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. Delta13C analyses of calcium carbonate: Comparison between the GasBench and elemental analyzer techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Delta13C and delta18O isotopic composition of CaCO3 measured by continuous flow isotope ratio mass spectrometry: statistical evaluation and verification by application to Devils Hole core DH-11 calcite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Carbonate Analysis δ13C and δ18O | Oregon State Stable Isotope Collaboratory | College of Earth, Ocean, and Atmospheric Sciences | Oregon State University [ceoas.oregonstate.edu]
• 8. tietopankki.luomus.fi [tietopankki.luomus.fi]

A Comparative Guide to Cross-Referencing Isotopic Purity and Elemental Composition of Calcium Carbonate-13C

This guide provides a comprehensive comparison between standard Calcium Carbonate (CaCO₃) and its isotopically labeled counterpart, Calcium Carbonate-¹³C (¹³CaCO₃). It is designed for researchers, scientists, and drug development professionals who utilize carbon-13 labeled compounds in their studies. The following sections detail the expected elemental and isotopic compositions, provide in-depth experimental protocols for verification, and illustrate the logical workflow for cross-referencing these analytical results.

Data Presentation: A Comparative Analysis

The primary distinction between standard and ¹³C-labeled calcium carbonate lies in their isotopic composition, which in turn slightly alters the molecular weight. The elemental composition, in terms of the percentage contribution of each element by mass, will also reflect this change. The following table summarizes the theoretical and expected analytical data for both compounds.

Parameter	Standard Calcium Carbonate (CaCO₃)	Calcium Carbonate-¹³C (¹³CaCO₃)	Method of Analysis
Molecular Formula	CaCO₃	¹³CCaO₃	-
Molar Mass ( g/mol )	~100.09	~101.09	Mass Spectrometry
Isotopic Composition
¹²C Abundance (%)	~98.9%	~1% (or as specified)	Isotope Ratio Mass Spectrometry (IRMS), NMR
¹³C Abundance (%)	~1.1%	≥99% (or as specified)	Isotope Ratio Mass Spectrometry (IRMS), NMR
Elemental Composition
Calcium (Ca) (% w/w)	~40.04%[1]	~39.61%	Titration, Ion Chromatography[2][3][4]
Carbon (C) (% w/w)	~12.00%	~12.87%	CHNS Elemental Analysis[5][6][7]
Oxygen (O) (% w/w)	~47.96%	~47.52%	Calculated by difference
Purity (% w/w)	≥98.5%	≥98%[8]	Titration, HPLC

Note: The elemental composition values for ¹³CaCO₃ are calculated based on a 99% ¹³C enrichment and 1% ¹²C. The actual values may vary slightly depending on the exact isotopic purity.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are essential for verifying the identity, purity, and isotopic enrichment of the calcium carbonate samples.

1. Determination of Calcium Content by Complexometric EDTA Titration

This method determines the percentage of calcium in the sample, which is a key parameter for confirming the overall purity of the calcium carbonate.

• Principle: Calcium ions (Ca²⁺) form a stable, colored complex with an indicator at a high pH. Ethylenediaminetetraacetic acid (EDTA) is a chelating agent that forms a more stable complex with Ca²⁺. By titrating the sample with a standardized EDTA solution, the calcium content can be determined by the color change at the endpoint.[2][3]

• Reagents and Equipment:

  • Calcium Carbonate sample

  • 0.1 M EDTA solution (standardized)

  • Hydrochloric acid (HCl), dilute solution

  • Sodium hydroxide (B78521) (NaOH) solution

  • Murexide (B42330) indicator (or Calcon mixture)[3]

  • Deionized water

  • Analytical balance, burette, pipette, conical flasks

• Procedure:

  • Accurately weigh approximately 0.1 g of the dried calcium carbonate sample.[3]

  • Carefully dissolve the sample in a mixture of dilute hydrochloric acid and deionized water.[3]

  • Boil the solution gently for a few minutes to expel any dissolved CO₂ and then allow it to cool.[2][3]

  • Dilute the solution with deionized water.

  • Add a sodium hydroxide solution to raise the pH to the appropriate range for the indicator.[3]

  • Add a small amount of the murexide indicator, which will form a wine-red complex with the calcium ions.[2]

  • Titrate with the standardized 0.1 M EDTA solution until the color changes from red to a distinct purple or blue, indicating the endpoint.[2][3]

  • Record the volume of EDTA used and calculate the percentage of calcium in the sample.

2. Determination of Carbon Content by CHNS Elemental Analysis

This method provides the weight percentage of carbon in the sample, which is a critical point of comparison between standard and ¹³C-labeled calcium carbonate.

• Principle: The sample is combusted at a high temperature in an oxygen-rich environment. This process converts the carbon in the sample to carbon dioxide (CO₂). The resulting gases are separated, and the amount of CO₂ is measured by a thermal conductivity detector (TCD).[5][9]

• Reagents and Equipment:

  • Calcium Carbonate sample

  • Tin capsules

  • CHNS Elemental Analyzer

  • Certified organic analytical standards (for calibration)

• Procedure:

  • Accurately weigh 5-10 mg of the finely powdered and dried calcium carbonate sample into a tin capsule.[5]

  • The capsule is introduced into the combustion reactor of the elemental analyzer, which is maintained at a temperature of approximately 1000°C.[5][9]

  • A pulse of pure oxygen is introduced, leading to the flash combustion of the sample.[7]

  • The combustion products are carried by a helium stream through a reduction furnace to convert nitrogen oxides to N₂ and then through a chromatographic column to separate CO₂, H₂O, N₂, and SO₂.[5][9]

  • The amount of each gas is quantified by the TCD, and the software calculates the weight percentage of carbon.[5]

3. Determination of ¹³C Isotopic Enrichment by Isotope Ratio Mass Spectrometry (IRMS)

IRMS is a highly sensitive technique for determining the precise ratio of stable isotopes.

• Principle: The carbonate sample is reacted with phosphoric acid to produce CO₂ gas. The gas is then introduced into the mass spectrometer, where the different isotopologues of CO₂ (e.g., ¹²C¹⁶O₂ and ¹³C¹⁶O₂) are separated based on their mass-to-charge ratio and detected. The ratio of these signals allows for the determination of the ¹³C abundance.

• Reagents and Equipment:

  • Calcium Carbonate sample

  • Anhydrous phosphoric acid (>100% H₃PO₄)

  • Isotope Ratio Mass Spectrometer with a GasBench II or similar automated carbonate preparation device.[1][10][11]

  • Certified carbonate isotope standards (e.g., NBS 19, LSVEC).[11][12]

  • Sample vials (e.g., Labco Exetainer).[11][13]

• Procedure:

  • A small amount of the finely powdered sample (typically 100-200 µg) is weighed into a glass vial.[13]

  • The vials are sealed and flushed with high-purity helium to remove any atmospheric CO₂.[1][11]

  • A small amount of anhydrous phosphoric acid is added to each vial to react with the calcium carbonate and produce CO₂.[1][13]

  • The reaction is allowed to proceed at a controlled temperature (e.g., 70°C) to ensure complete conversion.[1]

  • The CO₂ in the headspace of the vial is then automatically sampled and introduced into the IRMS for analysis.

  • The measured isotope ratios are calibrated against international standards to report the ¹³C enrichment.

Mandatory Visualization

The following diagrams illustrate the logical workflow for cross-referencing the analytical data and the signaling pathway for the analysis.

Caption: Workflow for cross-referencing analytical data.

Caption: Logical flow of sample analysis and data verification.

References

• 1. 13 c analyses of calcium carbonate comparison between gb and ea | PDF [slideshare.net]
• 2. kemiaszakmodszertan.ttk.elte.hu [kemiaszakmodszertan.ttk.elte.hu]
• 3. Assay of Calcium Carbonate | Pharmaguideline [pharmaguideline.com]
• 4. ijrar.com [ijrar.com]
• 5. CHNS ANALYSIS [www-odp.tamu.edu]
• 6. CHNS elemental analysis | Natural History Museum [nhm.ac.uk]
• 7. analysis.rs [analysis.rs]
• 8. How to test for calcium carbonate - Sudarshan Group [sudarshangroup.com]
• 9. rsc.org [rsc.org]
• 10. Delta13C analyses of calcium carbonate: Comparison between the GasBench and elemental analyzer techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ucalgary.ca [ucalgary.ca]
• 12. USGS44, a new high‐purity calcium carbonate reference material for δ 13C measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 13. tietopankki.luomus.fi [tietopankki.luomus.fi]

Unlocking Gastrointestinal Insights: A Comparative Guide to Calcium Carbonate-13C

For researchers, scientists, and drug development professionals, the quest for precise, non-invasive diagnostic and research tools is perpetual. Among the array of stable isotope-labeled compounds, Calcium carbonate-13C (¹³C-CaCO₃) has emerged as a valuable tool, particularly in the realm of gastroenterology. This guide provides a comprehensive literature review of its applications, objectively compares its performance with alternative methods, and delves into its limitations, supported by experimental data and detailed protocols.

Primary Application: A Window into Gastric Acid Secretion

The most prominent application of ¹³C-CaCO₃ is in the non-invasive measurement of gastric acid secretion. The principle is elegantly simple: orally administered ¹³C-CaCO₃ reacts with gastric acid (HCl) to produce ¹³CO₂ gas. This labeled carbon dioxide is absorbed into the bloodstream and subsequently exhaled. By measuring the enrichment of ¹³CO₂ in the breath over time, researchers can quantify gastric acid output.

This method, known as the ¹³C-Calcium Carbonate Breath Test, offers a significant advantage over the traditional, invasive method of nasogastric intubation for gastric acid collection.[1][2]

Performance Comparison: ¹³C-Calcium Carbonate Breath Test vs. Alternatives

The efficacy of the ¹³C-CaCO₃ breath test has been evaluated against established methods for assessing gastric function. Below is a summary of its performance in comparison to gastric intubation and other relevant diagnostic tests.

Parameter	¹³C-Calcium Carbonate Breath Test	Gastric Intubation/Endoscopic Collection	Notes
Invasiveness	Non-invasive	Highly invasive	The breath test significantly improves patient comfort and compliance.[1][2]
Correlation with Fasting Gastric Acid	High (r = 0.95 for Cmax vs. pooled gastric acid)	Gold Standard	The maximum concentration (Cmax) of ¹³CO₂ in the breath correlates well with the amount of gastric acid present in the stomach under fasting conditions.[1]
Correlation with Stimulated Acid Output	Good (r = 0.79 at 20 min post-pentagastrin stimulation)	Gold Standard	The breath test can also effectively measure the stomach's response to acid secretagogues.[1]
Reproducibility	Good (Coefficient of Variation = 0.11 under pentagastrin (B549294) stimulation)	Variable	The ¹³C-CaCO₃ breath test demonstrates good reproducibility in measuring stimulated acid output.[1]
Assessment of Drug Efficacy	Sensitive	Sensitive	Studies have shown that the test can sensitively assess the effect of proton pump inhibitors like rabeprazole.[1]

While the ¹³C-Calcium Carbonate Breath Test is primarily for gastric acid, the ¹³C-Urea Breath Test (UBT) is a widely used diagnostic for Helicobacter pylori infection. Both are non-invasive breath tests, but they measure different physiological processes.

Diagnostic Test	Analyte	Sensitivity	Specificity	Accuracy
¹³C-Urea Breath Test	H. pylori urease activity	97% - 98.1%	95.1% - 100%	98%
H. pylori Stool Antigen Test	H. pylori antigen in stool	70%	94.4%	86%
Serology	Antibodies to H. pylori	92.9%	71.1%	-

Data for ¹³C-Urea Breath Test and alternatives are presented for comparative context of a similar diagnostic modality.[3][4]

Experimental Protocol: The ¹³C-Calcium Carbonate Breath Test

The following provides a detailed methodology for conducting the ¹³C-Calcium Carbonate Breath Test for the estimation of gastric acid secretion, based on clinical studies.

Patient Preparation:

• Patients should fast overnight prior to the test.

• Certain medications that can interfere with gastric acid secretion (e.g., proton pump inhibitors, H2 receptor antagonists, antacids) should be discontinued (B1498344) for a specified period before the test, as determined by the study protocol.

Test Procedure:

• A baseline breath sample is collected from the patient before the administration of the ¹³C-labeled substrate.

• The patient ingests a specified amount of ¹³C-labeled calcium carbonate (e.g., 200 mg), typically dissolved or suspended in water.

• Breath samples are collected at regular intervals (e.g., every 10-15 minutes) for a defined period (e.g., 60-120 minutes).

• For studies involving stimulated gastric acid secretion, a secretagogue such as pentagastrin may be administered intravenously after the collection of the baseline breath sample.

Sample Analysis:

• The collected breath samples are analyzed for their ¹³CO₂/¹²CO₂ ratio using an isotope ratio mass spectrometer (IRMS) or a non-dispersive infrared spectrometer (NDIRS).

• The change in the ¹³CO₂/¹²CO₂ ratio from baseline (expressed as delta over baseline, DOB) is calculated.

• Pharmacokinetic parameters such as the maximum concentration of ¹³CO₂ (Cmax) and the area under the curve (AUC) are determined from the DOB values over time.

Pharmacokinetics of Orally Administered Calcium Carbonate

The absorption and bioavailability of calcium carbonate are influenced by its dissolution in the gastrointestinal tract. While specific pharmacokinetic data for the ¹³C-labeled form is not extensively available, studies on unlabeled calcium carbonate provide valuable insights.

Pharmacokinetic Parameter	Calcium Glucoheptonate (Test)	Calcium Carbonate (Reference)	Notes
Relative Bioavailability (F)	92% (at 6 hours)	100%	Calcium from calcium glucoheptonate showed high relative bioavailability compared to calcium carbonate.[5]
89% (at 12 hours)
Cmax (90% CI)	77.09% - 120.31%	-	The 90% confidence intervals for the ratio of Cmax and AUC fall within the standard bioequivalence range.[5]
AUC₀₋₁₂ (90% CI)	60.58% - 122.30%	-

A study on gemifloxacin (B1671427) showed that simultaneous administration of calcium carbonate can reduce the Cmax and AUC of the drug by 17% and 21%, respectively, due to chelation.[6]

Visualizing the Process: Experimental Workflow and Method Comparison

To better illustrate the experimental process and the comparative context of the ¹³C-Calcium Carbonate Breath Test, the following diagrams are provided.

References

• 1. Calcium carbonate breath test for non-invasive estimation of gastric acid secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Calcium Carbonate Breath Test, a noninvasive test of stimulated gastric acid secretion: preliminary communication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Carbon-13 Urea Breath Test for Helicobacter Pylori Infection in Patients with Uninvestigated Ulcer-Like Dyspepsia: An Evidence-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of Four Tests for the Diagnosis of Helicobacter pylori Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Relative bioavailability and pharmacokinetic comparison of calcium glucoheptonate with calcium carbonate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of Calcium Carbonate on Bioavailability of Orally Administered Gemifloxacin - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Calcium Carbonate-¹³C: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals utilizing Calcium Carbonate-¹³C (¹³CaCO₃), ensuring its proper disposal is a critical component of laboratory safety and environmental responsibility. While ¹³CaCO₃ is a stable, non-radioactive isotope-labeled compound, adherence to established disposal protocols is essential to maintain a safe working environment and comply with regulatory standards. This guide provides detailed procedures for the safe handling and disposal of Calcium Carbonate-¹³C.

Safety and Handling Precautions

Before disposal, it is imperative to handle Calcium Carbonate-¹³C with the appropriate safety measures. Although not classified as a hazardous substance, minimizing exposure is a standard laboratory practice.

• Personal Protective Equipment (PPE): Always wear standard PPE, including safety glasses or goggles, gloves, and a lab coat.[1][2] In situations where dust may be generated, use a NIOSH-approved respirator.

• Ventilation: Handle the compound in a well-ventilated area to avoid the accumulation of dust particles.[1][3]

• Storage: Store Calcium Carbonate-¹³C in a tightly sealed container in a cool, dry place away from incompatible materials such as strong acids and oxidizing agents.[2][4]

Quantitative Data: Physical and Chemical Properties

The physical and chemical properties of Calcium Carbonate-¹³C are essentially identical to those of natural calcium carbonate. This data is crucial for understanding its behavior and potential reactions.

Property	Value
CAS Number	471-34-1 (for unlabeled Calcium Carbonate)
Molecular Formula	¹³CaCO₃
Appearance	White powder/solid
Odor	Odorless
pH	7 - 9 (in aqueous solution)
Melting Point	825 °C (1517 °F)
Solubility	Slightly soluble in water
Stability	Stable under normal conditions
Incompatible Materials	Strong acids, Strong oxidizing agents

Data sourced from various safety data sheets for Calcium Carbonate.[4]

Step-by-Step Disposal Protocol

The disposal of Calcium Carbonate-¹³C should be approached systematically to ensure safety and compliance. The primary consideration is whether the material has been contaminated with hazardous substances during experimental use.

Step 1: Characterization of the Waste

Before initiating disposal, determine the nature of the Calcium Carbonate-¹³C waste.

• Unused, Uncontaminated Product: If the Calcium Carbonate-¹³C is in its original, unopened container or is unused and has not come into contact with any other chemicals, it can be treated as non-hazardous waste.

• Contaminated Product: If the Calcium Carbonate-¹³C has been used in experiments and is potentially contaminated with hazardous materials (e.g., heavy metals, toxic organic solvents, biological agents), it must be treated as hazardous waste. The specific contaminants will dictate the disposal route.

Step 2: Segregation and Labeling

Properly segregate and label the waste container.

• Non-Hazardous Waste: Collect the uncontaminated Calcium Carbonate-¹³C in a clearly labeled, sealed container. The label should include "Calcium Carbonate-¹³C," the quantity, and the date.

• Hazardous Waste: If contaminated, collect the waste in a designated hazardous waste container. The label must clearly state "Hazardous Waste" and list all chemical constituents, including Calcium Carbonate-¹³C and the contaminants.

Step 3: Disposal Procedures

Follow the appropriate disposal route based on the waste characterization.

For Uncontaminated (Non-Hazardous) Calcium Carbonate-¹³C:

• Consult Local Regulations: Always consult your institution's Environmental Health and Safety (EHS) office and local waste disposal regulations.[1][5] Regulations can vary significantly between jurisdictions.

• Solid Waste Disposal: In many cases, small quantities of uncontaminated Calcium Carbonate-¹³C can be disposed of as standard solid chemical waste. Place the sealed and labeled container in the designated solid waste stream for your laboratory. Avoid disposing of it down the drain.[5]

For Contaminated (Hazardous) Calcium Carbonate-¹³C:

• Follow Hazardous Waste Protocols: This waste must be managed through your institution's hazardous waste program.

• Arrange for Pickup: Contact your EHS office to schedule a pickup of the hazardous waste container. Ensure all labeling is accurate and complete before the scheduled pickup.

Accidental Spills

In the event of a spill, follow these procedures:

• Restrict Access: Cordon off the area to prevent further contamination.

• Wear Appropriate PPE: Ensure you are wearing the necessary protective equipment.

• Clean-up: For small spills, carefully sweep or vacuum the material to avoid generating dust.[6][7] Place the collected material into a sealed container for disposal. For larger spills, contact your EHS office for assistance.

• Decontaminate: Clean the spill area with soap and water.[2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Calcium Carbonate-¹³C.

Caption: Decision workflow for the disposal of Calcium Carbonate-¹³C.

By adhering to these guidelines, laboratory professionals can ensure the safe and compliant disposal of Calcium Carbonate-¹³C, fostering a secure and environmentally conscious research environment.

References

• 1. nordkalk.ee [nordkalk.ee]
• 2. web.faa.illinois.edu [web.faa.illinois.edu]
• 3. glcminerals.com [glcminerals.com]
• 4. fishersci.com [fishersci.com]
• 5. isoflex.com [isoflex.com]
• 6. fpc.com.tw [fpc.com.tw]
• 7. Calcium Carbonate - ESPI Metals [espimetals.com]

Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for Calcium Carbonate-¹³C

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Calcium carbonate-¹³C, a stable isotope-labeled compound. Adherence to these protocols is critical for maintaining a safe research environment and ensuring the integrity of your work.

Essential Safety and Personal Protective Equipment (PPE)

While Calcium carbonate-¹³C is a non-radioactive, stable isotope, it is crucial to handle it with the same care as its unlabeled counterpart. The primary hazards are associated with its physical form as a powder, which can cause irritation to the eyes, skin, and respiratory system.[1][2][3]

Recommended Personal Protective Equipment

Proper PPE is the first line of defense against potential exposure. The following table summarizes the recommended PPE for handling Calcium carbonate-¹³C.

Body Part	Personal Protective Equipment	Specifications & Rationale
Eyes	Safety glasses with side shields or chemical goggles	Protects against airborne dust particles that can cause eye irritation.[1][2][4]
Hands	Nitrile or other chemically resistant gloves	Prevents skin contact and potential irritation.[1][4][5]
Body	Laboratory coat or protective work clothing	Minimizes contamination of personal clothing and protects the skin.[1][5]
Respiratory	NIOSH-approved respirator	Recommended when handling large quantities, if dust is generated, or in poorly ventilated areas.[1][2][4]

Engineering Controls and Hygiene

Beyond personal protective equipment, a controlled laboratory environment is crucial for safe handling.

Control Measure	Protocol
Ventilation	Handle in a well-ventilated area. A chemical fume hood is recommended, especially when weighing or transferring the powder, to minimize inhalation of dust.[5]
Housekeeping	Maintain a clean workspace. Use a vacuum with a HEPA filter or wet methods for cleaning up spills to avoid generating dust.[6] Do not use compressed air to clean surfaces.[1]
Personal Hygiene	Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[1][7] Avoid eating, drinking, or smoking in the laboratory.[5][7]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Calcium carbonate-¹³C ensures both safety and experimental accuracy.

Preparation and Weighing

• Designate a Handling Area: Cordon off a specific area for handling the compound to prevent cross-contamination.[5]

• Assemble PPE: Before handling, put on all required personal protective equipment.

• Use a Fume Hood: Conduct all weighing and initial dilutions inside a chemical fume hood to control dust.[5]

• Minimize Dust: Handle the powder gently to avoid creating airborne dust. Use a spatula for transferring the solid.

Dissolution and Use

• Follow Experimental Protocol: Adhere to your specific experimental protocol for dissolving the compound in the appropriate solvent.

• Labeling: Clearly label all containers with the compound name ("Calcium carbonate-¹³C"), concentration, and date.

• Secure Storage: When not in use, store the compound in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.[1][8]

The following diagram illustrates the logical workflow for safely handling Calcium carbonate-¹³C.

Safe Handling Workflow

Disposal Plan

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

Waste Characterization

Calcium carbonate-¹³C is a stable, non-radioactive isotope and is not considered hazardous waste unless mixed with a hazardous substance.[5] The disposal procedures are generally the same as for the unlabeled compound.[5]

Disposal Procedures

• Collection: Collect waste containing Calcium carbonate-¹³C in a designated, sealed, and clearly labeled container.

• Consult Regulations: Always adhere to your institution's and local environmental regulations for chemical waste disposal.[4][5][6] Do not pour chemical waste down the sink.[7]

• Professional Disposal: Contact your institution's environmental health and safety (EHS) office or a licensed professional waste disposal service to arrange for pickup and disposal.[6]

By implementing these safety and handling protocols, you can ensure a secure research environment and contribute to a culture of safety within your organization.

References

• 1. Calcium Carbonate - ESPI Metals [espimetals.com]
• 2. westliberty.edu [westliberty.edu]
• 3. fpc.com.tw [fpc.com.tw]
• 4. nj.gov [nj.gov]
• 5. benchchem.com [benchchem.com]
• 6. web.faa.illinois.edu [web.faa.illinois.edu]
• 7. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 8. glcminerals.com [glcminerals.com]